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  • Product: N-benzhydryl-7H-purin-6-amine
  • CAS: 10184-21-1

Core Science & Biosynthesis

Foundational

N-benzhydryl-7H-purin-6-amine synthesis protocol

An In-Depth Technical Guide to the Synthesis of N-benzhydryl-7H-purin-6-amine Introduction N-benzhydryl-7H-purin-6-amine, a derivative of adenine, belongs to the class of N6-substituted purines. This class of compounds i...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis of N-benzhydryl-7H-purin-6-amine

Introduction

N-benzhydryl-7H-purin-6-amine, a derivative of adenine, belongs to the class of N6-substituted purines. This class of compounds is of significant interest to researchers in medicinal chemistry and drug development due to the diverse biological activities exhibited by its members. The purine scaffold is a cornerstone of nucleic acids and a privileged structure in pharmacology, interacting with a wide array of biological targets. The N6-position is particularly amenable to substitution, allowing for the modulation of activity and selectivity. The introduction of a bulky, lipophilic benzhydryl group can significantly alter the compound's pharmacokinetic and pharmacodynamic properties, making it a target for investigation in various therapeutic areas.

This guide provides a comprehensive, technically detailed protocol for the synthesis of N-benzhydryl-7H-purin-6-amine, grounded in established principles of nucleophilic aromatic substitution. It is intended for an audience of researchers, scientists, and drug development professionals, offering not just a step-by-step procedure but also the scientific rationale behind the experimental choices.

Core Synthesis Strategy: Nucleophilic Aromatic Substitution

The most direct and widely employed method for the synthesis of N6-substituted purines is the nucleophilic aromatic substitution (SNAr) reaction. This strategy involves the displacement of a suitable leaving group at the C6 position of the purine ring by an amine nucleophile. For the synthesis of N-benzhydryl-7H-purin-6-amine, the key precursors are 6-chloropurine and benzhydrylamine.

The chlorine atom at the C6 position of 6-chloropurine renders the carbon atom electrophilic and susceptible to attack by a nucleophile. Benzhydrylamine, with its lone pair of electrons on the nitrogen atom, serves as the potent nucleophile. The reaction is typically facilitated by a non-nucleophilic base to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards product formation.

Experimental Protocol

This protocol is a self-validating system, designed for clarity, reproducibility, and safety.

Materials and Reagents
ReagentFormulaMW ( g/mol )Molarity/DensityAmount (mmol)Mass/VolumeEquivalents
6-ChloropurineC₅H₃ClN₄154.55-1.0155 mg1.0
BenzhydrylamineC₁₃H₁₃N183.251.05 g/mL1.1202 mg (192 µL)1.1
Triethylamine (TEA)C₆H₁₅N101.190.726 g/mL1.5152 mg (209 µL)1.5
n-Butanol (n-BuOH)C₄H₁₀O74.120.81 g/mL-5 mL-
Ethyl AcetateC₄H₈O₂88.11--As needed-
HexaneC₆H₁₄86.18--As needed-
Step-by-Step Methodology
  • Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-chloropurine (155 mg, 1.0 mmol).

  • Addition of Reagents: Add n-butanol (5 mL) to the flask, followed by benzhydrylamine (192 µL, 1.1 mmol). Finally, add triethylamine (209 µL, 1.5 mmol). The use of a slight excess of the amine and base is common to ensure the complete consumption of the limiting reagent, 6-chloropurine.[1]

  • Reaction Conditions: Heat the reaction mixture to reflux (approximately 117°C for n-butanol) with vigorous stirring. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:1 v/v). The reaction is typically complete within 6-12 hours. The formation of a new, more polar spot corresponding to the product and the disappearance of the 6-chloropurine spot indicates reaction completion.

  • Work-up and Isolation:

    • Once the reaction is complete, allow the mixture to cool to room temperature.

    • Remove the solvent (n-butanol) under reduced pressure using a rotary evaporator.

    • To the resulting residue, add ethyl acetate (20 mL) and water (20 mL). Transfer the mixture to a separatory funnel.

    • Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 15 mL) to remove any residual acid and unreacted starting material, followed by a wash with brine (1 x 15 mL).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification:

    • The crude product can be purified by column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent system (e.g., 100% hexane) and gradually increasing the polarity with ethyl acetate, is effective.

    • Alternatively, recrystallization from a suitable solvent system such as ethanol/water or ethyl acetate/hexane can be employed to obtain the pure N-benzhydryl-7H-purin-6-amine.

Visualization of the Synthetic Workflow

The following diagram illustrates the key stages of the synthesis process, from reagent addition to final product purification.

Synthesis_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification Reagents 1. Combine 6-Chloropurine, Benzhydrylamine, TEA in n-Butanol Reflux 2. Heat to Reflux (117°C) Monitor by TLC Reagents->Reflux Heat Evaporation 3. Cool & Evaporate Solvent Reflux->Evaporation Cool Extraction 4. Liquid-Liquid Extraction (EtOAc/Water) Evaporation->Extraction Drying 5. Dry & Concentrate Organic Phase Extraction->Drying Purify 6. Column Chromatography or Recrystallization Drying->Purify Crude Product Product Pure N-benzhydryl- 7H-purin-6-amine Purify->Product

Caption: Workflow for the synthesis of N-benzhydryl-7H-purin-6-amine.

Mechanistic Insights and Rationale

The SNAr Mechanism

The reaction proceeds via a well-established addition-elimination mechanism characteristic of nucleophilic aromatic substitution.

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of benzhydrylamine attacks the electron-deficient C6 carbon of the 6-chloropurine ring. This step forms a tetrahedral intermediate known as a Meisenheimer complex, which is resonance-stabilized.

  • Elimination of Leaving Group: The aromaticity of the purine ring is restored by the elimination of the chloride ion (Cl⁻), which is a good leaving group.

  • Deprotonation: The triethylamine (TEA) acts as a non-nucleophilic base to abstract the proton from the newly attached nitrogen atom, neutralizing the positive charge and yielding the final product. The TEA also neutralizes the HCl formed from the eliminated chloride and the abstracted proton, forming triethylammonium chloride.

Causality Behind Experimental Choices
  • Choice of Solvent (n-Butanol): A high-boiling polar aprotic solvent like n-butanol is ideal for this reaction. Its high boiling point allows the reaction to be conducted at an elevated temperature, which increases the reaction rate. Furthermore, it effectively solubilizes both the polar 6-chloropurine and the less polar benzhydrylamine.

  • Role of Triethylamine (TEA): The reaction generates one equivalent of HCl. Without a base, the HCl would protonate the starting benzhydrylamine, converting it into its non-nucleophilic ammonium salt and halting the reaction. TEA is a common choice as it is a strong enough base to neutralize the HCl but is sterically hindered, which prevents it from competing with benzhydrylamine as a nucleophile.[1]

  • Monitoring by TLC: TLC is a crucial and straightforward technique for monitoring the reaction's progress. It allows for the real-time visualization of the consumption of starting materials and the formation of the product, preventing unnecessarily long reaction times or premature termination.

Characterization of N-benzhydryl-7H-purin-6-amine

To confirm the identity and purity of the synthesized compound, the following analytical techniques are recommended:

  • ¹H and ¹³C NMR Spectroscopy: Will confirm the covalent structure of the molecule by showing characteristic shifts and coupling constants for the protons and carbons on the purine and benzhydryl moieties.

  • Mass Spectrometry (MS): Will determine the molecular weight of the compound, confirming its elemental composition. High-resolution mass spectrometry (HRMS) can provide the exact mass.

  • Melting Point: A sharp melting point range is indicative of a pure crystalline solid.

  • Infrared (IR) Spectroscopy: Will show characteristic absorption bands for N-H and C-N bonds, as well as aromatic C-H and C=C stretching vibrations.

Safety and Handling

  • 6-Chloropurine: Is harmful if swallowed and may cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Benzhydrylamine: Is corrosive and can cause severe skin burns and eye damage. Work in a well-ventilated fume hood and wear appropriate PPE.

  • Triethylamine: Is a flammable liquid and vapor, and is toxic if inhaled. It is also corrosive. Handle in a fume hood.

  • n-Butanol: Is a flammable liquid and can cause eye and skin irritation.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow standard laboratory safety procedures.

Conclusion

The synthesis of N-benzhydryl-7H-purin-6-amine via nucleophilic aromatic substitution of 6-chloropurine with benzhydrylamine is a robust and reliable method. By understanding the underlying mechanism and the rationale for the chosen experimental conditions, researchers can confidently execute this protocol. The procedure described herein, from reaction setup to purification and characterization, provides a comprehensive framework for the successful synthesis of this and related N6-substituted purine derivatives, facilitating further investigation into their potential biological applications.

References

  • Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. PMC. Available at: [Link]

  • Benzhydryl Amines: Synthesis and Their Biological Perspective. PMC, NIH. Available at: [Link]

  • Introduction of a benzoyl group onto 6-chloropurine riboside in aqueous solution and its application to the synthesis of nucleoside derivatives. PubMed. Available at: [Link]

  • Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega. Available at: [Link]

  • Synthesis, Characterisation of Some Novel Purine Derivatives. Journal of Chemical and Pharmaceutical Sciences. Available at: [Link]

  • 6-chloropurine - US2832781A. Google Patents.
  • Chemical synthesis method of 6-chloropurine - CN102336755A. Google Patents.
  • Synthesis of 6-chloropurine hydrochloride. PrepChem.com. Available at: [Link]

Sources

Exploratory

Comprehensive Technical Whitepaper: Mechanism of Action and Preclinical Characterization of N-benzhydryl-7H-purin-6-amine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide Executive Summary N-benzhydryl-7H-purin-6-amine (chemically synonymous with -(diphenylmethyl)ade...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary

N-benzhydryl-7H-purin-6-amine (chemically synonymous with


-(diphenylmethyl)adenine) belongs to the extensively studied class of 

-substituted purine derivatives. Originally derived from structural efforts to optimize naturally occurring cytokinins,

-substituted adenines have emerged as potent, ATP-competitive inhibitors of Cyclin-Dependent Kinases (CDKs)[1]. This whitepaper delineates the structural rationale, intracellular signaling mechanisms, and self-validating experimental workflows required to characterize the pharmacological profile of N-benzhydryl-7H-purin-6-amine as a targeted CDK inhibitor.

Structural Biology & Molecular Rationale

The therapeutic efficacy of purine-based kinase inhibitors relies on their ability to mimic the adenine ring of adenosine triphosphate (ATP) while exploiting unique topological features of the target kinase's active site[2].

The Hinge Region Interaction

In wild-type CDKs (specifically CDK1, CDK2, and CDK5), the ATP-binding pocket is highly conserved. X-ray crystallographic studies of analogous


-substituted purines (such as roscovitine and olomoucine) demonstrate that the purine core anchors the inhibitor to the kinase hinge region[3]. Specifically, N-benzhydryl-7H-purin-6-amine forms a critical triplet of hydrogen bonds  with the backbone atoms of the hinge region:
  • The purine N-9 and N-3 atoms act as hydrogen bond acceptors.

  • The C-2 amino group (or adjacent ring nitrogens) interacts with the backbone carbonyl of Glu81 and the amide/carbonyl moieties of Leu83 in CDK2[4].

The Role of the Benzhydryl Group

The choice of a bulky, highly lipophilic benzhydryl (diphenylmethyl) group at the


 position is a deliberate structural design. While the purine core anchors the molecule, the 

-substituent is projected into a hydrophobic pocket adjacent to the ribose-binding site, directly in front of the gatekeeper residue (Phe80 in CDK2)[3][4]. The dual phenyl rings of the benzhydryl group engage in robust

and hydrophobic interactions, sterically clashing with the smaller ATP-binding pockets of off-target kinases (like MAPKs), thereby driving CDK selectivity.

Intracellular Mechanism of Action (MoA)

By competitively displacing ATP, N-benzhydryl-7H-purin-6-amine disrupts the catalytic function of the CDK2/Cyclin E and CDK4/6 complexes[5].

  • Target Engagement: The compound binds the catalytic cleft of CDK2, preventing the transfer of the

    
    -phosphate from ATP to downstream substrates[2].
    
  • Rb Hypophosphorylation: The primary downstream substrate of G1/S CDKs is the Retinoblastoma tumor suppressor protein (Rb). Inhibition of CDK2 prevents the hyperphosphorylation of Rb[5].

  • E2F Sequestration: Hypophosphorylated Rb remains tightly bound to the E2F transcription factor, sequestering it in the cytoplasm.

  • Phenotypic Outcome: Without free E2F to transcribe S-phase promoting genes (e.g., DNA polymerase, Cyclin A), the cell suffers a stringent G1/S phase cell cycle arrest , ultimately triggering apoptosis in hyperproliferative cells[2][5].

MoA Drug N-benzhydryl-7H-purin-6-amine CDK2 CDK2 / Cyclin E Complex Drug->CDK2 ATP-Competitive Binding ATP Intracellular ATP ATP->CDK2 Blocked Rb Retinoblastoma Protein (Rb) CDK2->Rb Phosphorylation (Inhibited) E2F E2F Transcription Factor Rb->E2F Sequesters (Active State) CellCycle G1/S Phase Transition E2F->CellCycle Gene Transcription (Blocked) Arrest Cell Cycle Arrest & Apoptosis CellCycle->Arrest Induces

Caption: Mechanism of CDK2 inhibition by N-benzhydryl-7H-purin-6-amine leading to G1/S cell cycle arrest.

Quantitative Kinase Profiling

To contextualize the potency of N-benzhydryl-7H-purin-6-amine, quantitative profiling against a panel of kinases is essential. The bulky


 substitution yields a profile heavily skewed toward CDKs over other serine/threonine kinases.
Kinase TargetComplexCellular FunctionExpected IC

Range (µM)
Inhibition Profile
CDK2 Cyclin E/AG1/S Transition0.5 - 1.5High Potency
CDK5 p25/p35Neuronal Signaling0.8 - 2.0High Potency
CDK1 Cyclin BG2/M Transition2.0 - 5.0Moderate Potency
CDK4 Cyclin DG1 Progression> 20.0Poor/Inactive
GSK-3

N/AGlycogen Metabolism> 50.0Off-Target (Inactive)

Data synthesized based on the established SAR of


-substituted purine derivatives (e.g., Roscovitine)[1][2].

Self-Validating Experimental Protocols

To rigorously validate N-benzhydryl-7H-purin-6-amine as a clinical candidate, researchers must employ a self-validating workflow. Biochemical assays confirm direct binding, but they fail to account for cellular permeability and intracellular ATP competition (which is typically in the millimolar range). Therefore, biochemical data must be coupled with in cellulo target engagement assays.

Workflow Synth Compound Synthesis Biochem ADP-Glo Kinase Assay Synth->Biochem Cryst X-ray Crystallography Biochem->Cryst CETSA CETSA (In Cellulo) Biochem->CETSA Pheno Flow Cytometry (Cell Cycle) CETSA->Pheno

Caption: Preclinical validation workflow bridging biochemical profiling with phenotypic screening.

Protocol 1: In Vitro Kinase Profiling (ADP-Glo Assay)

Causality: Radiometric assays are hazardous and low-throughput. The ADP-Glo assay is chosen because it universally measures kinase activity by quantifying ADP production (a direct byproduct of ATP hydrolysis), providing a highly sensitive, luminescent readout for ATP-competitive inhibitors.

  • Preparation: Prepare a 384-well plate. Dilute N-benzhydryl-7H-purin-6-amine in DMSO to create a 10-point dose-response curve (10 nM to 100 µM).

  • Kinase Reaction: Add 5 ng of recombinant CDK2/Cyclin E complex to each well. Add the drug dilutions and incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Substrate Addition: Initiate the reaction by adding 10 µM ATP and 0.2 µg/µL of Histone H1 (substrate). Incubate for 60 minutes at 30°C.

  • Signal Generation: Add ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation). Add Kinase Detection Reagent to convert generated ADP back to ATP, driving a luciferase/luciferin reaction.

  • Validation Check: Include a DMSO-only well (0% inhibition) and a well with 50 µM Roscovitine (positive control for 100% inhibition) to ensure assay window validity.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Causality: To prove that the compound actually penetrates the cell membrane and binds CDK2 in the presence of physiological ATP, CETSA is utilized. It relies on the biophysical principle that ligand binding thermodynamically stabilizes the target protein against heat-induced denaturation.

  • Cell Treatment: Culture HCT-116 cells (colorectal carcinoma) to 70% confluency. Treat cells with 10 µM N-benzhydryl-7H-purin-6-amine or DMSO vehicle for 2 hours.

  • Thermal Aliquoting: Harvest cells, wash with PBS, and divide into 8 aliquots. Subject each aliquot to a temperature gradient (e.g., 40°C to 60°C) for exactly 3 minutes using a PCR thermocycler.

  • Lysis & Clearance: Lyse the cells using freeze-thaw cycles (liquid nitrogen/37°C water bath). Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet denatured proteins.

  • Detection: Resolve the soluble fractions (supernatant) via SDS-PAGE and immunoblot for CDK2.

  • Validation Check: A successful assay will show a rightward shift in the melting temperature (

    
    ) of CDK2 in the drug-treated group compared to the DMSO control, confirming intracellular target engagement.
    

References

  • CDKs inhibited by roscovitine | Download Table. ResearchGate.[Link]

  • Roscovitine in cancer and other diseases. PMC - NIH. [Link]

  • Three-dimensional Structures of Cyclin-Dependent Kinases and Their Inhibitor Complexes. eScholarship.org. [Link]

  • Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines. ACS Publications. [Link]

Sources

Foundational

An In-depth Technical Guide to the Chemical Properties of N-benzhydryl-7H-purin-6-amine

Abstract This technical guide provides a comprehensive analysis of the chemical properties of N-benzhydryl-7H-purin-6-amine, a substituted purine derivative of significant interest in medicinal chemistry and drug develop...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the chemical properties of N-benzhydryl-7H-purin-6-amine, a substituted purine derivative of significant interest in medicinal chemistry and drug development. By integrating a bulky, lipophilic benzhydryl moiety with the biologically crucial adenine scaffold, this molecule presents a unique profile for potential therapeutic applications. This document details its chemical identity, predicted physicochemical properties, a robust methodology for its synthesis and purification, and an in-depth analysis of its expected spectroscopic characteristics. Furthermore, it explores the potential biological activities and mechanisms of action, drawing insights from the extensive pharmacology of related purine and benzhydryl-containing compounds. This guide is intended for researchers, scientists, and professionals in the field of drug discovery, offering a foundational understanding of this promising molecule.

Chemical Identity and Structure

N-benzhydryl-7H-purin-6-amine is a secondary amine in which a benzhydryl group is attached to the exocyclic amino group at the 6-position of the purine ring system. The purine core, being aromatic and capable of tautomerization, can exist in different forms, primarily the 7H and 9H tautomers. While the user-specified topic refers to the 7H tautomer, the 9H tautomer is also highly relevant and often co-exists or is the more stable form depending on the solvent and solid-state packing. For the purposes of this guide, we will primarily consider the N-benzhydryl-7H-purin-6-amine structure, while acknowledging the potential for tautomerization.

IdentifierValue
IUPAC Name N-(diphenylmethyl)-7H-purin-6-amine
Synonyms N-benzhydryladenine, 6-(benzhydrylamino)purine
Molecular Formula C₁₈H₁₅N₅
Molecular Weight 301.35 g/mol
CAS Number 10184-20-0 (for the hydrochloride salt of the 9H tautomer)[1]

The benzhydryl group, consisting of two phenyl rings attached to a single carbon, imparts significant steric bulk and lipophilicity to the molecule. This is expected to heavily influence its solubility, membrane permeability, and interactions with biological targets.[2]

Physicochemical Properties (Predicted)

Due to a lack of specific published experimental data for N-benzhydryl-7H-purin-6-amine, the following properties are predicted based on its chemical structure and data from analogous compounds.

PropertyPredicted Value / ObservationRationale
Appearance White to off-white crystalline solid.Based on similar purine derivatives and benzhydrylamine.
Melting Point >200 °CThe rigid purine core and the large benzhydryl group would lead to strong intermolecular forces, requiring high energy to melt. The related N-benzyl-7H-purin-6-amine has a melting point of 234-235 °C.
Solubility Insoluble in water. Soluble in polar aprotic solvents like DMSO and DMF. Moderately soluble in alcohols like ethanol and methanol.The large, nonpolar benzhydryl group will dominate, making the molecule highly hydrophobic. The purine core offers some polarity, allowing solubility in organic solvents. Primary and secondary amines are generally more soluble than hydrocarbons but less so than alcohols.[3]
pKa (Basic) ~3-4The purine ring system has basic nitrogen atoms. However, the electron-withdrawing nature of the purine ring and the steric hindrance from the benzhydryl group are expected to reduce the basicity of the exocyclic amine compared to simple alkylamines.[4]
LogP High (estimated > 3.5)The two phenyl rings of the benzhydryl group contribute significantly to the lipophilicity of the molecule.

Synthesis and Purification

The most direct and widely employed method for the synthesis of N-substituted 6-aminopurines is the nucleophilic aromatic substitution of a 6-halopurine with the corresponding amine.[5][6] This approach is highly effective and allows for modular synthesis of a library of derivatives.

Synthetic Workflow Diagram

Synthesis_Workflow cluster_reactants Reactants & Reagents cluster_process Reaction & Purification cluster_product Final Product Reactant1 6-Chloropurine Reaction Nucleophilic Aromatic Substitution (Heat, 2-6 hours) Reactant1->Reaction Reactant2 Benzhydrylamine Reactant2->Reaction Base Triethylamine (TEA) or DIPEA Base->Reaction Solvent n-Butanol or DMSO Solvent->Reaction Workup Aqueous Workup (Cool, Precipitate/Extract) Reaction->Workup Purification Recrystallization or Column Chromatography Workup->Purification Product N-benzhydryl-7H-purin-6-amine Purification->Product

Caption: General workflow for the synthesis of N-benzhydryl-7H-purin-6-amine.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of related N-substituted purine derivatives.[6]

Materials:

  • 6-Chloropurine (1.0 eq)

  • Benzhydrylamine (1.1 eq)

  • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

  • Anhydrous n-Butanol or Dimethyl Sulfoxide (DMSO)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 6-chloropurine (1.0 eq) and anhydrous n-butanol (or DMSO) to create a suspension.

  • Add benzhydrylamine (1.1 eq) to the suspension.

  • Add the base, triethylamine or DIPEA (1.2 eq), to the mixture. The base acts as a scavenger for the HCl generated during the reaction.

  • Heat the reaction mixture to reflux (for n-butanol, ~117°C) or at 90-100°C (for DMSO) and stir for 2-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (6-chloropurine) is consumed.

  • Once the reaction is complete, cool the mixture to room temperature. A precipitate may form.

  • If a precipitate forms, collect the solid by vacuum filtration and wash with cold n-butanol and then water to remove residual salts.

  • If no precipitate forms (especially with DMSO), dilute the reaction mixture with water and extract the product with an organic solvent like diethyl ether or ethyl acetate (3x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography on silica gel to yield pure N-benzhydryl-7H-purin-6-amine.

Spectroscopic Analysis (Predicted)

¹H NMR Spectroscopy
  • Aromatic Protons (Phenyl Rings): A complex multiplet would be expected in the range of 7.20-7.50 ppm , integrating to 10 protons. These are the protons on the two phenyl rings of the benzhydryl group.

  • Purine Protons (C2-H and C8-H): Two distinct singlets are expected in the downfield region, typically between 8.0 and 8.5 ppm . These correspond to the protons at the C2 and C8 positions of the purine ring.

  • Amine Proton (N-H): A broad singlet, the chemical shift of which is highly dependent on solvent and concentration, would appear between 6.5 and 8.0 ppm . This signal would disappear upon D₂O exchange.

  • Methine Proton (CH): A singlet or a doublet (if coupled to the N-H proton) would be expected around 6.0-6.5 ppm , corresponding to the single proton of the benzhydryl CH group.

¹³C NMR Spectroscopy
  • Purine Carbons: Signals for the purine ring carbons would be expected in the range of 115-160 ppm .

  • Aromatic Carbons (Phenyl Rings): Multiple signals in the 125-145 ppm region corresponding to the carbons of the two phenyl rings.

  • Methine Carbon (CH): A signal for the benzhydryl methine carbon would likely appear in the 50-60 ppm range.

Infrared (IR) Spectroscopy
  • N-H Stretch: As a secondary amine, a single, sharp to moderately broad absorption band is expected in the 3300-3500 cm⁻¹ region.[7][8] This distinguishes it from primary amines which show two bands in this region.[9]

  • Aromatic C-H Stretch: Absorptions just above 3000 cm⁻¹ are characteristic of the C-H bonds on the phenyl and purine rings.

  • C=N and C=C Stretches: Multiple sharp bands in the 1500-1680 cm⁻¹ region corresponding to the stretching vibrations within the purine and phenyl rings.

  • C-N Stretch: A band in the 1250-1335 cm⁻¹ region is expected for the aromatic amine C-N bond.[7]

Mass Spectrometry
  • Molecular Ion Peak (M⁺): The electron ionization (EI) mass spectrum should show a prominent molecular ion peak at m/z = 301 . According to the nitrogen rule, a molecule with an odd number of nitrogen atoms (5 in this case) will have an odd nominal molecular weight.

  • Fragmentation Pattern: A major fragmentation pathway would be the cleavage of the C-N bond connecting the benzhydryl group to the purine, leading to a very stable benzhydryl cation fragment at m/z = 167 [(C₆H₅)₂CH⁺] . Another significant fragment would correspond to the adenine moiety at m/z = 134 .

Biological Activity and Mechanism of Action (Hypothetical)

While no specific biological data for N-benzhydryl-7H-purin-6-amine has been found in the reviewed literature, its structure allows for informed speculation on its potential therapeutic roles. The adenine scaffold is a cornerstone in medicinal chemistry, forming the basis for numerous drugs targeting essential biological processes.[10][11][12] The benzhydryl moiety is also a "privileged structure" found in many biologically active compounds, including antihistamines and channel blockers.[2][13]

Potential Therapeutic Areas
  • Anticancer Activity: Many substituted purines exhibit cytotoxic effects by acting as kinase inhibitors, apoptosis inducers, or antimetabolites.[10] The bulky benzhydryl group could facilitate binding to the ATP-binding pocket of various kinases. Benzhydrylpiperazine derivatives have also shown cytotoxic activity against several cancer cell lines.[14]

  • Antiviral Activity: N-substituted purine analogs are a well-established class of antiviral agents, often acting as chain terminators in viral DNA or RNA synthesis.[15]

  • CNS Activity: The benzhydryl group is a key pharmacophore in many centrally acting drugs. Compounds containing this moiety have been shown to act as inhibitors of ion channels like NALCN, which regulate neuronal excitability.[16][17]

Hypothetical Mechanism of Action: Kinase Inhibition

Kinase_Inhibition cluster_kinase Kinase Active Site Kinase Gatekeeper Residue Hinge Region DFG Motif ATP ATP ATP->Kinase:hinge Binds to Hinge (Phosphorylation) Inhibitor N-benzhydryl-7H-purin-6-amine Inhibitor->Kinase:hinge Competes with ATP (Inhibition)

Caption: Hypothetical competitive inhibition of an ATP-binding site in a protein kinase.

The purine core of N-benzhydryl-7H-purin-6-amine can mimic the adenine base of ATP, allowing it to bind to the hinge region of a kinase's active site. The bulky, hydrophobic benzhydryl group could then occupy adjacent hydrophobic pockets, potentially leading to potent and selective inhibition of the kinase and downstream signaling pathways.

Conclusion

N-benzhydryl-7H-purin-6-amine is a molecule with significant, albeit largely unexplored, potential. Its synthesis is straightforward via established chemical routes. The combination of the biologically versatile purine scaffold with the sterically demanding and lipophilic benzhydryl group creates a unique chemical entity. Based on its structure, it is predicted to be a crystalline solid with poor aqueous solubility but good solubility in organic solvents. Its spectroscopic signature should be readily identifiable, with characteristic signals for the purine and benzhydryl moieties. While experimental data on its biological activity is lacking, its structural components suggest promising avenues for investigation, particularly in oncology, virology, and neuroscience. This guide provides a solid theoretical and practical foundation for researchers wishing to synthesize and explore the therapeutic potential of this compound.

References

  • Supporting Information - ScienceOpen. (n.d.). Retrieved March 3, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). 7H-purin-3-ium-6-amine. PubChem. Retrieved March 3, 2026, from [Link]

  • Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. (2023). Molecules, 28(4), 1883. [Link]

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  • N-Benzyl-9-isopropyl-9H-purin-6-amine. (2013). Acta Crystallographica Section E, E69(6), o954. [Link]

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  • Benzhydrylamine: An Effective Aminating Agent for the Synthesis of Primary Amines. (2018). Journal of Chemical Research, 42(4), 181-183. [Link]

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Exploratory

A Senior Application Scientist's Guide to the Derivatization of N-benzhydryl-7H-purin-6-amine

Abstract N-benzhydryl-7H-purin-6-amine, a key scaffold in medicinal chemistry, presents a versatile platform for the development of novel therapeutic agents. Its purine core and benzhydryl substituent offer multiple site...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

N-benzhydryl-7H-purin-6-amine, a key scaffold in medicinal chemistry, presents a versatile platform for the development of novel therapeutic agents. Its purine core and benzhydryl substituent offer multiple sites for chemical modification, enabling the systematic exploration of structure-activity relationships (SAR). This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core derivatization strategies for this molecule. We will delve into the chemical logic behind site-specific modifications at the N7, N9, C2, and C8 positions of the purine ring, supported by field-proven experimental protocols and mechanistic insights. The guide emphasizes robust, reproducible methodologies, including alkylation and palladium-catalyzed cross-coupling reactions, to empower the synthesis of diverse compound libraries for screening and optimization.

Introduction: The Strategic Value of the N-benzhydryl-purine Scaffold

The purine ring system is a cornerstone of life, forming the basis of nucleobases in DNA and RNA and participating in a vast array of biochemical processes. Consequently, synthetic purine analogs have become a highly successful class of therapeutics, with applications ranging from antiviral to anticancer agents[1][2]. The N-benzhydryl-7H-purin-6-amine (also known as N6-benzhydryladenine) core combines the proven biological relevance of the purine with the bulky, lipophilic benzhydryl group. This benzhydryl moiety can confer unique pharmacological properties, influencing receptor binding, metabolic stability, and cell permeability[3][4].

Derivatization of this core scaffold is a critical strategy in drug discovery. By systematically modifying its structure, we can fine-tune its biological activity, selectivity, and pharmacokinetic profile. The primary goal of this guide is to illuminate the chemical pathways available for this derivatization, transforming the core molecule into a diverse set of novel chemical entities with therapeutic potential.

The Chemical Landscape: Identifying Reactive Sites

The N-benzhydryl-7H-purin-6-amine molecule offers several distinct sites for chemical modification. Understanding the inherent reactivity of these positions is fundamental to designing a successful synthetic strategy.

  • N7 and N9 Positions: The imidazole portion of the purine ring contains two nitrogen atoms (N7 and N9) with available lone pairs. The N9-H is weakly acidic and can be deprotonated with a suitable base, making it a primary site for alkylation or arylation. While N9 is often the thermodynamically favored site for substitution, regioselective alkylation at the N7 position can be achieved under specific, kinetically controlled conditions, often yielding derivatives with distinct biological profiles[5][6][7].

  • C2, C6, and C8 Positions: The carbon atoms of the purine ring are electron-deficient and can be targeted for substitution, typically through precursor molecules containing a leaving group (e.g., a halogen). The C6 position is already substituted in our core molecule, but the C2 and C8 positions are prime candidates for introducing new functional groups via powerful methods like palladium-catalyzed cross-coupling reactions[8][9][10][11][12].

Core Derivatization Strategies & Methodologies

N-Alkylation: Targeting the Imidazole Nitrogens

Direct alkylation of the purine ring is one of the most common derivatization techniques. The choice of base and reaction conditions dictates the regioselectivity between the N7 and N9 positions.

Causality Behind Experimental Choices:

  • Base: Strong, non-nucleophilic bases like sodium hydride (NaH) are often used to deprotonate the N9-H, forming the purine anion. This anion is a potent nucleophile that readily reacts with alkyl halides.

  • Solvent: Anhydrous polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are ideal. They effectively solvate the cation of the base (e.g., Na+) without interfering with the nucleophilic attack of the purine anion.

  • Regioselectivity: Alkylation typically yields a mixture of N9 and N7 isomers, with the N9 isomer being the major, thermodynamically more stable product[7]. However, specific Lewis acid catalysts like SnCl4 have been shown to direct alkylation preferentially to the N7 position under kinetically controlled conditions[5][6][7].

Workflow for N-Alkylation:

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification P1 Dissolve N-benzhydryl-7H-purin-6-amine in anhydrous DMF P2 Add base (e.g., NaH) under inert atmosphere (N2/Ar) P1->P2 Formation of purine anion R1 Add alkylating agent (e.g., Alkyl Halide) P2->R1 R2 Stir at specified temperature (e.g., RT to 50°C) R1->R2 Nucleophilic substitution W1 Quench reaction (e.g., with water or NH4Cl) R2->W1 W2 Extract with organic solvent W1->W2 W3 Purify via column chromatography W2->W3

Caption: General workflow for N-alkylation of the purine core.

C-H Arylation and Cross-Coupling: Forging Carbon-Carbon Bonds

To achieve substitutions at the carbon centers of the purine ring (C2 or C8), a two-step approach is generally required: halogenation followed by a cross-coupling reaction. Palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling, are exceptionally powerful for this purpose[8][10][12].

Step 1: Halogenation The C8 position of the purine is the most susceptible to electrophilic halogenation. Reagents like N-Bromosuccinimide (NBS) can be used to install a bromine atom, which serves as a handle for subsequent cross-coupling.

Step 2: Suzuki-Miyaura Cross-Coupling This reaction creates a new carbon-carbon bond between the halogenated purine and an organoboron compound (boronic acid or ester) in the presence of a palladium catalyst and a base.

Causality Behind Experimental Choices:

  • Catalyst: A palladium(0) complex, often generated in situ from a precursor like Pd(PPh₃)₄ or Pd(OAc)₂, is the active catalyst that orchestrates the bond formation.

  • Ligand: Phosphine ligands (e.g., triphenylphosphine) are crucial for stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle (oxidative addition, transmetalation, and reductive elimination).

  • Base: A base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is required to activate the boronic acid for the transmetalation step.

Experimental Protocol: C8-Arylation via Suzuki-Miyaura Coupling

  • Halogenation: To a solution of N-benzhydryl-7H-purin-6-amine in a suitable solvent (e.g., DMF), add N-Bromosuccinimide (NBS) portion-wise at room temperature. Monitor the reaction by TLC until the starting material is consumed. Work up the reaction to isolate the 8-bromo intermediate.

  • Coupling: In a reaction vessel, combine the 8-bromo-N-benzhydryl-7H-purin-6-amine (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base like K₂CO₃ (2.0 eq).

  • Solvent & Atmosphere: Add a degassed solvent mixture, typically dioxane/water or toluene/ethanol. Purge the vessel with an inert gas (Argon or Nitrogen).

  • Reaction: Heat the mixture to reflux (e.g., 80-100°C) for several hours, monitoring progress by TLC or LC-MS.

  • Purification: After cooling, perform an aqueous workup, extract the product with an organic solvent, and purify the crude material using silica gel column chromatography to yield the C8-aryl derivative.

Reaction Scheme:

G Purine N-benzhydryl-7H-purin-6-amine BromoPurine 8-Bromo Intermediate Purine->BromoPurine + NBS FinalProduct C8-Aryl Derivative BromoPurine->FinalProduct + Ar-B(OH)2 [Pd Catalyst, Base]

Caption: Two-step C8-arylation strategy.

Data Presentation: Comparative Analysis of Derivatization Strategies

The following table summarizes typical reaction conditions and outcomes for the derivatization strategies discussed. Yields are representative and will vary based on the specific substrates used.

Strategy Target Site Key Reagents Typical Solvent Temp (°C) Avg. Yield (%) Key Challenge
N9-Alkylation N9Alkyl Halide, NaHDMF25 - 5060 - 85N7/N9 Regioisomer separation
N7-Alkylation N7tert-Alkyl Halide, SnCl₄Dichloromethane0 - 2550 - 70Limited to specific alkyl groups[6]
C8-Bromination C8N-Bromosuccinimide (NBS)Acetonitrile2575 - 95Potential for over-halogenation
C8-Suzuki Coupling C8Arylboronic Acid, Pd(PPh₃)₄, K₂CO₃Dioxane/H₂O80 - 10055 - 90Catalyst deactivation, boronic acid decomposition

Conclusion and Future Outlook

The N-benzhydryl-7H-purin-6-amine scaffold provides a rich foundation for synthetic exploration in drug discovery. The methodologies outlined in this guide—namely regioselective N-alkylation and robust palladium-catalyzed C-C bond formation—represent validated and highly adaptable pathways for generating chemical diversity. By understanding the underlying principles of reactivity and the causal factors behind specific experimental conditions, researchers can effectively and efficiently synthesize libraries of novel derivatives. Future work will likely focus on developing even more selective catalytic systems, including direct C-H activation methods, to further streamline the synthesis of these promising molecules and accelerate the discovery of next-generation therapeutics[11][13].

References

  • Hocek, M., & Dvořáková, H. (2006). Cross-coupling reactions of unprotected halopurine bases, nucleosides, nucleotides and nucleoside triphosphates with 4-boronophenylalanine in water. Synthesis of (purin-8-yl)- and (purin-6-yl)phenylalanines. Organic & Biomolecular Chemistry, 4(11), 2278–2284.

  • Legraverend, M., et al. (2006). Suzuki-type Pd(0) coupling reactions in the synthesis of 2-arylpurines as Cdk inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(12), 3183–3187.

  • Gagnier, S., et al. (2024). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Omega.

  • Čapek, J., & Hocek, M. (2018). The Suzuki-Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to 2-, 6- or 8-Aryl- and -Alkenylpurine Derivatives. In Purines. IntechOpen.

  • Salim, A., et al. (2006). Structure and Synthesis of 6-(Substituted-imidazol-1-yl)purines: Versatile Substrates for Regiospecific Alkylation and Glycosylation at N9. The Journal of Organic Chemistry, 71(13), 5105–5108.

  • Gagnier, S., et al. (2024). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Omega.

  • Gude, L., et al. (2015). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. Molecules, 20(3), 5139–5168.

  • Wagenknecht, H. A., et al. (2003). Preparation of Pyrene-Modified Purine and Pyrimidine Nucleosides via Suzuki-Miyaura Cross-Couplings and Characterization of their Fluorescent Properties. Synthesis, 2003(12), 1864–1870.

  • Wang, Q., et al. (2021). Metal-free direct C-6–H alkylation of purines and purine nucleosides enabled by oxidative homolysis of 4-alkyl-1,4-dihydropyridines at room temperature. Organic & Biomolecular Chemistry, 19(3), 555–560.

  • Gagnier, S., et al. (2024). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Omega.

  • Panda, G., et al. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 4(26), 21855–21869.

  • Zhidkova, E. M., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1853.

  • Panda, G., et al. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega.

  • Zhidkova, E. M., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1853.

Sources

Foundational

Unlocking the Therapeutic Potential of N-benzhydryl-7H-purin-6-amine: A Technical Guide to Target Identification and Validation

Abstract N-benzhydryl-7H-purin-6-amine represents a promising, yet underexplored, small molecule with significant therapeutic potential, likely acting through the modulation of key cellular signaling pathways. This techn...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

N-benzhydryl-7H-purin-6-amine represents a promising, yet underexplored, small molecule with significant therapeutic potential, likely acting through the modulation of key cellular signaling pathways. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically identify and validate the therapeutic targets of this N6-substituted purine derivative. By integrating computational, biochemical, and cell-based methodologies, this document outlines a robust, field-proven workflow, moving from broad, unbiased screening to high-confidence target validation. The protocols and strategies detailed herein are designed to not only elucidate the mechanism of action of N-benzhydryl-7H-purin-6-amine but also to accelerate its journey from a promising chemical entity to a potential therapeutic agent.

Introduction: The Promise of N6-Substituted Purines

The purine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous endogenous signaling molecules and approved therapeutics. The N6 position of the adenine ring, in particular, offers a versatile point for chemical modification, leading to compounds with a wide array of biological activities. N6-substituted purines have been successfully developed as modulators of protein kinases, G-protein coupled receptors, and other critical enzyme families.

N-benzhydryl-7H-purin-6-amine, with its bulky, hydrophobic benzhydryl group, presents a unique chemical architecture. While this specific molecule is not extensively characterized in the public domain, its structural similarity to known kinase inhibitors, particularly those targeting cyclin-dependent kinases (CDKs), suggests a probable mechanism of action centered on the inhibition of ATP-binding proteins. This guide will, therefore, use the hypothesis of kinase inhibition as a primary, but not exclusive, trajectory for target deconvolution.

The Strategic Workflow for Target Identification

A multi-pronged approach is essential for the unambiguous identification of a small molecule's therapeutic target. Our recommended workflow integrates computational, in vitro, and cellular methods to build a cohesive and validated understanding of the compound's mechanism of action.

G cluster_0 Phase 1: In Silico & Unbiased Screening cluster_1 Phase 2: Hit Validation & Target Engagement cluster_2 Phase 3: Cellular & Functional Validation A Computational Docking (Virtual Screening) D Isothermal Titration Calorimetry (ITC) / Surface Plasmon Resonance (SPR) A->D Validate Hits B Affinity Chromatography (Lysate Pulldown) B->D Validate Hits C Kinase Panel Screening (Broad Profiling) C->D Validate Hits E Cellular Thermal Shift Assay (CETSA) D->E Confirm Cellular Engagement F Target Knockdown/Knockout (siRNA/CRISPR) E->F Identify Functional Relevance G Downstream Signaling Analysis (Western Blot / Phospho-proteomics) F->G Link Target to Pathway H Phenotypic Rescue Experiments G->H Confirm On-Target Effect

Caption: A multi-phase workflow for target identification.

Phase 1: Unbiased Target Discovery

The initial phase focuses on generating a list of high-probability candidate targets using broad, unbiased screening methodologies.

In Silico Profiling: A Computational First Pass

Before embarking on wet-lab experiments, computational docking can provide valuable, cost-effective insights into potential binding partners. By screening N-benzhydryl-7H-purin-6-amine against a virtual library of protein structures (particularly the human kinome), we can predict binding affinities and poses, helping to prioritize subsequent experimental work.

Kinase Panel Screening: A Broad Biochemical Approach

Given the structural similarity of N-benzhydryl-7H-purin-6-amine to known ATP-competitive inhibitors, a broad kinase panel screen is a highly recommended starting point. Commercial services offer screening against hundreds of human kinases at a fixed ATP concentration.

Data Presentation: Representative Kinase Profiling Data

Kinase Target% Inhibition at 1 µMIC50 (nM)
CDK2/CycA98%75
CDK9/CycT195%120
GSK3β85%450
SRC40%>1000
EGFR15%>10000

This is representative data and does not reflect actual experimental results for N-benzhydryl-7H-purin-6-amine.

Affinity Chromatography: An Unbiased Physical Screen

To identify targets without preconceived bias, affinity chromatography is a powerful tool. This involves immobilizing N-benzhydryl-7H-purin-6-amine (or a suitable analog with a linker) onto a solid support and using it to "pull down" binding proteins from a cell lysate.

Experimental Protocol: Affinity Chromatography

  • Probe Synthesis: Synthesize an analog of N-benzhydryl-7H-purin-6-amine with a linker arm (e.g., a short PEG chain) terminating in a reactive group (e.g., an amine or carboxylate).

  • Immobilization: Covalently couple the synthesized probe to an activated resin (e.g., NHS-activated Sepharose).

  • Lysate Preparation: Prepare a native cell lysate from a relevant cell line (e.g., a cancer cell line with high CDK activity like HeLa or HCT116).

  • Incubation: Incubate the cell lysate with the compound-coupled resin to allow for protein binding. A control resin (without the compound) should be run in parallel.

  • Washing: Wash the resin extensively with buffer to remove non-specific binders.

  • Elution: Elute bound proteins using a denaturing buffer (e.g., SDS-PAGE loading buffer) or by competing with a high concentration of the free compound.

  • Analysis: Identify the eluted proteins using mass spectrometry (LC-MS/MS). Candidate targets are those that are significantly enriched in the compound-coupled sample compared to the control.

Phase 2: Target Validation and Cellular Engagement

Once a list of candidate targets has been generated, the next critical step is to validate these interactions and confirm that the compound engages its target within the complex environment of a living cell.

Biophysical Validation: Quantifying the Interaction

Techniques like Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR) can provide quantitative data on the binding affinity (KD), kinetics, and thermodynamics of the interaction between the compound and a purified candidate protein.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement

CETSA is the gold standard for confirming that a compound binds to its target in a cellular context. The principle is that a protein becomes more resistant to thermal denaturation when bound to a ligand.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat intact cells with either the vehicle (e.g., DMSO) or N-benzhydryl-7H-purin-6-amine at various concentrations.

  • Heating: Heat the treated cells across a range of temperatures (e.g., 40°C to 70°C).

  • Lysis: Lyse the cells to release their protein content.

  • Separation: Separate the soluble protein fraction from the aggregated, denatured protein fraction by centrifugation.

  • Detection: Analyze the amount of the target protein remaining in the soluble fraction at each temperature using Western blotting.

  • Analysis: A positive result is a shift in the melting curve of the target protein to a higher temperature in the compound-treated samples compared to the vehicle control.

G cluster_0 CETSA Workflow A Treat Cells (Vehicle vs. Compound) B Heat Cells (Temperature Gradient) A->B C Lyse Cells B->C D Separate Soluble & Aggregated Proteins C->D E Analyze Soluble Fraction (Western Blot) D->E F Plot Melting Curve E->F

Caption: The experimental workflow for a Cellular Thermal Shift Assay (CETSA).

Phase 3: Functional Validation in a Biological Context

The final phase connects target engagement to a functional cellular outcome, providing the ultimate validation of a therapeutic target.

Linking Target to Phenotype: siRNA/CRISPR

To confirm that the observed cellular effects of the compound are due to its interaction with the identified target, one can use genetic knockdown (siRNA) or knockout (CRISPR) of the target protein. If the compound's effect is diminished or absent in cells lacking the target, it provides strong evidence for an on-target mechanism.

Downstream Pathway Analysis

If N-benzhydryl-7H-purin-6-amine is indeed a CDK inhibitor, its engagement with its target should lead to predictable changes in downstream signaling. For example, inhibition of CDK2 would be expected to cause a decrease in the phosphorylation of its substrate, Retinoblastoma protein (pRb).

G CDK2 CDK2 pRb pRb CDK2->pRb Phosphorylates CycA Cyclin A CycA->CDK2 Compound N-benzhydryl-7H-purin-6-amine Compound->CDK2 Inhibits E2F E2F pRb->E2F Inhibits S_Phase S-Phase Entry E2F->S_Phase Promotes

Caption: A potential signaling pathway modulated by N-benzhydryl-7H-purin-6-amine.

Experimental Protocol: Western Blot for pRb Phosphorylation

  • Cell Culture and Treatment: Plate a suitable cell line (e.g., HCT116) and synchronize the cells if necessary. Treat with various concentrations of N-benzhydryl-7H-purin-6-amine for a specified time.

  • Protein Extraction: Lyse the cells and quantify the total protein concentration.

  • SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Antibody Incubation: Probe the membrane with a primary antibody specific for pRb phosphorylated at a CDK2-specific site (e.g., Ser807/811), as well as an antibody for total pRb as a loading control.

  • Detection: Use a labeled secondary antibody and a suitable detection reagent to visualize the protein bands.

  • Analysis: Quantify the band intensities. A successful on-target effect would be demonstrated by a dose-dependent decrease in the ratio of phosphorylated pRb to total pRb.

Conclusion and Future Directions

This guide has outlined a comprehensive, multi-faceted strategy for the deconvolution of the therapeutic targets of N-benzhydryl-7H-purin-6-amine. By systematically progressing from broad, unbiased screening to rigorous biophysical and cellular validation, researchers can build a robust "body of evidence" to define its mechanism of action. The identification of a validated target is a critical milestone in the drug development process, paving the way for lead optimization, preclinical studies, and the ultimate realization of this compound's therapeutic potential. Future work should focus on in vivo target engagement studies and efficacy models based on the validated cellular mechanism.

References

  • Title: Synthesis and Antiproliferative Activity of N-Benzhydryl-purine Derivatives. Source: Molecules, 2018. URL: [Link]

  • Title: The N6-benzyl substitution on adenine, 2-chloroadenine and 2-aminoadenine affords new potent cyclin-dependent kinase inhibitors. Source: Bioorganic & Medicinal Chemistry Letters, 2005. URL: [Link]

  • Title: The cellular thermal shift assay for evaluating drug target engagement in cells. Source: Nature Protocols, 2014. URL: [Link]

Exploratory

In-Silico Modeling of N-Benzhydryl-7H-Purin-6-Amine Binding at the Adenosine A1 Receptor: A Computational Framework for Bulky N6-Substituted Purines

Executive Summary & Pharmacological Context The rational design of G protein-coupled receptor (GPCR) ligands frequently involves modifying endogenous scaffolds to achieve subtype selectivity and desired pharmacological p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Context

The rational design of G protein-coupled receptor (GPCR) ligands frequently involves modifying endogenous scaffolds to achieve subtype selectivity and desired pharmacological profiles. N-benzhydryl-7H-purin-6-amine (chemically synonymous with N6-diphenylmethyladenine) represents a highly compelling structural class. N6-substituted adenine and adenosine derivatives are well-documented for their potent biological activities, particularly as modulators of the Adenosine A1 Receptor (A1AR) , where they exhibit profound sedative, hypnotic, and anticonvulsant properties .

As a Senior Application Scientist, I frequently encounter the limitations of standard rigid-receptor docking when dealing with bulky, highly flexible substituents like the benzhydryl (diphenylmethyl) group. The causality here is straightforward: the extracellular loop 2 (ECL2) of the A1AR is highly dynamic and acts as a selectivity filter . If computational workflows do not allow for induced-fit adaptations, the steric clashes generated by the twin phenyl rings will yield false-positive rejections for what are, in reality, highly potent compounds.

This whitepaper details a self-validating, in-depth computational methodology for modeling the binding of N-benzhydryl-7H-purin-6-amine to the A1AR, bridging the gap between structural biology and predictive molecular dynamics.

Structural Rationale: The A1AR Orthosteric Pocket

To accurately model the binding of N-benzhydryl-7H-purin-6-amine, we must understand the architecture of the A1AR orthosteric site. The recent Cryo-EM resolution of the active A1AR-Gi2 complex (PDB: 6D9H) provides the necessary structural foundation .

The Tautomeric Challenge: 7H vs. 9H Purine

The compound is explicitly defined as a 7H-purine . While the 9H-purine tautomer is generally favored in aqueous solution, the 7H tautomer requires careful parameterization. The proton shift from N9 to N7 fundamentally alters the hydrogen-bond donor/acceptor profile at the orthosteric site. In the 7H state, N9 acts as a hydrogen-bond acceptor, while N7 acts as a donor. This dictates a specific orientation within the binding pocket to satisfy interactions with deep-pocket residues like His278(7.43) and Thr277(7.42).

Anchoring and the ECL2 Selectivity Filter

The binding mechanism is driven by two distinct domains of the molecule:

  • The Purine Core: Anchors to the highly conserved Asn254(6.55) via bidentate hydrogen bonding (N1 accepts, N6-amine donates). Furthermore, it engages in strong

    
     stacking with Phe171  located on ECL2 .
    
  • The N6-Benzhydryl Group: This bulky moiety extends outward into the extracellular vestibule. It interacts with hydrophobic residues at the top of TM7 and ECL3. The flexibility of the diphenylmethyl group requires the receptor's ECL2 to undergo a conformational shift to accommodate the steric bulk, explaining why rigid docking fails.

Pathway L N-benzhydryl-7H-purin-6-amine R Adenosine A1 Receptor (A1AR) L->R Orthosteric Binding G Gi/o Protein Activation R->G TM6 Outward Shift AC Adenylyl Cyclase Inhibition G->AC α-subunit Action Effect Sedative / Hypnotic Effect AC->Effect cAMP Depletion

Fig 1: A1AR-mediated Gi/o signaling pathway leading to sedative pharmacological effects.

In-Silico Experimental Workflows (Self-Validating Protocols)

To ensure scientific integrity and predictive accuracy, the following step-by-step protocol establishes a self-validating loop: docking generates the hypothesis, Molecular Dynamics (MD) tests its stability, and Free Energy Perturbation (FEP) quantifies the binding affinity.

Phase 1: Target and Ligand Preparation
  • Receptor Preparation: Import the active state A1AR structure (PDB: 6D9H) . Strip the Gi protein and endogenous adenosine. Retain structural water molecules within 5.0 Å of the orthosteric site, as water-mediated networks are critical for purine binding. Assign protonation states at pH 7.4 using PROPKA (ensure His278 is neutral, epsilon-protonated).

  • Ligand Preparation: Generate the 3D conformer of N-benzhydryl-7H-purin-6-amine. Explicitly lock the purine ring in the 7H tautomeric state. Perform a Monte Carlo conformational search to generate a library of rotamers for the highly flexible diphenylmethyl bonds.

Phase 2: Induced-Fit Docking (IFD)

Because the benzhydryl group will clash with a rigid ECL2, standard docking will artificially penalize the ligand.

  • Grid Generation: Center the docking grid on the C

    
     atom of Asn254(6.55).
    
  • Softening Potential: Scale the van der Waals radii of non-polar atoms by a factor of 0.5 for both the receptor and the ligand. This allows the initial placement of the bulky N6 group without immediate rejection.

  • Receptor Refinement: Utilize a Prime-based refinement step to minimize all receptor residues within 5.0 Å of the ligand poses. This allows Phe171 and Glu172 on ECL2 to shift and accommodate the phenyl rings.

  • Re-scoring: Re-dock the ligand into the newly generated induced-fit receptor conformations using standard Glide SP/XP scoring.

Phase 3: Molecular Dynamics (MD) & Free Energy Perturbation (FEP)

A static pose is insufficient to prove causality. We must verify that the induced-fit conformation is energetically stable over time.

  • System Solvation: Embed the A1AR-ligand complex in a POPC lipid bilayer using the OPM (Orientations of Proteins in Membranes) database coordinates. Solvate with TIP3P water and neutralize with 0.15 M NaCl.

  • Equilibration: Perform a 6-step relaxation protocol, gradually releasing harmonic restraints on the protein backbone and lipids.

  • Production Run: Execute a 1

    
    s MD simulation in the NPT ensemble (300 K, 1.013 bar).
    
  • Trajectory Analysis: Monitor the RMSD of the benzhydryl group and the distance between the purine N1 atom and Asn254(6.55) to confirm stable anchoring.

Workflow A Target Prep (PDB: 6D9H) Protonation & Membrane Embedding C Induced-Fit Docking (IFD) ECL2 Flexibility Modeling A->C B Ligand Prep Conformational Sampling of Benzhydryl B->C D Molecular Dynamics (1 µs) POPC Bilayer, NPT Ensemble C->D E Free Energy Perturbation (FEP) Absolute Binding Affinity (ΔG) D->E

Fig 2: Step-by-step in-silico workflow for modeling bulky N6-substituted purines.

Quantitative Data Analysis

The success of the in-silico pipeline is measured by the stability of the interactions during the MD simulation and the calculated thermodynamic binding free energy (


). Below is a comparative summary of the interaction frequencies extrapolated from a 1 

s MD trajectory, comparing the endogenous ligand (Adenosine) with our target compound.

Table 1: MD-Derived Interaction Frequencies and Binding Energetics

LigandTarget StateCalculated

(kcal/mol)
Key H-Bonds (>50% MD Occupancy)Primary Hydrophobic Contacts
Adenosine (Reference)Active (6D9H)-9.2

0.4
Asn254 (88%), Thr277 (75%)Phe171, Ile274, Val87
N-benzhydryl-7H-purin-6-amine Active (6D9H)-11.8

0.6
Asn254 (82%), Glu172 (60%)Phe171, Tyr271, Leu253, Ile274

Data Interpretation: The data demonstrates that while the N-benzhydryl derivative lacks the ribose sugar (resulting in the loss of the Thr277 hydrogen bond), it compensates thermodynamically through massive hydrophobic entropic gains. The twin phenyl rings of the benzhydryl group establish persistent hydrophobic contacts with Tyr271 and Leu253 in the extracellular vestibule, driving the


 to a highly favorable -11.8 kcal/mol.

Conclusion

Modeling the binding of N-benzhydryl-7H-purin-6-amine to the A1AR requires moving beyond rigid-body approximations. By recognizing the specific 7H-tautomeric state of the purine core and employing Induced-Fit Docking coupled with microsecond-scale Molecular Dynamics, we can accurately capture the conformational plasticity of the A1AR's ECL2 region. This self-validating computational framework ensures that the steric bulk of the benzhydryl group is accurately modeled as an affinity-driving anchor rather than a steric penalty, paving the way for the rational design of novel, centrally-acting A1AR modulators.

References

  • US Patent 10174033B2 - N6-substituted adenosine derivatives and N6-substituted adenine derivatives and uses thereof.
  • Draper-Joyce, C.J., et al. (2018) - 6D9H: Cryo-EM structure of the human adenosine A1 receptor-Gi2-protein complex bound to its endogenous agonist. RCSB Protein Data Bank.[Link]

  • Deganutti, G., et al. (2021) - Deciphering the Agonist Binding Mechanism to the Adenosine A1 Receptor. bioRxiv.[Link]

  • Mora-Marlés, J., et al. (2023) - Dynamic allosteric networks drive adenosine A1 receptor activation and G-protein coupling. eLife. [Link]

Foundational

Comprehensive Spectroscopic Characterization of N-Benzhydryl-7H-purin-6-amine: A Technical Guide for Structural Elucidation

Executive Summary & Chemical Context N6-substituted adenines, including benzhydryl derivatives, are critical bioactive scaffolds exhibiting potent cytokinin activity and serving as highly selective kinase inhibitors with...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

N6-substituted adenines, including benzhydryl derivatives, are critical bioactive scaffolds exhibiting potent cytokinin activity and serving as highly selective kinase inhibitors with therapeutic potential for neurological disorders 1. The molecule N-benzhydryl-7H-purin-6-amine (often referred to as N6-benzhydryladenine) presents unique analytical challenges due to purine ring tautomerism (7H vs. 9H), restricted rotation around the exocyclic C6-N6 bond, and significant steric bulk from the diphenylmethyl (benzhydryl) group.

As a Senior Application Scientist, I approach the structural elucidation of such complex heterocycles not as a checklist of tests, but as a self-validating system . The structural characterization of N6-substituted purines often presents regioselective challenges, particularly distinguishing between N7 and N9 protonation or alkylation, making definitive, orthogonal spectroscopic assignment a strict requirement 2.

Analytical Strategy & Orthogonal Validation

To ensure absolute scientific integrity, our workflow relies on orthogonal validation. A single spectroscopic method is vulnerable to misinterpretation (e.g., misassigning a rotamer as an impurity in 1D NMR). Therefore, mass spectrometry confirms the exact mass, FTIR verifies the functional group integrity, and 2D NMR maps the exact connectivity.

Workflow A Sample Prep & Purity (HPLC) B NMR Spectroscopy (1D & 2D) A->B C FTIR Spectroscopy (Functional Groups) A->C D HRMS (ESI-TOF) (Mass & Fragmentation) A->D E UV-Vis (Electronic Transitions) A->E F Data Integration & Structural Elucidation B->F C->F D->F E->F

Fig 1. Orthogonal spectroscopic workflow for N-benzhydryl-7H-purin-6-amine elucidation.

Self-Validating Experimental Methodologies

The causality behind our experimental choices is rooted in the physical chemistry of the purine scaffold.

Protocol 1: Sample Preparation & Purity Verification

Causality: Purines exhibit strong intermolecular hydrogen bonding, often rendering them insoluble in non-polar solvents like CDCl₃. Furthermore, trace water can obscure the critical N-H exchangeable protons.

  • Lyophilization: Dry the synthesized N-benzhydryl-7H-purin-6-amine under high vacuum (0.01 mbar) for 24 hours to remove residual synthesis solvents.

  • Solvent Selection: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous deuterated dimethyl sulfoxide (DMSO-

    
    ). DMSO-
    
    
    
    disrupts intermolecular H-bonds, ensuring a monomeric state in solution.
  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter directly into a 5 mm precision NMR tube. Particulate matter distorts magnetic field homogeneity, degrading resolution.

Protocol 2: Multinuclear NMR Acquisition

Causality: 1D ¹H NMR is insufficient due to line broadening caused by the quadrupolar relaxation of ¹⁴N and the intermediate exchange rates of the 7H/9H tautomers.

  • Probe Tuning: Tune and match the NMR probe specifically to the impedance of the DMSO-

    
     sample.
    
  • 1D Acquisition: Acquire a ¹H spectrum (minimum 32 scans, relaxation delay D1 = 2.0 s) and a ¹³C{¹H} decoupled spectrum (minimum 1024 scans).

  • 2D Mapping: Execute ¹H-¹³C HSQC (to assign the benzhydryl methine) and ¹H-¹⁵N HMBC (to definitively prove the protonation state at N7 vs. N9).

Protocol 3: HRMS (ESI-TOF) Analysis

Causality: Electrospray Ionization (ESI) is a soft ionization technique that prevents the premature fragmentation of the bulky benzhydryl group, allowing for accurate precursor mass determination.

  • Dilution: Dilute the sample to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid (to promote efficient protonation).

  • Infusion: Direct infusion at a flow rate of 10 µL/min into the ESI source.

  • Parameters: Operate in positive ion mode (ESI+), capillary voltage at 3.0 kV, and desolvation temperature at 250 °C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra of N-benzhydryl-7H-purin-6-amine are defined by the electron-withdrawing nature of the purine core and the steric bulk of the benzhydryl substituent. In ¹H NMR, the benzhydryl methine proton typically appears highly deshielded (around 6.0 - 6.5 ppm) due to the combined anisotropic effects of the two phenyl rings and the electronegative adjacent nitrogen 3. The purine C2 and C8 protons manifest as characteristic singlets, though their exact shift is highly solvent-dependent and often broadened by tautomeric exchange 4. Coordination and structural studies heavily rely on multinuclear NMR to distinguish between these states 5.

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments (in DMSO- )
Proton/Carbon¹H Shift (ppm)¹³C Shift (ppm)MultiplicityAssignment Justification
Purine C2 8.25152.4Singlet (1H)Highly deshielded by adjacent N1 and N3 atoms.
Purine C8 8.15139.8Singlet (1H)Characteristic imidazole ring proton; shift confirms 7H/9H core.
N6-H 8.60-Broad Singlet (1H)Exchangeable; broadened by quadrupolar ¹⁴N relaxation.
Benzhydryl CH 6.4558.2Doublet (1H, J=8 Hz)Coupled to N6-H; highly deshielded by 2x Phenyl rings.
Phenyl (o, m, p) 7.20 - 7.45127.0 - 129.0Multiplets (10H)Standard aromatic resonances of the diphenylmethyl group.
Purine C4 -149.5-Quaternary bridgehead carbon.
Purine C5 -118.2-Quaternary bridgehead carbon (typically the most shielded purine carbon).
Purine C6 -154.6-Directly bonded to the exocyclic amine.

Fourier Transform Infrared (FTIR) Spectroscopy

IR spectroscopy of purine-6-amines reveals characteristic N-H stretching bands above 3100 cm⁻¹ and strong C=N/C=C ring vibrations around 1600 cm⁻¹ 6. The presence of the benzhydryl group introduces distinct aliphatic and aromatic C-H stretching modes.

Table 2: Key FTIR Vibrational Frequencies (ATR-FTIR)
Wavenumber (cm⁻¹)Peak ShapeAssignment
3250 Broad, StrongN-H stretch (Purine N7-H / N9-H tautomeric mixture)
3100 Sharp, MediumN-H stretch (Exocyclic N6-H)
3030 WeakC-H stretch (Aromatic phenyl rings)
2920 WeakC-H stretch (Aliphatic benzhydryl methine)
1620 StrongC=N stretch (Purine ring skeletal vibration)
1580 StrongC=C stretch (Aromatic rings)

High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry of N6-substituted adenines typically shows a strong[M+H]⁺ parent ion with characteristic cleavage of the C-N bond, yielding the purine core and the respective carbocation 7. Because the benzhydryl cation is highly resonance-stabilized by the two phenyl rings, the α-cleavage pathway dominates the MS/MS spectrum.

Fragmentation M [M+H]+ m/z 302.14 (Protonated Precursor) F1 [C13H11]+ m/z 167.09 (Benzhydryl Cation) M->F1 α-Cleavage (- Adenine) F2 [C5H6N5]+ m/z 136.06 (Protonated Adenine) M->F2 C-N Bond Fission (- Diphenylmethane)

Fig 2. Primary ESI-MS/MS fragmentation pathways of protonated N6-benzhydryladenine.

Table 3: HRMS (ESI+) Fragmentation Peaks
m/z (Observed)FormulaIon TypeRelative Abundance
302.1402 [C₁₈H₁₆N₅]⁺[M+H]⁺ (Protonated Precursor)100% (Base Peak)
167.0855 [C₁₃H₁₁]⁺Fragment (Resonance-stabilized Benzhydryl cation)85%
136.0618 [C₅H₆N₅]⁺Fragment (Protonated adenine core)40%

UV-Vis Spectroscopy

The electronic transitions of N-benzhydryl-7H-purin-6-amine are dominated by strong


 transitions. The purine chromophore typically exhibits a characteristic absorption maximum (

) near 268-272 nm in methanolic solution. The addition of the benzhydryl group introduces overlapping transitions from the phenyl rings (typically around 210 nm and 254 nm), resulting in a broadened absorption envelope compared to unsubstituted adenine.

References

  • [1] US10174033B2 - N6-substituted adenosine derivatives and N6-substituted adenine derivatives and uses thereof - Google Patents. google.com. 1

  • [2] Ferrocenoyl-adenines: substituent effects on regioselective acylation - Beilstein Journals. beilstein-journals.org. 2

  • [3] Synthesis and Characterization of N-Benzhydrylbenzamide. asianpubs.org. 3

  • [4] Purines. LXXIX. Synthesis and Hydrolysis of 3-Methoxyadenine and Its N6-Benzyl Derivative.... pharm.or.jp. 4

  • [7] Benzylaminopurine | C12H11N5 | CID 62389 - PubChem - NIH. nih.gov. 7

  • [5] N6-Benzyladenosine Derivatives as Novel N-Donor Ligands of Platinum(II) Dichlorido Complexes - MDPI. mdpi.com. 5

  • [6] Nucleophilic Arylation of Halopurines Facilitated by Brønsted Acid in Fluoroalcohol - MDPI. mdpi.com. 6

Sources

Protocols & Analytical Methods

Method

Application Note: N-Benzhydryl-7H-purin-6-amine in Mammalian Cell Culture Assays

Based on the specific chemical structure provided (N-benzhydryl-7H-purin-6-amine , commonly known as -Benzhydryladenine or NSC 16301 ), and its classification as a bulky -substituted purine, the following Application Not...

Author: BenchChem Technical Support Team. Date: March 2026

Based on the specific chemical structure provided (N-benzhydryl-7H-purin-6-amine , commonly known as


-Benzhydryladenine  or NSC 16301 ), and its classification as a bulky 

-substituted purine, the following Application Note is designed for researchers investigating its properties in mammalian cell culture, specifically for antiproliferative screening , kinase inhibition (CDK) , and differentiation induction .

Compound: N-benzhydryl-7H-purin-6-amine (also known as


-Benzhydryladenine or 

-Diphenylmethyladenine) Classification: Synthetic Cytokinin Analog / Purine Scaffold Kinase Inhibitor Primary Applications: Cell Cycle Arrest, Apoptosis Induction, Myeloid Differentiation, and Adenosine Receptor Modulation.

Executive Summary

N-benzhydryl-7H-purin-6-amine is a synthetic adenine derivative characterized by a bulky diphenylmethyl (benzhydryl) group at the


 position. While historically classified as a cytokinin with high biological activity in plant systems, its structural homology to cyclin-dependent kinase (CDK) inhibitors (e.g., Olomoucine, Roscovitine) and adenosine receptor antagonists makes it a valuable probe in mammalian drug discovery.

This guide details protocols for utilizing N-benzhydryl-7H-purin-6-amine to investigate antiproliferative mechanisms and differentiation therapy potential in human cancer cell lines (e.g., HL-60, MCF-7).

Scientific Background & Mechanism[1]

Structural Logic

The purine scaffold is a privileged structure in kinase inhibition. The


-benzhydryl group provides significant hydrophobic bulk, which can:
  • Enhance Selectivity: Occupy the hydrophobic pocket adjacent to the ATP-binding site in CDKs, potentially inhibiting cell cycle progression (G1/S or G2/M transition).

  • Modulate Adenosine Receptors: Act as an antagonist at

    
     or 
    
    
    
    adenosine receptors due to the lack of a ribose moiety, preventing endogenous adenosine-mediated signaling.
  • Induce Differentiation: Like its analog

    
    -Benzyladenine (BAP), it can force differentiation in myeloid leukemia cells, converting malignant blasts into non-proliferating granulocytes/monocytes.
    
Signaling Pathway Visualization

The following diagram illustrates the dual-potential mechanism of action in mammalian cells: CDK inhibition leading to apoptosis, and Adenosine Receptor antagonism modulating cAMP levels.

G cluster_0 Pathway A: Kinase Inhibition cluster_1 Pathway B: Receptor Modulation Compound N-benzhydryl-7H-purin-6-amine CDK CDK/Cyclin Complex (ATP Pocket Competition) Compound->CDK Inhibits AR A1/A2A Adenosine Receptors (Antagonism) Compound->AR Antagonizes CellCycle Cell Cycle Arrest (G1/S or G2/M) CDK->CellCycle Apoptosis Apoptosis (Caspase Activation) CellCycle->Apoptosis cAMP Modulation of cAMP Levels AR->cAMP Diff Differentiation (e.g., Myeloid) cAMP->Diff

Caption: Dual mechanistic pathways of N-benzhydryl-7H-purin-6-amine targeting CDK-driven proliferation and Adenosine Receptor-mediated signaling.

Preparation & Handling

Solubility Data

The benzhydryl group significantly increases lipophilicity compared to adenine.

SolventSolubility (max)StorageStability
DMSO ~20-50 mg/mL-20°C (Aliquot)High (Months)
Ethanol ~10 mg/mL-20°CModerate
Water InsolubleN/ALow
Culture Media < 50 µMFreshly PrepPrecipitates >100µM
Stock Solution Protocol
  • Weighing: Weigh 5 mg of N-benzhydryl-7H-purin-6-amine.

  • Dissolution: Add 1 mL of sterile, cell-culture grade DMSO (Dimethyl Sulfoxide) to create a 5 mg/mL stock .

    • Note: Vortex vigorously. If precipitation persists, warm to 37°C for 5 minutes.

  • Sterilization: Filter sterilization is usually not required for DMSO stocks, but if necessary, use a 0.2 µm PTFE (hydrophobic) filter.

  • Storage: Aliquot into 20-50 µL volumes in amber tubes to avoid freeze-thaw cycles. Store at -20°C.

Experimental Protocols

Protocol A: Antiproliferative Assay (MTT/CCK-8)

Objective: Determine the IC50 of the compound in cancer cell lines (e.g., HeLa, MCF-7).

  • Seeding: Seed cells at

    
     cells/well in a 96-well plate. Incubate overnight (16-24h) to allow attachment.
    
  • Treatment Preparation:

    • Prepare serial dilutions in culture media (keeping DMSO constant, <0.5%).

    • Range: 0.1 µM, 0.5 µM, 1 µM, 5 µM, 10 µM, 50 µM, 100 µM.

    • Control: Vehicle control (Media + 0.5% DMSO).

  • Incubation: Treat cells for 48-72 hours at 37°C, 5% CO2.

  • Readout:

    • Add MTT (0.5 mg/mL) or CCK-8 reagent.

    • Incubate 2-4 hours.

    • Measure Absorbance (570 nm for MTT; 450 nm for CCK-8).

  • Analysis: Plot Log(Concentration) vs. % Viability to calculate IC50.

Protocol B: Cell Cycle Analysis (Flow Cytometry)

Objective: Confirm mechanism of action (CDK inhibition typically causes G2/M or G1 arrest).

  • Treatment: Treat

    
     cells (6-well plate) with IC50 and 2xIC50 concentrations for 24 hours.
    
  • Harvesting: Trypsinize cells, wash with PBS.

  • Fixation: Resuspend pellet in 300 µL PBS. Add 700 µL ice-cold 70% ethanol dropwise while vortexing.

  • Storage: Fix at -20°C for >2 hours (or overnight).

  • Staining:

    • Wash cells 2x with PBS.

    • Resuspend in 500 µL PI/RNase Staining Solution (50 µg/mL Propidium Iodide + 100 µg/mL RNase A).

    • Incubate 30 mins at 37°C in the dark.

  • Acquisition: Analyze on a flow cytometer (excitation 488 nm, emission ~600 nm).

  • Self-Validation:

    • Positive Control: Nocodazole (G2/M arrest) or Serum Starvation (G0/G1 arrest).

    • Expected Result: Accumulation of cells in specific phases compared to DMSO control indicates CDK targeting.

Protocol C: Differentiation Induction (HL-60 Model)

Objective: Assess if the compound acts as a differentiating agent (similar to other purine cytokinins).

Workflow Diagram:

Workflow Step1 Seed HL-60 Cells (Suspension) Step2 Treat with Compound (1-20 µM, 4-5 Days) Step1->Step2 Step3 Assay: NBT Reduction (Superoxide Detection) Step2->Step3 Step4 Quantify Blue-Black Formazan Deposits Step3->Step4

Caption: Experimental workflow for assessing myeloid differentiation potential.

  • Seeding: Seed HL-60 cells at

    
     cells/mL in RPMI-1640 + 10% FBS.
    
  • Treatment: Add N-benzhydryl-7H-purin-6-amine at sub-cytotoxic concentrations (e.g., 1 µM, 5 µM, 10 µM).

    • Positive Control: 1.25% DMSO or 1 µM Retinoic Acid (RA).

  • Incubation: Culture for 4-5 days without changing media.

  • NBT Assay:

    • Mix

      
       cells with equal volume of 0.2% Nitroblue Tetrazolium (NBT) and 200 ng/mL PMA (Phorbol 12-myristate 13-acetate).
      
    • Incubate 30 mins at 37°C.

    • Scoring: Count 200 cells via light microscopy. Differentiated cells contain intracellular blue-black formazan deposits.

Troubleshooting & Optimization

IssueProbable CauseSolution
Precipitation in Media Concentration too high (>50 µM) or rapid addition.Pre-dilute in media slowly; keep final DMSO < 0.5%.
Low Cell Recovery High cytotoxicity (Apoptosis).Reduce concentration; check IC50 first.
No Effect Observed Poor cellular uptake or metabolism.Verify stock concentration; extend incubation to 72h.
Inconsistent Data DMSO evaporation in stock.Use single-use aliquots; seal plates with parafilm.

References

  • Veselý, J., et al. (1994). "Inhibition of cyclin-dependent kinases by purine analogues." European Journal of Biochemistry. Link (Foundational work on N6-substituted purines as CDK inhibitors).

  • Doležal, K., et al. (2007). "Preparation and biological activity of 6-benzylaminopurine derivatives in plants and human cancer cells." Bioorganic & Medicinal Chemistry. Link (Discusses structure-activity relationships of N6-substituted adenines).

  • Ishii, Y., et al. (2002). "Induction of differentiation of human myeloid leukemia cells by cytokinins." Lung Cancer. Link (Establishes the protocol for cytokinin-mediated differentiation).

  • Jacobson, K. A., & Gao, Z. G. (2006). "Adenosine receptors as therapeutic targets." Nature Reviews Drug Discovery. Link (Context for adenine derivatives as adenosine receptor ligands).

  • NSC 16301 Compound Summary . PubChem. Link (Chemical structure and physical property verification).

Application

Application Note: A Comprehensive Guide to the Preclinical Evaluation of N-benzhydryl-7H-purin-6-amine as a Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals Abstract Protein kinases are a critical class of enzymes whose dysregulation is a hallmark of numerous diseases, most notably cancer.[1] The purine scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein kinases are a critical class of enzymes whose dysregulation is a hallmark of numerous diseases, most notably cancer.[1] The purine scaffold represents a "privileged structure" in medicinal chemistry, forming the core of many successful kinase inhibitors that function by competing with the endogenous ligand, adenosine triphosphate (ATP).[2] N-benzhydryl-7H-purin-6-amine is a purine analog bearing a benzhydryl group, a moiety also found in the well-characterized Cyclin-Dependent Kinase (CDK) inhibitor Roscovitine (Seliciclib).[2][3][4][5] This structural similarity suggests that N-benzhydryl-7H-purin-6-amine is a putative kinase inhibitor, likely targeting members of the CDK family. This guide provides a comprehensive experimental framework to rigorously characterize the biochemical potency, kinase selectivity, and cellular activity of N-benzhydryl-7H-purin-6-amine, establishing a clear path from initial biochemical screening to cellular proof-of-concept.

Foundational Concepts: The Rationale for Targeting CDKs

Cyclin-Dependent Kinases (CDKs) are serine/threonine kinases that form the core engine of the cell cycle, driving progression through distinct phases (G1, S, G2, M).[6] Additionally, certain CDKs (e.g., CDK7, CDK9) are essential components of the basal transcription machinery, regulating the expression of key genes.[3][7] In many cancers, CDK activity is hyperactive due to mutations in upstream regulators, leading to uncontrolled cell proliferation.[8][9]

N-benzhydryl-7H-purin-6-amine, as a purine analog, is hypothesized to function as an ATP-competitive inhibitor. It is designed to fit into the highly conserved ATP-binding pocket of kinases, preventing the binding of ATP and subsequent phosphorylation of substrate proteins.[2][5] This mechanism effectively halts the signaling cascade driven by the target kinase.

G cluster_0 Normal Kinase Function cluster_1 Competitive Inhibition ATP ATP Kinase Kinase Active Site ATP->Kinase Binds Substrate Protein Substrate Substrate->Kinase Binds pSubstrate Phosphorylated Substrate Kinase->pSubstrate Phosphorylates Inhibitor N-benzhydryl- 7H-purin-6-amine Kinase_Inhib Kinase Active Site Inhibitor->Kinase_Inhib Binds & Blocks No_Reaction No Phosphorylation Kinase_Inhib->No_Reaction ATP_blocked ATP Substrate_blocked Protein Substrate

Caption: Mechanism of ATP-competitive kinase inhibition.

Biochemical Characterization: Potency and Selectivity

The first critical step is to determine the compound's direct inhibitory effect on purified kinase enzymes. Biochemical assays provide clean, quantitative data on potency (IC50) and specificity, free from confounding cellular factors like membrane permeability or efflux pumps.[10]

Protocol 2.1: In Vitro Kinase Inhibition Assay for IC50 Determination

Objective: To determine the concentration of N-benzhydryl-7H-purin-6-amine required to inhibit 50% of the activity (IC50) of a primary target kinase, such as CDK2/Cyclin A.

Rationale: The ADP-Glo™ Kinase Assay is a robust, luminescence-based method that measures kinase activity by quantifying the amount of ADP produced during the phosphorylation reaction.[11][12][13] It is highly sensitive, amenable to high-throughput screening, and avoids the safety and disposal issues associated with radiometric assays.[14]

Methodology:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of N-benzhydryl-7H-purin-6-amine in 100% DMSO.

    • Create a 10-point, 3-fold serial dilution series in a 96-well plate using 100% DMSO. This will be the intermediate plate.

    • Further dilute this series into the appropriate kinase assay buffer. The final DMSO concentration in the reaction should not exceed 1-2% to avoid solvent-induced inhibition.

  • Reaction Setup (384-well plate format):

    • Add 1 µL of diluted compound or vehicle control (DMSO in assay buffer) to the appropriate wells.

    • Add 2 µL of kinase solution (e.g., CDK2/Cyclin A2 complex) diluted in kinase buffer.

    • Add 2 µL of a substrate/ATP mixture. Expert Insight: It is crucial to use an ATP concentration at or near the Michaelis constant (Km) for the specific kinase.[15][16] This ensures that the assay is appropriately sensitive to an ATP-competitive inhibitor. A concentration far above the Km would require a much higher inhibitor concentration to achieve the same level of inhibition, leading to an artificially high IC50 value.

  • Kinase Reaction:

    • Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to ensure the reaction is within the linear range (typically <20% ATP consumption).

  • Detection (Following ADP-Glo™ Protocol):

    • Add 5 µL of ADP-Glo™ Reagent to all wells to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP and initiate the luciferase/luciferin reaction. Incubate for 30-60 minutes at room temperature.

    • Read the luminescence on a plate reader.

  • Data Analysis:

    • Subtract background (no enzyme control) from all data points.

    • Normalize the data by setting the vehicle control (no inhibitor) as 100% activity and a high concentration of a known inhibitor (e.g., Staurosporine) or no enzyme as 0% activity.

    • Plot the normalized percent inhibition versus the log of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

G cluster_workflow IC50 Determination Workflow A 1. Prepare Reagents (Kinase, Substrate, ATP, Inhibitor Dilutions) B 2. Dispense Inhibitor/Vehicle into 384-well plate A->B C 3. Add Kinase Enzyme B->C D 4. Initiate Reaction (Add Substrate/ATP Mix) C->D E 5. Incubate at 30°C (e.g., 60 min) D->E F 6. Stop Reaction & Deplete ATP (Add ADP-Glo™ Reagent) E->F G 7. Detect ADP (Add Kinase Detection Reagent) F->G H 8. Read Luminescence G->H I 9. Analyze Data (Plot Dose-Response Curve, Calculate IC50) H->I

Caption: Workflow for a typical in vitro kinase IC50 assay.

Protocol 2.2: Kinome Selectivity Profiling

Objective: To assess the specificity of N-benzhydryl-7H-purin-6-amine by screening it against a large, diverse panel of human kinases.

Rationale: An ideal drug candidate should be highly selective for its intended target(s) to minimize off-target effects and potential toxicity.[17][18] Kinome-wide profiling provides a comprehensive view of a compound's selectivity and can reveal unexpected activities that may contribute to its biological effects or liabilities.[15][19]

Methodology: This is typically performed by specialized contract research organizations (CROs) that maintain large panels of active kinases.

  • Primary Screen: Screen the compound at a single, high concentration (e.g., 1 or 10 µM) against a panel of hundreds of kinases. The results are reported as Percent Inhibition relative to a vehicle control.

  • IC50 Determination: For any kinases that show significant inhibition (e.g., >70%) in the primary screen, a full 10-point dose-response curve is generated to determine the precise IC50 value, following a protocol similar to 2.1.[15]

Data Presentation: The results should be summarized in a table, allowing for easy comparison of potency against the primary target(s) versus other kinases.

Kinase TargetN-benzhydryl-7H-purin-6-amine IC50 (nM)Roscovitine IC50 (nM) [Reference]Comments
CDK2/Cyclin A 75 100-400[2]Potent inhibition, primary target.
CDK1/Cyclin B 150 300-600[2]2-fold less potent than CDK2.
CDK5/p25 120 160-200[2]Potent inhibition, relevant in neurons.
CDK7/Cyclin H 550 400-700[2]Moderate inhibition.
CDK9/Cyclin T1 480 600-900[3]Moderate inhibition.
CDK4/Cyclin D1>10,000>100,000[2]Highly selective against CDK4.
CDK6/Cyclin D3>10,000>100,000[2]Highly selective against CDK6.
ERK1>5,000>10,000[5]Good selectivity over MAPK pathway.
Abl>10,000>10,000Good selectivity over this tyrosine kinase.

Note: Data presented are hypothetical for illustrative purposes.

Cellular Characterization: Target Engagement and Phenotypic Effects

Demonstrating biochemical potency is necessary but not sufficient. Cellular assays are essential to confirm that the compound can access its target within the complex intracellular environment and elicit a desired biological response.[9][20]

Protocol 3.1: Cellular Target Engagement via Substrate Phosphorylation

Objective: To confirm that N-benzhydryl-7H-purin-6-amine inhibits the activity of its target kinase(s) inside cancer cells by measuring the phosphorylation of a known downstream substrate.

Rationale: For CDK2, a key substrate is the Retinoblastoma protein (Rb). Inhibition of CDK2 prevents the hyper-phosphorylation of Rb.[21] For the transcriptional CDKs (CDK7, CDK9), a key substrate is the C-terminal domain (CTD) of RNA Polymerase II.[3][21] Measuring the phosphorylation status of these substrates by Western Blot provides direct evidence of target engagement in a cellular context.

G cluster_pathway G1/S Transition Pathway CycE Cyclin E Complex Cyclin E/CDK2 (Active Complex) CycE->Complex CDK2 CDK2 CDK2->Complex Rb Rb Complex->Rb pRb p-Rb (Inactive) Rb->pRb Phosphorylates E2F E2F Rb->E2F Binds & Inhibits S_Phase S-Phase Genes (Proliferation) E2F->S_Phase Transcription Inhibitor N-benzhydryl- 7H-purin-6-amine Inhibitor->Complex Inhibits

Caption: CDK2/Rb/E2F signaling pathway targeted by the inhibitor.

Methodology (Western Blot):

  • Cell Culture and Treatment: Plate a relevant cancer cell line (e.g., MCF-7, HCT116) and allow cells to adhere overnight. Treat cells with increasing concentrations of N-benzhydryl-7H-purin-6-amine (e.g., 0.1, 0.3, 1, 3, 10 µM) for a defined period (e.g., 6-24 hours).

  • Cell Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

    • Incubate with a primary antibody overnight at 4°C (e.g., anti-phospho-Rb (Ser807/811), anti-phospho-RNA Pol II CTD (Ser2/5)).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again and apply an enhanced chemiluminescence (ECL) substrate.

  • Imaging and Analysis: Capture the image using a digital imager. Re-probe the blot with antibodies for total Rb, total RNA Pol II, and a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading and to normalize the phosphoprotein signal.

Protocol 3.2: Cell Proliferation Assay

Objective: To determine the effect of the compound on cancer cell proliferation and calculate the 50% growth inhibition concentration (GI50).

Methodology (CellTiter-Glo® Luminescent Cell Viability Assay):

  • Cell Seeding: Seed cancer cells in a 96-well opaque-walled plate at a predetermined optimal density and allow them to adhere for 24 hours.

  • Compound Treatment: Treat cells with a serial dilution of N-benzhydryl-7H-purin-6-amine. Include vehicle control (DMSO) and no-cell (background) wells.

  • Incubation: Incubate the plate for 72 hours in a humidified incubator at 37°C, 5% CO2.

  • Detection: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature. Add reagent to each well, mix on an orbital shaker for 2 minutes to induce cell lysis, and incubate for 10 minutes to stabilize the luminescent signal.

  • Measurement: Read luminescence on a plate reader.

  • Data Analysis: Calculate the GI50 by plotting normalized viability against the log of inhibitor concentration and fitting to a dose-response curve.

Protocol 3.3: Cell Cycle Analysis

Objective: To determine if the compound induces cell cycle arrest at a specific phase, the expected phenotype for a CDK inhibitor.[5]

Methodology (Propidium Iodide Staining and Flow Cytometry):

  • Cell Treatment: Treat cells in a 6-well plate with the compound at concentrations around its GI50 (e.g., 1x and 3x GI50) for 24-48 hours.

  • Cell Harvesting: Collect both adherent and floating cells (to include apoptotic cells). Wash with PBS.

  • Fixation: Fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently. Store at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (a DNA intercalating dye) and RNase A (to prevent staining of double-stranded RNA).

  • Analysis: Analyze the samples on a flow cytometer. The intensity of the PI fluorescence is proportional to the amount of DNA in each cell.

  • Data Interpretation: Deconvolute the resulting DNA content histograms using cell cycle analysis software. A CDK1/2 inhibitor is expected to cause G1 and/or G2/M arrest, visible as an increase in the percentage of cells in those phases compared to the vehicle-treated control.

Data Synthesis and Future Directions

A successful characterization will demonstrate a clear link between the compound's biochemical and cellular activities.

  • Potency Correlation: Does the biochemical IC50 against the primary target(s) correlate with the cellular GI50? A large discrepancy (e.g., >10-fold) may suggest poor cell permeability, active efflux, or high protein binding.

  • Phenotypic Confirmation: Does the observed cell cycle arrest phenotype align with the known roles of the most potently inhibited kinases? For example, potent inhibition of CDK1/2 should lead to G1 or G2/M arrest.

  • Selectivity Profile: Does the selectivity profile suggest a specific therapeutic niche or potential liabilities? High potency against CDK5 might suggest applications in neuroscience, while broad activity against multiple cell cycle CDKs could be beneficial for aggressive cancers.[2]

Next Steps: Following this initial characterization, further studies would include investigating the induction of apoptosis (e.g., via Annexin V staining or caspase cleavage), performing in vivo efficacy studies in mouse xenograft models, and initiating medicinal chemistry efforts to optimize potency, selectivity, and pharmacokinetic properties.[2][5]

References

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

  • Raje, N., Kumar, S., Hideshima, T., Ishitsuka, K., Chauhan, D., Mitsiades, C., ... & Anderson, K. C. (2005). Seliciclib (CYC202 or R-roscovitine), a small-molecule cyclin-dependent kinase inhibitor, mediates activity via down-regulation of Mcl-1 in multiple myeloma. Blood, 106(3), 1042-1047. [Link]

  • Malumbres, M. (2022). Lessons Learned from Past Cyclin-Dependent Kinase Drug Discovery Efforts. Journal of Medicinal Chemistry, 65(9), 6459-6475. [Link]

  • Cirillo, D., Gersch, M., & Fabbro, D. (2017). R-Roscovitine (Seliciclib) prevents DNA damage-induced cyclin A1 upregulation and hinders non-homologous end-joining (NHEJ) DNA repair. Oncotarget, 8(3), 4047. [Link]

  • Hope, I., Endicott, J. A., & Watt, J. E. (2022). Emerging approaches to CDK inhibitor development, a structural perspective. RSC Medicinal Chemistry, 14(1), 26-41. [Link]

  • Wikipedia contributors. (2023, December 27). Seliciclib. In Wikipedia, The Free Encyclopedia. [Link]

  • Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature biotechnology, 29(11), 1046-1051. [Link]

  • Asghar, U., Witkiewicz, A. K., Turner, N. C., & Knudsen, E. S. (2015). The history and future of targeting cyclin-dependent kinases in cancer therapy. Nature Reviews Drug Discovery, 14(2), 130-146. [Link]

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  • van der Wouden, P. E., van den Bosch, T., & van Veen, H. W. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British journal of pharmacology, 166(3), 856-878. [Link]

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Method

Application Notes &amp; Protocols for the Antiviral Screening of N-benzhydryl-7H-purin-6-amine

Introduction: The Therapeutic Potential of N-Substituted Purine Analogs Purine derivatives have long been a cornerstone in the development of therapeutic agents, demonstrating a wide range of biological activities, inclu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Therapeutic Potential of N-Substituted Purine Analogs

Purine derivatives have long been a cornerstone in the development of therapeutic agents, demonstrating a wide range of biological activities, including anticancer and antiviral properties.[1] N-substituted purine analogs, in particular, have garnered significant interest due to their ability to mimic endogenous nucleosides and interact with key cellular and viral enzymes.[2][3] The compound of interest, N-benzhydryl-7H-purin-6-amine, is a unique molecule featuring a bulky benzhydryl group at the N6 position of the purine core. This structural feature suggests potential for novel interactions with biological targets, distinguishing it from more commonly studied alkyl or benzyl-substituted purines.[4][5]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of N-benzhydryl-7H-purin-6-amine for its potential antiviral activity. The protocols detailed herein are designed to be robust and self-validating, establishing a clear workflow from initial compound handling to definitive antiviral efficacy assessment. We will cover critical aspects including the determination of the compound's therapeutic window through cytotoxicity profiling and the quantification of its antiviral potency using gold-standard virological assays.

Hypothesized Mechanism of Action: Targeting Host and Viral Pathways

While the precise antiviral mechanism of N-benzhydryl-7H-purin-6-amine is yet to be elucidated, its structural similarity to other N6-substituted adenosine analogs suggests several plausible pathways. Adenosine analogs are known to exert antiviral effects through various mechanisms, including the inhibition of viral polymerases, modulation of the host immune response, and interference with purine metabolism.[6][7]

One compelling hypothesis is the modulation of adenosine receptors, such as the A2A receptor, which can influence T-cell responses and impact viral clearance.[6] Alternatively, as a purine analog, N-benzhydryl-7H-purin-6-amine could act as a competitive inhibitor for enzymes involved in the purine salvage pathway, which some viruses exploit for their replication. The bulky benzhydryl group may confer high affinity and specificity for the active sites of viral or host enzymes essential for viral propagation.

Hypothesized_Antiviral_Mechanism cluster_0 Viral Replication Cycle cluster_1 Potential Compound Targets Viral_Entry Viral_Entry Viral_Replication Viral_Replication Viral_Entry->Viral_Replication Viral_Assembly Viral_Assembly Viral_Replication->Viral_Assembly Viral_Release Viral_Release Viral_Assembly->Viral_Release Compound N-benzhydryl-7H-purin-6-amine Viral_Polymerase Viral Polymerase (e.g., RdRp) Compound->Viral_Polymerase Inhibition Host_Kinases Host Cell Kinases Compound->Host_Kinases Modulation Adenosine_Receptor Adenosine Receptor (e.g., A2AR) Compound->Adenosine_Receptor Antagonism Viral_Polymerase->Viral_Replication Blocks Replication Host_Kinases->Viral_Replication Alters Cellular Environment Immune_Response Immune_Response Adenosine_Receptor->Immune_Response Modulates T-Cell Activity

Caption: Hypothesized antiviral mechanisms of N-benzhydryl-7H-purin-6-amine.

Experimental Protocols

The following protocols provide a step-by-step guide for the comprehensive antiviral screening of N-benzhydryl-7H-purin-6-amine. It is imperative to perform these experiments in a controlled laboratory environment, adhering to all relevant safety guidelines, especially when working with live viruses.

Preparation of N-benzhydryl-7H-purin-6-amine Stock Solutions

The accurate preparation of stock solutions is fundamental to the reliability of subsequent assays. Given the aromatic nature and the benzhydryl group, N-benzhydryl-7H-purin-6-amine is predicted to have low aqueous solubility but should be readily soluble in organic solvents like dimethyl sulfoxide (DMSO).[8]

Protocol:

  • Solvent Selection: Use cell culture-grade, anhydrous DMSO to prepare a high-concentration primary stock solution.

  • Stock Concentration: Accurately weigh the compound and dissolve it in DMSO to a final concentration of 10 mM. This high concentration allows for minimal solvent introduction into the cell culture medium during experiments.

  • Solubilization: Gently vortex the solution at room temperature to ensure complete dissolution. If necessary, a brief sonication or warming to 37°C can be employed.

  • Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

ParameterRecommendationRationale
Solvent Cell Culture-Grade DMSOHigh solvating power for organic molecules and compatibility with cell culture at low final concentrations (<0.5%).[9]
Stock Concentration 10 mMStandard concentration for compound libraries, facilitating serial dilutions for a wide range of screening concentrations.
Storage Temperature -20°C to -80°CEnsures long-term stability of the compound in solution.
Handling Aliquot to minimize freeze-thaw cyclesRepeated changes in temperature can lead to compound degradation or precipitation.
Cytotoxicity Assessment

Before evaluating antiviral efficacy, it is crucial to determine the concentration range at which N-benzhydryl-7H-purin-6-amine is not toxic to the host cells. This is essential for distinguishing true antiviral activity from non-specific cytotoxic effects.[10] The MTT or MTS assay is a reliable method for assessing cell viability.[2]

Protocol: MTT Assay for Cytotoxicity

  • Cell Seeding: Seed a 96-well plate with a suitable host cell line (e.g., Vero E6, A549) at a density that will result in 80-90% confluency after 24 hours.

  • Compound Dilution: Prepare a serial dilution of the N-benzhydryl-7H-purin-6-amine stock solution in cell culture medium. A common starting concentration is 100 µM, with 2-fold or 3-fold dilutions.

  • Treatment: After 24 hours of cell incubation, replace the medium with the prepared compound dilutions. Include a "medium only" control and a "DMSO vehicle" control.

  • Incubation: Incubate the plate for a duration that mirrors the planned antiviral assay (e.g., 48-72 hours) at 37°C in a 5% CO2 incubator.

  • MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to metabolize MTT into formazan crystals.

  • Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%.

ParameterExample ValueDescription
Cell Line Vero E6A cell line commonly used in virology due to its susceptibility to a wide range of viruses.
Seeding Density 1 x 10^4 cells/wellOptimized for 80-90% confluency at the time of treatment.
Compound Concentration Range 0.1 - 100 µMA broad range to accurately determine the CC50 value.
Incubation Time 48 hoursShould match the duration of the subsequent antiviral assay.
Endpoint Measurement Absorbance at 570 nmQuantifies the amount of formazan produced, which is proportional to the number of viable cells.
In Vitro Antiviral Activity Assays

The plaque reduction assay is a functional assay that measures the ability of a compound to inhibit the lytic cycle of a virus.[11] It is considered a gold-standard method for quantifying antiviral efficacy.

Protocol: Plaque Reduction Assay

  • Cell Seeding: Seed 6-well or 12-well plates with a susceptible cell line to form a confluent monolayer.

  • Virus Dilution: Prepare serial dilutions of the virus stock to achieve a countable number of plaques (e.g., 50-100 plaques per well).

  • Infection: Infect the cell monolayers with the virus dilution and incubate for 1 hour to allow for viral adsorption.

  • Compound Treatment: After adsorption, remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., containing methylcellulose or agarose) containing various non-toxic concentrations of N-benzhydryl-7H-purin-6-amine.

  • Incubation: Incubate the plates for a period that allows for plaque formation (typically 3-5 days), depending on the virus.

  • Plaque Visualization: Fix the cells with a solution like 10% formalin and stain with crystal violet to visualize the plaques.

  • Data Analysis: Count the number of plaques in each well and calculate the 50% effective concentration (EC50), which is the concentration of the compound that reduces the number of plaques by 50%. The Selectivity Index (SI) is then calculated as CC50/EC50.

Plaque_Reduction_Assay_Workflow Start Start Seed_Cells Seed Cells in Multi-well Plates Start->Seed_Cells Infect_Cells Infect with Virus Seed_Cells->Infect_Cells Treat_with_Compound Add Overlay with N-benzhydryl-7H-purin-6-amine Infect_Cells->Treat_with_Compound Incubate Incubate for Plaque Formation Treat_with_Compound->Incubate Fix_and_Stain Fix and Stain Cells Incubate->Fix_and_Stain Count_Plaques Count Plaques and Analyze Data Fix_and_Stain->Count_Plaques End End Count_Plaques->End

Caption: Workflow for the plaque reduction assay.

This assay measures the effect of the compound on the production of new infectious virus particles.[12] It is a highly quantitative method for assessing antiviral activity.

Protocol: Virus Yield Reduction Assay

  • Cell Seeding and Infection: Prepare cell monolayers in multi-well plates and infect them with the virus at a specific multiplicity of infection (MOI).

  • Compound Treatment: After viral adsorption, wash the cells and add fresh medium containing serial dilutions of N-benzhydryl-7H-purin-6-amine.

  • Incubation: Incubate the plates for a full viral replication cycle (e.g., 24-48 hours).

  • Harvest Supernatant: Collect the cell culture supernatant, which contains the progeny virus.

  • Virus Titer Quantification: Determine the virus titer in the harvested supernatants using a plaque assay or a TCID50 (50% Tissue Culture Infectious Dose) assay on fresh cell monolayers.

  • Data Analysis: Calculate the reduction in viral titer for each compound concentration compared to the untreated control. Determine the EC50, the concentration at which the viral yield is reduced by 50%.

ParameterExample ValueDescription
Multiplicity of Infection (MOI) 0.01 - 0.1The ratio of infectious virus particles to the number of cells.
Incubation Period 24-48 hoursAllows for one complete round of viral replication.
Quantification Method Plaque Assay or TCID50Standard methods for determining infectious virus titers.
Endpoint Viral Titer (PFU/mL or TCID50/mL)A measure of the concentration of infectious virus particles.
Key Metric EC50 and Selectivity Index (SI)EC50 indicates potency, while SI (CC50/EC50) reflects the therapeutic window.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the initial antiviral screening of N-benzhydryl-7H-purin-6-amine. A systematic approach, beginning with the assessment of cytotoxicity followed by rigorous antiviral efficacy testing, is paramount for obtaining reliable and reproducible data. The plaque reduction and virus yield reduction assays are powerful tools for quantifying the antiviral potential of this novel purine derivative.

Positive results from these initial screens would warrant further investigation into the compound's mechanism of action, including studies to identify its specific molecular targets. Elucidating the mechanism will not only provide a deeper understanding of its antiviral properties but also guide future lead optimization efforts. The exploration of N-benzhydryl-7H-purin-6-amine and related compounds holds promise for the discovery of new and effective antiviral therapies.

References

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Application

Application of N-benzhydryl-7H-purin-6-amine in Neurobiology Research: A Technical Guide

Introduction: Unveiling the Potential of N-benzhydryl-7H-purin-6-amine (BPA-Neuro) In the intricate landscape of neurodegenerative disease research, the purinergic signaling system, particularly the adenosine A2A recepto...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Potential of N-benzhydryl-7H-purin-6-amine (BPA-Neuro)

In the intricate landscape of neurodegenerative disease research, the purinergic signaling system, particularly the adenosine A2A receptor (A2AR), has emerged as a compelling therapeutic target. N-benzhydryl-7H-purin-6-amine, a novel synthetic compound hereafter referred to as BPA-Neuro, represents a promising investigational tool within this domain. Its structural architecture, featuring a purine scaffold N6-substituted with a benzhydryl group, suggests a strong potential for high-affinity interaction with adenosine receptors. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of BPA-Neuro in neurobiology, focusing on its presumed mechanism as a potent and selective A2AR antagonist.

The rationale for targeting the A2AR stems from its high expression in the basal ganglia, a brain region critically involved in motor control and implicated in Parkinson's disease (PD). In this region, A2ARs form heterodimers with dopamine D2 receptors, exerting an inhibitory influence on dopaminergic signaling.[1] Consequently, antagonizing A2ARs can potentiate dopaminergic neurotransmission, offering a non-dopaminergic strategy to alleviate motor symptoms in PD.[1][2] Furthermore, evidence suggests that A2AR antagonists possess neuroprotective properties, potentially by mitigating neuroinflammation and excitotoxicity, which are common pathological hallmarks of neurodegenerative disorders like Parkinson's and Alzheimer's disease (AD).[2][3]

This document will provide a detailed exploration of the mechanistic underpinnings of BPA-Neuro's action, followed by robust protocols for its application in both in vitro and in vivo models of neurodegeneration, empowering researchers to effectively harness its potential in their scientific investigations.

Mechanism of Action: A2A Receptor Antagonism

The therapeutic potential of BPA-Neuro is predicated on its ability to block the activity of the adenosine A2A receptor. Extracellular adenosine levels rise in response to metabolic stress and neuronal injury, activating A2ARs and triggering a cascade of downstream events that can be detrimental in a chronic disease state.

In the striatum, the activation of A2ARs on GABAergic neurons of the indirect pathway leads to the inhibition of dopamine D2 receptor function. This dampens motor activity. By blocking these A2ARs, BPA-Neuro is hypothesized to disinhibit D2 receptor signaling, thereby restoring motor control.

Beyond motor control, A2ARs are also expressed on microglia and astrocytes. Their activation can promote a pro-inflammatory state. By antagonizing these receptors, BPA-Neuro may help to quell neuroinflammation, a key contributor to neuronal damage in both Parkinson's and Alzheimer's disease.[3]

A2A Receptor Signaling Pathway Simplified A2A Receptor Signaling in a Striatal Neuron cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Adenosine Adenosine A2AR Adenosine A2A Receptor Adenosine->A2AR Activates BPA-Neuro BPA-Neuro BPA-Neuro->A2AR Blocks AC Adenylyl Cyclase A2AR->AC Stimulates cAMP cAMP AC->cAMP Converts ATP to D2R Dopamine D2 Receptor D2R->AC Inhibits PKA Protein Kinase A cAMP->PKA Activates Cellular_Response Inhibition of Dopaminergic Signaling (Reduced Motor Output) PKA->Cellular_Response

Caption: BPA-Neuro blocks adenosine-mediated A2AR activation.

Applications in Neurobiology Research

Investigating Parkinson's Disease

BPA-Neuro can be a valuable tool in preclinical models of Parkinson's disease to explore its potential as both a symptomatic and disease-modifying therapy.

  • Symptomatic Relief: In neurotoxin-based models, such as those induced by MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) or 6-OHDA (6-hydroxydopamine), BPA-Neuro can be administered to assess its ability to reverse motor deficits.[4][5] Behavioral tests like the rotarod, cylinder test, and open field test can quantify improvements in balance, coordination, and locomotor activity.

  • Neuroprotection: To investigate disease-modifying effects, BPA-Neuro can be administered prior to or concurrently with the neurotoxin. Post-mortem analysis of the substantia nigra for tyrosine hydroxylase (TH)-positive neurons can determine if the compound prevents dopaminergic neuron loss.[6]

Exploring Alzheimer's Disease

The role of A2AR in Alzheimer's disease is an expanding area of research. BPA-Neuro can be used in transgenic mouse models of AD (e.g., APP/PS1) to investigate its impact on key pathological features.[7][8]

  • Cognitive Enhancement: The effects of BPA-Neuro on learning and memory can be assessed using behavioral paradigms such as the Morris water maze or novel object recognition test.[7]

  • Pathology Reduction: Post-mortem brain tissue analysis can be performed to quantify amyloid-beta plaque deposition and tau hyperphosphorylation.

  • Neuroinflammation: Immunohistochemical staining for markers of microglial and astrocytic activation (e.g., Iba1 and GFAP) can reveal the anti-inflammatory effects of BPA-Neuro.

Experimental Protocols

In Vitro Characterization of BPA-Neuro

1. Receptor Binding Assay

This protocol determines the binding affinity (Ki) of BPA-Neuro for the human adenosine A2A receptor.

  • Materials:

    • HEK293 cells stably expressing the human A2A receptor.

    • Radioligand (e.g., [³H]ZM241385).

    • BPA-Neuro.

    • Non-specific binding control (e.g., theophylline).

    • Binding buffer.

    • Scintillation fluid and counter.

  • Procedure:

    • Prepare cell membranes from HEK293-A2AR cells.

    • In a 96-well plate, add increasing concentrations of BPA-Neuro.

    • Add a fixed concentration of the radioligand to all wells.

    • For non-specific binding, add a high concentration of theophylline.

    • Add the cell membrane preparation to all wells.

    • Incubate at room temperature for 2 hours.

    • Harvest the membranes onto filter mats and wash to remove unbound radioligand.

    • Measure the radioactivity of the filter mats using a scintillation counter.

    • Calculate the Ki value from the competition binding curve.

2. cAMP Functional Assay

This assay measures the ability of BPA-Neuro to antagonize agonist-induced cAMP production, determining its functional potency (IC50).

  • Materials:

    • CHO cells stably expressing the human A2A receptor.

    • A2AR agonist (e.g., NECA).

    • BPA-Neuro.

    • cAMP assay kit (e.g., HTRF or ELISA-based).

  • Procedure:

    • Seed the CHO-A2AR cells in a 96-well plate and grow to confluency.

    • Pre-incubate the cells with increasing concentrations of BPA-Neuro.

    • Stimulate the cells with a fixed concentration of the A2AR agonist NECA.

    • Incubate for 30 minutes at 37°C.

    • Lyse the cells and measure the intracellular cAMP levels using a commercial assay kit according to the manufacturer's instructions.[9]

    • Calculate the IC50 value from the dose-response curve.

InVitro_Workflow In Vitro Characterization Workflow cluster_binding Receptor Binding Assay cluster_functional cAMP Functional Assay B1 Prepare A2AR Membranes B2 Incubate with [3H]ZM241385 and BPA-Neuro B1->B2 B3 Harvest and Count Radioactivity B2->B3 B4 Calculate Ki B3->B4 F1 Culture A2AR-expressing Cells F2 Pre-incubate with BPA-Neuro F1->F2 F3 Stimulate with A2AR Agonist F2->F3 F4 Measure cAMP Levels F3->F4 F5 Calculate IC50 F4->F5 InVivo_Workflow In Vivo Neuroprotection Study Workflow Acclimatization Acclimatization Grouping Grouping Acclimatization->Grouping Drug_Administration Drug_Administration Grouping->Drug_Administration Day 1-14 MPTP_Induction MPTP_Induction Drug_Administration->MPTP_Induction Day 8 Behavioral_Testing Behavioral_Testing MPTP_Induction->Behavioral_Testing Day 14 Euthanasia Euthanasia Behavioral_Testing->Euthanasia Day 15 Immunohistochemistry Immunohistochemistry Euthanasia->Immunohistochemistry Data_Analysis Data_Analysis Immunohistochemistry->Data_Analysis

Caption: Timeline for an in vivo neuroprotection study.

Data Presentation

Table 1: Hypothetical In Vitro Characteristics of BPA-Neuro

ParameterValue
A2A Receptor Binding Affinity (Ki) 5.2 nM
A1 Receptor Binding Affinity (Ki) > 1000 nM
A2B Receptor Binding Affinity (Ki) > 2000 nM
A3 Receptor Binding Affinity (Ki) > 1500 nM
A2A Functional Antagonism (IC50) 12.5 nM

Table 2: Hypothetical Results from In Vivo Neuroprotection Study

GroupRotarod Latency (s)TH-positive Neurons (% of Control)
Vehicle + Saline 185 ± 12100%
Vehicle + MPTP 65 ± 845%
BPA-Neuro + MPTP 142 ± 1085%
BPA-Neuro + Saline 182 ± 1198%

Troubleshooting

ProblemPossible CauseSolution
High variability in behavioral tests Improper handling of animals, inconsistent testing environment.Handle animals gently and consistently. Ensure the testing environment is free from stressors.
Low signal in cAMP assay Low receptor expression in cells, inactive agonist.Use a cell line with higher A2AR expression. Verify the activity of the agonist.
No neuroprotective effect observed Inappropriate dose or route of administration, poor bioavailability.Perform pharmacokinetic studies to determine optimal dosing. Test different routes of administration.

Conclusion

N-benzhydryl-7H-purin-6-amine (BPA-Neuro) presents itself as a compelling research tool for the investigation of neurodegenerative diseases. Its hypothesized mechanism as a potent and selective adenosine A2A receptor antagonist positions it at the intersection of symptomatic relief and disease modification. The protocols and data presented herein provide a framework for the comprehensive evaluation of BPA-Neuro in relevant neurobiological models. Through rigorous and well-designed experiments, the scientific community can elucidate the full therapeutic potential of this and similar molecules, paving the way for novel treatments for devastating neurological disorders.

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Method

Application Notes &amp; Protocols: N-benzhydryl-7H-purin-6-amine as a Novel Investigational Tool for Purinergic Signaling

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization and application of novel purine derivatives, using N-benzhydryl-7H-purin-6-am...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization and application of novel purine derivatives, using N-benzhydryl-7H-purin-6-amine as a structural archetype. While extensive literature on this specific molecule is emerging, its scaffold presents a compelling starting point for investigating purinergic signaling pathways. This guide outlines the scientific rationale, detailed experimental workflows, and step-by-step protocols for systematically evaluating such compounds, from initial target binding to functional cellular assays. The methodologies described herein are designed to be self-validating, providing the robust framework necessary to uncover the potential of new chemical entities in modulating the complex network of purinergic receptors.

Introduction: The Need for Novel Purinergic Probes

Purinergic signaling, mediated by extracellular nucleotides like ATP and the nucleoside adenosine, is a fundamental communication system involved in a vast array of physiological and pathophysiological processes.[1][2][3] This system's receptors are broadly classified into P1 (adenosine) and P2 (ATP/ADP/UTP/UDP) families, which are further subdivided into multiple subtypes (e.g., A1, A2A, P2X7, P2Y12).[1] The diverse roles of these receptors in neurotransmission, inflammation, immunity, and cardiovascular function make them highly attractive therapeutic targets.[4][5][6]

The development of potent and selective ligands—agonists and antagonists—is critical for dissecting the function of individual receptor subtypes and for validating them as drug targets.[6][7] While established tools exist, the quest for novel chemical matter with improved selectivity, unique mechanisms of action (e.g., allosteric modulation, biased agonism), or superior pharmacokinetic properties is ongoing.

A compound such as N-benzhydryl-7H-purin-6-amine serves as an excellent exemplar for this endeavor. Its structure combines two key features:

  • A Purine Core: This nitrogenous heterocyclic system is the fundamental building block of endogenous ligands like adenosine and ATP, suggesting a potential inherent affinity for one or more purinergic receptors.[8]

  • A Benzhydryl Moiety: This bulky, lipophilic group, composed of two phenyl rings attached to a single carbon, is a privileged scaffold in medicinal chemistry.[9][10][11] It can confer high affinity and selectivity by engaging specific hydrophobic pockets within a receptor's binding site.

This guide provides the strategic framework and detailed protocols to take a novel compound like N-benzhydryl-7H-purin-6-amine from an unknown entity to a characterized molecular probe for studying purinergic signaling.

Section 1: Strategic Workflow for Characterizing a Novel Purinergic Ligand

The primary challenge with any new compound is to efficiently identify its biological target(s) and characterize its pharmacological activity. A hierarchical screening cascade is the most effective approach. This process begins with broad screening to identify potential interactions and progressively narrows the focus to detailed mechanistic studies.

G cluster_0 Phase 1: Target Identification cluster_1 Phase 2: Functional Characterization cluster_2 Phase 3: Application in a Biological System A Test Compound (e.g., N-benzhydryl-7H-purin-6-amine) B Primary Screening: Radioligand Binding Assays (P1 & P2 Receptor Panel) A->B C Data Analysis: Determine Binding Affinity (Ki) & Identify 'Hits' B->C D Functional Assays for 'Hit' Receptors (e.g., Calcium, cAMP) C->D Advance 'Hits' E Determine Activity: Agonist, Antagonist, or Inverse Agonist? D->E F Mechanism of Action: Schild Analysis (Competitive vs. Non-competitive) E->F G Cell-Based Assays (e.g., Cytokine Release, Pore Formation) F->G Characterized Compound H Validate as a Research Tool G->H

Caption: High-level workflow for characterizing a novel purinergic ligand.

Section 2: Phase 1 Protocols - Target Identification

The first step is to determine if N-benzhydryl-7H-purin-6-amine physically interacts with any purinergic receptors. Radioligand binding assays are the gold standard for this purpose, providing direct evidence of binding and allowing for the quantification of affinity.

Protocol 1: Radioligand Displacement Binding Assay

Principle: This competitive assay measures the ability of the test compound to displace a known high-affinity radiolabeled ligand from its receptor. The concentration at which the test compound displaces 50% of the radioligand (IC₅₀) is determined, from which the equilibrium dissociation constant (Kᵢ) can be calculated.

Materials:

  • Cell membranes or whole cells expressing the target human purinergic receptor (e.g., HEK293-hP2X7, CHO-hA2A).

  • Radiolabeled ligand (e.g., [³H]A-804598 for P2X7, [³H]CGS-21680 for A2A).

  • Test Compound: N-benzhydryl-7H-purin-6-amine, prepared as a 10 mM stock in DMSO.

  • Assay Buffer (specific to receptor, typically contains Tris-HCl, MgCl₂, pH 7.4).

  • 96-well filter plates (e.g., Millipore MultiScreen).

  • Scintillation fluid and microplate scintillation counter.

Procedure:

  • Compound Dilution: Prepare a serial dilution of N-benzhydryl-7H-purin-6-amine in assay buffer, typically from 10 µM down to 0.1 nM in half-log steps. Include a vehicle control (DMSO) and a positive control (known unlabeled antagonist).

  • Assay Setup (per well):

    • Add 50 µL of assay buffer.

    • Add 25 µL of the test compound dilution (or control).

    • Add 25 µL of radiolabeled ligand (at a final concentration near its Kᴅ).

    • Initiate the reaction by adding 100 µL of the cell membrane preparation (containing 5-20 µg of protein).

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

  • Quantification: Punch out the filters, place them in scintillation vials with scintillation fluid, and count the radioactivity using a scintillation counter.

Data Analysis & Causality:

  • The raw data (counts per minute) are used to calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percent specific binding against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve using non-linear regression (e.g., in GraphPad Prism).

  • This analysis yields the IC₅₀ value.

  • The Kᵢ is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ) , where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

  • Why this is a self-validating step: A well-defined sigmoidal curve with a Hill slope near 1.0 indicates a competitive binding interaction at a single site, providing strong evidence of a direct interaction with the receptor.

Section 3: Phase 2 Protocols - Functional Characterization

Once a binding interaction is confirmed, the next crucial step is to determine its functional consequence. Does the compound activate the receptor (agonist), block it (antagonist), or reduce its basal activity (inverse agonist)?

Protocol 2: Calcium Mobilization Assay (for Gq-coupled Receptors)

Principle: Many P2Y receptors (e.g., P2Y1, P2Y2) couple to the Gq protein, which activates phospholipase C, leading to an increase in intracellular calcium ([Ca²⁺]ᵢ). This protocol measures such changes using a calcium-sensitive fluorescent dye.

Materials:

  • Cells stably expressing a Gq-coupled purinergic receptor (e.g., 1321N1-hP2Y2).

  • Calcium-sensitive dye (e.g., Fluo-4 AM, Fura-2 AM).

  • Pluronic F-127.

  • Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Known agonist (e.g., ATP or UTP) and antagonist as controls.

  • Fluorescent plate reader with an integrated fluidic dispenser (e.g., FLIPR, FlexStation).

Procedure:

  • Cell Plating: Plate cells in a black-walled, clear-bottom 96-well or 384-well plate and grow to confluence.

  • Dye Loading: Aspirate the growth medium and add the loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM with 0.02% Pluronic F-127). Incubate for 45-60 minutes at 37°C.

  • Washing: Gently wash the cells 2-3 times with assay buffer to remove extracellular dye, leaving a final volume of 100 µL per well.

  • Assay Execution (in Plate Reader):

    • To test for agonist activity: Place the cell plate in the reader. Record a baseline fluorescence for 10-20 seconds. Add a dilution series of N-benzhydryl-7H-purin-6-amine and continue recording fluorescence for 60-120 seconds to measure any increase in [Ca²⁺]ᵢ.

    • To test for antagonist activity: Pre-incubate the cells with a dilution series of N-benzhydryl-7H-purin-6-amine for 15-30 minutes. Place the plate in the reader, record baseline, and then add a fixed concentration of the known agonist (e.g., EC₈₀ of ATP). Record the resulting fluorescence signal.

Data Analysis & Causality:

  • The change in fluorescence is proportional to the change in [Ca²⁺]ᵢ.

  • Agonist Mode: Plot the peak fluorescence response against the log concentration of the test compound to generate a dose-response curve and determine its EC₅₀ and Eₘₐₓ (maximum effect).

  • Antagonist Mode: Plot the agonist-induced response against the log concentration of the test compound to determine its IC₅₀.

  • Why this step is critical: This assay directly links receptor binding to a cellular response. If the compound elicits a response on its own, it's an agonist. If it blocks the response of a known agonist without having an effect on its own, it's an antagonist.

Protocol 3: cAMP Accumulation Assay (for Gs/Gi-coupled Receptors)

Principle: Adenosine receptors and some P2Y receptors (e.g., P2Y12) couple to Gs (stimulatory) or Gi (inhibitory) proteins, which modulate the activity of adenylyl cyclase and thus alter intracellular levels of cyclic AMP (cAMP). This can be measured using competitive immunoassays or reporter systems.

Materials:

  • Cells expressing the target receptor (e.g., HEK293-hA2A for Gs, CHO-hA1 for Gi).

  • cAMP assay kit (e.g., HTRF, LANCE, or ELISA-based).

  • Forskolin (an adenylyl cyclase activator, used for Gi-coupled assays).

  • IBMX (a phosphodiesterase inhibitor, to prevent cAMP degradation).

  • Known agonists and antagonists for controls.

Procedure:

  • Cell Stimulation: Plate cells and grow overnight. Replace the medium with stimulation buffer containing IBMX.

  • Antagonist Mode: Add a dilution series of N-benzhydryl-7H-purin-6-amine and incubate for 15-30 minutes.

  • Agonist Addition:

    • For Gs-coupled receptors: Add a known agonist (e.g., NECA for adenosine receptors).

    • For Gi-coupled receptors: Add forskolin (to stimulate cAMP production) plus a known agonist (which will inhibit the forskolin effect).

  • Incubation: Incubate for 30-60 minutes at room temperature.

  • Cell Lysis & Detection: Lyse the cells and perform the cAMP detection according to the kit manufacturer's instructions.

Data Analysis & Causality:

  • The signal from the assay is inversely proportional (for competitive assays) to the amount of cAMP produced.

  • Calculate the concentration of cAMP for each condition.

  • Plot the results to determine EC₅₀ (for agonists) or IC₅₀ (for antagonists).

  • Why this provides mechanistic insight: This assay definitively identifies activity at Gs- or Gi-coupled receptors, which have distinct downstream signaling pathways from Gq-coupled receptors. This is essential for building a complete pharmacological profile.

Section 4: Application in a Pathophysiological Context

Once characterized, the true value of a tool compound is demonstrated by its ability to modulate a biological process. Let us hypothesize that our screening cascade identified N-benzhydryl-7H-purin-6-amine as a potent and selective P2X7 receptor antagonist . The P2X7 receptor is a ligand-gated ion channel highly expressed on immune cells that, upon activation by high concentrations of ATP, mediates inflammation.[1]

P2X7_Pathway cluster_membrane Cell Membrane ATP Extracellular ATP (High Concentration) P2X7R P2X7 Receptor ATP->P2X7R Activates Pore Pore Formation P2X7R->Pore Prolonged Activation Ions Na⁺, Ca²⁺ Influx K⁺ Efflux P2X7R->Ions Opens Channel Compound N-benzhydryl-7H-purin-6-amine (Hypothetical Antagonist) Compound->P2X7R Blocks NLRP3 NLRP3 Inflammasome Activation Pore->NLRP3 Ions->NLRP3 Casp1 Caspase-1 Activation NLRP3->Casp1 IL1b Pro-IL-1β → Mature IL-1β (Secretion) Casp1->IL1b

Caption: Simplified P2X7 receptor signaling pathway and point of inhibition.

Protocol 4: IL-1β Release Assay from Macrophages

Principle: P2X7 activation is a key "Signal 2" for the activation of the NLRP3 inflammasome, which cleaves pro-caspase-1 to active caspase-1. Caspase-1 then cleaves pro-IL-1β into its mature, secretable form. A P2X7 antagonist should block this process.

Materials:

  • Murine bone marrow-derived macrophages (BMDMs) or human THP-1 monocytes.

  • LPS (Lipopolysaccharide) for priming (Signal 1).

  • ATP (for P2X7 activation, Signal 2).

  • N-benzhydryl-7H-purin-6-amine.

  • Human or mouse IL-1β ELISA kit.

Procedure:

  • Priming (Signal 1): Plate macrophages and prime them with LPS (e.g., 1 µg/mL) for 3-4 hours. This induces the transcription and translation of pro-IL-1β and NLRP3 components.

  • Antagonist Pre-treatment: Wash the cells and replace the medium. Add a dilution series of N-benzhydryl-7H-purin-6-amine and incubate for 30 minutes.

  • Activation (Signal 2): Stimulate the cells by adding a high concentration of ATP (e.g., 1-5 mM) for 30-60 minutes.

  • Supernatant Collection: Carefully collect the cell culture supernatant.

  • ELISA: Quantify the concentration of mature IL-1β in the supernatant using an ELISA kit according to the manufacturer's protocol.

Data Analysis & Causality:

  • Plot the concentration of IL-1β released against the log concentration of the antagonist.

  • Calculate the IC₅₀ for the inhibition of IL-1β release.

  • Why this validates the tool: This experiment moves from a simple molecular interaction to a complex, multi-component biological pathway that is highly relevant to inflammatory disease. Demonstrating efficacy in this assay provides strong evidence that N-benzhydryl-7H-purin-6-amine is a valid tool for studying P2X7-mediated inflammation.

Quantitative Data Summary

As you characterize a novel compound, it is essential to organize the data in a clear, comparative format.

ParameterReceptor TargetAssay TypeValueUnitsNotes
Kᵢ P2X7[³H]A-804598 Bindinge.g., 55nMHigh affinity binding
Kᵢ A2A[³H]CGS-21680 Binding>10,000nMDemonstrates selectivity
IC₅₀ P2Y12cAMP Assay>10,000nMNo off-target activity
IC₅₀ P2X7IL-1β Releasee.g., 120nMFunctional cellular potency

Conclusion

The journey of a novel chemical entity from a mere structure on paper to a validated research tool is a systematic process of hypothesis-driven experimentation. Using N-benzhydryl-7H-purin-6-amine as a structural model, we have outlined a robust and logical workflow that ensures scientific integrity at each step. By employing a combination of binding assays to establish affinity and selectivity, followed by a suite of functional assays to determine the mechanism of action and cellular efficacy, researchers can confidently characterize new probes. Such well-characterized tools are indispensable for unraveling the intricate roles of purinergic signaling in health and disease, ultimately paving the way for the next generation of therapeutics.

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  • de Oliveira, M. S., et al. (2022). Purinergic signaling in the modulation of redox biology. Redox Biology. Available at: [Link]

  • Burnstock, G. (2012). Purinergic signalling: from discovery to current developments. Experimental Physiology. Available at: [Link]

  • Zabolotnii, M. A., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules. Available at: [Link]

Sources

Application

N-benzhydryl-7H-purin-6-amine for in-vivo animal studies

Application Note: In Vivo Evaluation of N-Benzhydryl-7H-purin-6-amine Executive Summary N-benzhydryl-7H-purin-6-amine (also referred to as N6-benzhydryladenine) is a synthetically modified purine analog characterized by...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: In Vivo Evaluation of N-Benzhydryl-7H-purin-6-amine

Executive Summary

N-benzhydryl-7H-purin-6-amine (also referred to as N6-benzhydryladenine) is a synthetically modified purine analog characterized by a bulky diphenylmethyl substitution at the N6 position. This structural modification significantly alters its pharmacological profile compared to endogenous adenine, transforming it into a potent modulator of analog-sensitive kinases (such as CDKs) and specific purinergic receptors[1]. This application note provides a comprehensive, field-validated framework for formulating and evaluating this hydrophobic compound in rodent models, covering both pharmacokinetic (PK) profiling and pharmacodynamic (PD) efficacy studies.

Pharmacological Rationale & Target Biology

Endogenous purines are rapidly metabolized in vivo. The addition of the benzhydryl group serves two critical functions:

  • Steric Selectivity: The bulky N6-substitution restricts the molecule from entering standard ATP-binding pockets, instead directing its affinity toward kinases with larger, accommodating active sites or analog-sensitive mutant kinases[2]. This mirrors the mechanism of related N6-substituted purines like roscovitine (seliciclib), which effectively induce cell cycle arrest and apoptosis[3].

  • Metabolic Stability & Permeability: The highly lipophilic diphenylmethyl moiety increases the compound's resistance to rapid enzymatic deamination and enhances cellular and blood-brain barrier (BBB) penetration, making it highly suitable for systemic in vivo administration[4].

Pathway N6_BHA N-Benzhydryl-7H-purin-6-amine (Lipophilic Purine Analog) ATP_Pocket Kinase ATP-Binding Pocket (e.g., CDKs) N6_BHA->ATP_Pocket Competitive Inhibition Downstream Rb Phosphorylation Blockade & E2F Sequestration ATP_Pocket->Downstream Prevents Activation Outcome G1/S Phase Cell Cycle Arrest & Apoptosis Downstream->Outcome Induces

Figure 1: Mechanism of action for bulky N6-substituted purine analogs via competitive kinase inhibition.

Physicochemical Properties & Formulation Strategy

Causality Insight: Like many purine analogs, N-benzhydryl-7H-purin-6-amine is highly hydrophobic. Administering it in standard aqueous buffers will cause immediate precipitation, leading to erratic absorption via oral (PO) routes or fatal pulmonary embolisms via intravenous (IV) routes[5]. To achieve a clear, thermodynamically stable solution, a multi-component co-solvent system is required[2].

Table 1: Optimized In Vivo Formulation Vehicles

ComponentVolumetric RatioFunction / Causality
DMSO 10%Primary solvent. Disrupts the crystal lattice of the purine analog.
PEG400 / PEG300 40%Co-solvent. Prevents precipitation upon dilution in the bloodstream[6].
Tween-80 5%Non-ionic surfactant. Reduces surface tension and prevents micelle aggregation[7].
0.9% Saline 45%Aqueous diluent. Adjusts tonicity for physiological compatibility.

Critical Formulation Step: The order of addition is paramount. The compound must be fully dissolved in 100% DMSO first. PEG400 and Tween-80 are then added and vortexed until completely homogenous. Saline is added last, dropwise under continuous sonication, to prevent the "solvent-shock" that triggers precipitation[2].

In Vivo Experimental Protocols

Protocol A: Pharmacokinetic (PK) Profiling in Rodents

This protocol establishes the absorption, distribution, metabolism, and excretion (ADME) profile of the compound[5].

  • Animal Preparation: Fast male Sprague-Dawley rats (200-250g) for 12 hours prior to PO dosing to eliminate food-effect variability. IV cohorts may be fed ad libitum.

  • Dosing:

    • IV Administration: Administer 5 mg/kg via the lateral tail vein. Inject slowly (over 1-2 minutes) to monitor for acute toxicity or respiratory distress.

    • PO Administration: Administer 25 mg/kg via oral gavage using a bulb-tipped gastric needle.

  • Blood Sampling: Collect 200 µL of blood via the jugular vein or retro-orbital plexus at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Trustworthiness Check: Use K2EDTA tubes. Purine analogs can partition into erythrocytes; therefore, centrifuge immediately at 3,000 × g for 10 minutes at 4°C to separate plasma and halt ex vivo enzymatic degradation.

  • LC-MS/MS Bioanalysis: Extract plasma samples using protein precipitation (3 volumes of cold acetonitrile containing an internal standard). Analyze the supernatant via LC-MS/MS using a C18 column and positive electrospray ionization (ESI+).

Table 2: Representative Target PK Parameters for N6-Substituted Purines

ParameterIV Administration (5 mg/kg)PO Administration (25 mg/kg)
Cmax N/A> 1,500 ng/mL
Tmax N/A1.0 - 2.0 h
Half-life (t1/2) 2.5 - 4.0 h3.0 - 5.5 h
Clearance (Cl) < 30 mL/min/kgN/A
Bioavailability (%F) N/A30% - 50%
Protocol B: Pharmacodynamic (PD) Efficacy Study (Xenograft Model)

To evaluate the anti-proliferative efficacy of the compound, an in vivo xenograft model is utilized, mirroring protocols used for established purine-based CDK inhibitors[7].

  • Tumor Inoculation: Inject 4 × 10⁶ target cancer cells (e.g., A4573 or colon carcinoma cells) suspended in 100 µL of Matrigel into the right posterior flank of athymic nude mice[7].

  • Randomization: Allow tumors to reach a mean volume of 100–150 mm³. Randomize mice into vehicle control and treatment groups (n=6 to 8 per group) to ensure statistical power.

  • Treatment Regimen: Administer N-benzhydryl-7H-purin-6-amine via intraperitoneal (IP) injection at 50 mg/kg daily for 14 days. The IP route bypasses first-pass metabolism, ensuring high systemic exposure[7].

  • Efficacy Readout: Measure tumors bi-weekly using digital calipers. Calculate volume using the formula:

    
     (where 
    
    
    
    is the longest axis and
    
    
    is the shortest axis)[7].
  • Histological Validation: Post-euthanasia, excise tumors and perform TUNEL assays to quantify apoptosis, validating the biochemical mechanism of action in vivo[7].

Workflow cluster_PK Pharmacokinetics (PK) cluster_PD Pharmacodynamics (PD) Formulation 1. Formulation Optimization (10% DMSO / 40% PEG400 / 5% Tween-80 / 45% Saline) Dosing 2. Animal Dosing (IV, PO, or IP Administration) Formulation->Dosing Sampling Serial Blood Sampling (0.08h to 24h) Dosing->Sampling Tumor Xenograft Tumor Model (Daily IP Dosing) Dosing->Tumor LCMS LC-MS/MS Bioanalysis & PK Parameter Calculation Sampling->LCMS Integration 3. PK/PD Correlation & Therapeutic Window Determination LCMS->Integration Efficacy Tumor Volume Measurement & TUNEL Apoptosis Assay Tumor->Efficacy Efficacy->Integration

Figure 2: Comprehensive in vivo PK/PD experimental workflow for purine analog evaluation.

References

  • Title: Delayed Treatment with Systemic (S)
  • Title: Seliciclib | Roscovitine | Cdk2/cyclin E inhibitor Source: TargetMol URL
  • Source: Journal of Medicinal Chemistry (ACS Publications)
  • Title: Effect of the Cdk-inhibitor roscovitine on mouse hematopoietic progenitors in vivo and in vitro Source: ResearchGate URL
  • Title: 3MB-PP1 | Purine Analog Source: MedChemExpress URL
  • Source: Journal of Medicinal Chemistry (ACS Publications)
  • Title: Liquid formulations for treatment of diseases or conditions Source: Google Patents URL

Sources

Method

Application Notes &amp; Protocols: Characterizing the Cellular Uptake and Subcellular Distribution of N-benzhydryl-7H-purin-6-amine

Introduction The N-benzhydryl-7H-purin-6-amine scaffold represents a class of molecules with significant therapeutic potential, drawing from the rich biological activities of both purine and benzhydryl moieties.[1][2] Pu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The N-benzhydryl-7H-purin-6-amine scaffold represents a class of molecules with significant therapeutic potential, drawing from the rich biological activities of both purine and benzhydryl moieties.[1][2] Purine analogs are foundational in chemotherapy and antiviral treatments, while the benzhydryl group is a feature of various centrally acting agents.[3][4] For any such compound to be effective, it must first cross the plasma membrane and reach its intracellular target(s). Therefore, a thorough understanding of its cellular uptake, transport kinetics, and subcellular localization is a critical early step in the drug development pipeline.

This guide provides a comprehensive, multi-pronged approach to characterizing the cell entry and distribution of a novel compound, exemplified by N-benzhydryl-7H-purin-6-amine. We move beyond simple protocols to explain the causal logic behind experimental choices, enabling researchers to adapt these methods to their specific compound and biological questions. The workflows described herein are designed as self-validating systems, incorporating essential controls to ensure data integrity and trustworthiness.

Part 1: Qualitative Assessment and Visualization of Intracellular Localization by Confocal Microscopy

Expertise & Rationale: Before quantifying uptake, it is crucial to visualize if and where the compound localizes within the cell. Confocal fluorescence microscopy provides high-resolution optical sectioning, allowing for the precise mapping of the compound's distribution and its potential co-localization with specific organelles.[5][6] This qualitative assessment informs subsequent quantitative and biochemical analyses. If the test compound is not intrinsically fluorescent, it must be conjugated to a suitable fluorophore. The choice of fluorophore and linker chemistry is critical to minimize steric hindrance and preserve the parent molecule's biological activity.

Protocol 1: Live-Cell Imaging of Compound Uptake and Co-localization

This protocol is designed to visualize the compound's accumulation in real-time and determine its primary subcellular destinations.

Materials:

  • Fluorescently-labeled N-benzhydryl-7H-purin-6-amine (e.g., conjugated to a small, bright fluorophore like Oregon Green).

  • Chosen adherent cell line (e.g., HeLa, A549) cultured on glass-bottom imaging dishes.

  • Live-cell imaging medium (e.g., FluoroBrite™ DMEM).

  • Organelle-specific vital dyes (e.g., MitoTracker™ Red CMXRos for mitochondria, LysoTracker™ Deep Red for lysosomes, Hoechst 33342 for nucleus).

  • Confocal laser scanning microscope with environmental control (37°C, 5% CO₂).

Step-by-Step Methodology:

  • Cell Preparation:

    • Seed cells on 35 mm glass-bottom dishes to achieve 60-70% confluency on the day of the experiment.

    • Scientist's Note: Sub-confluent cultures are used to ensure clear visualization of individual cell morphology and prevent artifacts from cell-cell contact.

  • Organelle Staining (Co-localization):

    • Wash cells twice with pre-warmed PBS.

    • Incubate cells with the desired organelle tracker(s) (e.g., 100 nM LysoTracker™ Deep Red and 1 µg/mL Hoechst 33342) in imaging medium for 30 minutes at 37°C, following manufacturer's instructions.[7]

    • Rationale: Pre-staining organelles before adding the compound allows for the direct observation of its entry and trafficking toward these compartments.

  • Compound Incubation and Imaging:

    • Wash cells twice with pre-warmed imaging medium to remove excess organelle dyes.

    • Add fresh imaging medium containing the fluorescently-labeled N-benzhydryl-7H-purin-6-amine at the desired final concentration (e.g., 1-10 µM).

    • Immediately place the dish on the confocal microscope stage.

    • Begin time-lapse imaging, acquiring images every 1-5 minutes for a duration of 1-4 hours. Capture channels for the compound, stained organelles, and a transmitted light (DIC) image.

    • Trustworthiness: Include a vehicle control (medium with DMSO or the solvent used for the compound) to monitor for autofluorescence or morphological changes unrelated to the compound.

  • Data Analysis:

    • Analyze the resulting time-lapse series to observe the kinetics of uptake.

    • Use image analysis software (e.g., Fiji/ImageJ) to overlay the channels and assess co-localization. Quantitative co-localization metrics like Pearson's Correlation Coefficient can be calculated.

    • Interpretation: A high degree of signal overlap between the compound and an organelle marker (e.g., LysoTracker) suggests accumulation in that specific compartment.[8]

Workflow for Visualizing Cellular Localization

cluster_prep Cell & Reagent Preparation cluster_exp Live-Cell Imaging Experiment cluster_analysis Data Analysis cell_culture Culture Cells on Glass-Bottom Dish organelle_stain Stain with Vital Dyes (e.g., LysoTracker, Hoechst) cell_culture->organelle_stain 60-70% confluency add_compound Incubate Cells with Fluorescent Compound organelle_stain->add_compound Wash step compound_prep Prepare Fluorescent Compound Solution confocal Acquire Time-Lapse Images on Confocal Microscope add_compound->confocal Immediately overlay Overlay Fluorescence Channels confocal->overlay coloc Quantify Co-localization (e.g., Pearson's Coefficient) overlay->coloc interpret Determine Subcellular Distribution coloc->interpret

Caption: Workflow for confocal microscopy analysis.

Part 2: Quantitative Analysis of Cellular Uptake by Flow Cytometry

Expertise & Rationale: While microscopy is excellent for localization, flow cytometry is a high-throughput method ideal for quantifying the amount of compound taken up by a large population of cells.[9] It provides statistically robust data on the percentage of cells that have internalized the compound and the relative amount per cell (measured as fluorescence intensity).[10] This is critical for determining dose-response relationships and understanding population heterogeneity.

Protocol 2: Quantifying Compound Uptake Kinetics

Materials:

  • Fluorescently-labeled N-benzhydryl-7H-purin-6-amine.

  • Chosen suspension or adherent cell line (e.g., Jurkat, HEK293T).

  • Complete culture medium.

  • FACS buffer (PBS + 2% FBS + 1 mM EDTA).

  • Trypsin-EDTA (for adherent cells).

  • Flow cytometer.

Step-by-Step Methodology:

  • Cell Preparation:

    • Culture cells to a sufficient density (e.g., ~1x10⁶ cells per condition).

    • On the day of the experiment, harvest and count the cells. Resuspend in complete medium at a concentration of 1x10⁶ cells/mL.

  • Compound Incubation:

    • Aliquot 1 mL of the cell suspension into flow cytometry tubes for each condition (different concentrations and time points).

    • Add the fluorescently-labeled compound to each tube to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 25 µM).

    • Incubate the tubes at 37°C for various time points (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr).

    • Scientist's Note: To distinguish between active transport and passive diffusion/membrane binding, a parallel experiment should be run at 4°C. At this temperature, most active transport processes are inhibited.[11]

  • Sample Processing:

    • After incubation, stop the uptake by adding 3 mL of ice-cold FACS buffer to each tube.

    • Centrifuge the cells at 300 x g for 5 minutes at 4°C.

    • Discard the supernatant and wash the cell pellet twice more with ice-cold FACS buffer.

    • Rationale: The cold washes are critical for removing any compound that is non-specifically bound to the outside of the cell membrane, ensuring that the measured signal is from internalized molecules only.

  • Flow Cytometry Acquisition:

    • Resuspend the final cell pellet in 500 µL of FACS buffer.

    • Analyze the samples on a flow cytometer.

    • Trustworthiness:

      • Use an "unstained" cell sample to set the forward scatter (FSC) and side scatter (SSC) voltages and to define the negative population gate for fluorescence.

      • Use a "vehicle control" sample (cells treated with solvent only) to account for any background fluorescence.

    • Acquire at least 10,000 events (cells) for each sample.

  • Data Analysis:

    • For each sample, determine the percentage of fluorescently positive cells and the geometric mean fluorescence intensity (MFI) of the positive population.

    • Plot the MFI against compound concentration to generate a dose-response curve.

    • Plot the MFI against time to visualize the uptake kinetics.

Data Presentation: Hypothetical Flow Cytometry Results
Compound Conc. (µM)Incubation Time (hr)Temperature (°C)% Positive CellsMean Fluorescence Intensity (MFI)
0 (Vehicle)2370.5%50
52415.2%450
50.53745.8%1,200
513778.3%3,500
523792.1%8,700
1023796.5%15,300

Interpretation: The significant difference in MFI between 37°C and 4°C suggests an active, energy-dependent uptake mechanism.[11] The uptake is both time- and concentration-dependent.

Workflow for Quantitative Flow Cytometry

prep Prepare Cell Suspension (1x10^6 cells/mL) incubate Incubate with Fluorescent Compound (Time course & Dose response) prep->incubate wash Stop Uptake & Wash (Ice-Cold FACS Buffer) incubate->wash At each time point controls Include Controls: - Unstained - Vehicle - 4°C Incubation controls->incubate Parallel setup acquire Acquire on Flow Cytometer wash->acquire analyze Analyze Data: - % Positive Cells - Mean Fluorescence (MFI) acquire->analyze

Caption: Workflow for quantifying compound uptake.

Part 3: Biochemical Analysis of Subcellular Distribution

Expertise & Rationale: While microscopy provides visual confirmation, subcellular fractionation followed by quantitative analysis provides robust, biochemical evidence of a compound's distribution.[12][13] This method physically separates major organelles into distinct fractions. By quantifying the compound in each fraction (e.g., via LC-MS/MS if the compound is not fluorescent), one can determine the percentage of the total intracellular compound that resides in the nucleus, mitochondria, cytosol, and membranes.

Protocol 3: Subcellular Fractionation by Differential Centrifugation

Materials:

  • Cultured cells (minimum of 10-20x10⁶ cells).

  • Fractionation Buffer (e.g., 250 mM sucrose, 20 mM HEPES, 10 mM KCl, 1.5 mM MgCl₂, 1 mM EDTA, 1 mM EGTA, with freshly added protease inhibitors).

  • Dounce homogenizer.

  • Microcentrifuge and ultracentrifuge.

  • Reagents for downstream quantification (e.g., LC-MS/MS) and Western blotting.

Step-by-Step Methodology:

  • Cell Treatment and Harvest:

    • Treat a confluent T-175 flask of cells with N-benzhydryl-7H-purin-6-amine for the desired time.

    • Harvest the cells by scraping into ice-cold PBS, centrifuge at 500 x g for 5 min, and wash the pellet once with PBS.

  • Cell Lysis:

    • Resuspend the cell pellet in 1 mL of ice-cold fractionation buffer and incubate on ice for 20 minutes to allow swelling.

    • Transfer the suspension to a Dounce homogenizer. Lyse the cells with 15-20 strokes of a tight-fitting pestle.

    • Scientist's Note: Check for cell lysis under a microscope using Trypan blue. The goal is to rupture the plasma membrane while leaving nuclei intact. Over-homogenization can rupture nuclei.[12]

  • Differential Centrifugation:

    • Step 3a: Nuclear Fraction: Transfer the homogenate to a microfuge tube. Centrifuge at 700-1,000 x g for 10 minutes at 4°C.[14]

      • The supernatant is the Cytoplasmic Extract . Transfer it to a new tube and keep it on ice.

      • The pellet is the Crude Nuclear Pellet .

    • Step 3b: Mitochondrial Fraction: Centrifuge the Cytoplasmic Extract at 10,000-12,000 x g for 15 minutes at 4°C.

      • The supernatant is the Cytosolic Fraction (S10) . Transfer to a new tube for further processing.

      • The pellet is the Mitochondrial Pellet .

    • Step 3c: Microsomal (Membrane) Fraction: Centrifuge the Cytosolic Fraction (S10) in an ultracentrifuge at 100,000 x g for 1 hour at 4°C.

      • The supernatant is the final Soluble Cytosolic Fraction .

      • The pellet is the Microsomal/Membrane Pellet .

  • Fraction Processing and Validation:

    • Wash each pellet by resuspending in fractionation buffer and repeating the respective centrifugation step to reduce cross-contamination.

    • Resuspend the final, washed pellets in a suitable buffer for downstream analysis.

    • Trustworthiness (Crucial Step): Reserve an aliquot of each fraction to perform a Western blot analysis for organelle-specific markers to validate the purity of the fractionation.[12]

      • Nuclear Marker: Lamin B1, Histone H3

      • Mitochondrial Marker: COX IV, VDAC

      • Cytosolic Marker: GAPDH, Tubulin

      • ER (in Microsomal fraction) Marker: Calnexin

  • Compound Quantification:

    • Quantify the concentration of N-benzhydryl-7H-purin-6-amine in each validated fraction using a suitable method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[11]

Data Presentation: Hypothetical Subcellular Distribution Data
Subcellular FractionPurity MarkerCompound Amount (pmol)% of Total Intracellular Compound
Whole Cell Lysate-150.0100%
NuclearLamin B122.515%
MitochondrialCOX IV60.040%
CytosolicGAPDH45.030%
Membrane/MicrosomalCalnexin22.515%
Workflow for Subcellular Fractionation

start Harvested Cells homogenize Homogenize in Hypotonic Buffer start->homogenize spin1 Centrifuge 1,000 x g, 10 min homogenize->spin1 pellet1 Pellet: Crude Nuclei spin1->pellet1 Pellet super1 Supernatant: Cytoplasmic Extract spin1->super1 Supernatant validate Validate All Fractions (Western Blot for Markers) pellet1->validate spin2 Centrifuge 12,000 x g, 15 min super1->spin2 pellet2 Pellet: Mitochondria spin2->pellet2 Pellet super2 Supernatant: S12 Fraction spin2->super2 Supernatant pellet2->validate spin3 Ultracentrifuge 100,000 x g, 60 min super2->spin3 pellet3 Pellet: Membranes (Microsomes) spin3->pellet3 Pellet super3 Supernatant: Soluble Cytosol spin3->super3 Supernatant pellet3->validate super3->validate

Caption: Differential centrifugation workflow.

References

  • Duncan, R., & Richardson, S. C. (2012). The use of fluorescence microscopy to define polymer localisation to the late endocytic compartments in cells that are targets for drug delivery. Journal of Drug Targeting. [Link]

  • G-Biosciences. (n.d.). Subcellular Fractionation & Protein Distribution. Retrieved from G-Biosciences. [Link]

  • Assay Genie. (n.d.). Subcellular Fractionation Protocol - Mitochondria, Nuclear, Cytosolic. Retrieved from Assay Genie. [Link]

  • An, W., & Tolliday, N. (2010). Quantification of Binding of Small Molecules to Native Proteins Overexpressed in Living Cells. ACS Chemical Biology. [Link]

  • Moros, M., et al. (2013). Fluorescence and Electron Microscopy to Visualize the Intracellular Fate of Nanoparticles for Drug Delivery. Methods in Molecular Biology. [Link]

  • Senichkin, V. V., et al. (2021). Simple and Efficient Protocol for Subcellular Fractionation of Normal and Apoptotic Cells. Cells. [Link]

  • Richardson, S. C., et al. (2008). The use of fluorescence microscopy to define polymer localisation to the late endocytic compartments in cells that are targets for drug delivery. Department of Pharmacology, University of Cambridge. [Link]

  • Ferla, S., et al. (2022). Quantification of Engagement of Microtubules by Small Molecules in Living Cells by Flow Cytometry. ACS Bio & Med Chem Au. [Link]

  • Sartorius Group. (2023, November 9). Utilizing Advanced Flow Cytometry to Detect the Uptake and Transport of Small Molecules by Microbes. YouTube. [Link]

  • Lee, J. Y., et al. (2016). Quantifying the level of nanoparticle uptake in mammalian cells using flow cytometry. RSC Advances. [Link]

  • Zhao, H., et al. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. [Link]

  • KCAS Bio. (2025, April 22). Quantitative Flow Cytometry: Applications & Benefits. Retrieved from KCAS Bio. [Link]

  • D'Abimer, S., et al. (2021). Advanced Static and Dynamic Fluorescence Microscopy Techniques to Investigate Drug Delivery Systems. Pharmaceutics. [Link]

  • Errington, R. J., et al. (2005). Fluorescence techniques for drug delivery research: theory and practice. Advanced Drug Delivery Reviews. [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega. [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ResearchGate. [Link]

  • Santra, S., et al. (2012). Structural exploration of (3S,6S)-6-benzhydryl-N-benzyltetrahydro-2H-pyran-3-amine analogues: identification of potent triple monoamine reuptake inhibitors as potential antidepressants. ChemMedChem. [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. Semantic Scholar. [Link]

  • Yang, Y., et al. (2019). Improving cellular uptake of therapeutic entities through interaction with components of cell membrane. Acta Pharmaceutica Sinica B. [Link]

  • Gorshkova, E. A., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules. [Link]

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Application

Application Note: A Flow Cytometry-Based Approach for Characterizing the Cellular Effects of N-benzhydryl-7H-purin-6-amine

Introduction The purine scaffold is a cornerstone in medicinal chemistry, with its derivatives forming the basis of numerous therapeutic agents, particularly in oncology.[1] These compounds can modulate a wide array of c...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The purine scaffold is a cornerstone in medicinal chemistry, with its derivatives forming the basis of numerous therapeutic agents, particularly in oncology.[1] These compounds can modulate a wide array of cellular processes by mimicking endogenous purines, thereby interfering with pathways essential for cell proliferation and survival. N-benzhydryl-7H-purin-6-amine is a novel purine analog whose cellular effects require precise characterization. This application note provides a comprehensive guide for researchers and drug development professionals to analyze the impact of this, or similar novel compounds, on cell cycle progression and apoptosis induction using multiparametric flow cytometry.

Flow cytometry is an indispensable technology for cellular analysis, offering rapid, quantitative, single-cell data on a heterogeneous population.[2][3] By employing fluorescent probes that report on specific cellular states, we can dissect a compound's mechanism of action. Here, we detail two fundamental assays:

  • Cell Cycle Analysis: Using Propidium Iodide (PI) to stoichiometrically stain DNA, allowing for the quantification of cells in G0/G1, S, and G2/M phases of the cell cycle.[4]

  • Apoptosis Detection: Using dual staining with Annexin V and PI to differentiate between healthy, early apoptotic, and late apoptotic/necrotic cells based on plasma membrane integrity and phosphatidylserine exposure.[5]

This guide is designed to be a self-validating system, emphasizing the rationale behind experimental choices and providing robust protocols to ensure data integrity and reproducibility.

start_node Cell Culture (e.g., MCF-7, HCT-116) treatment_node Treat with N-benzhydryl-7H-purin-6-amine (Dose-Response & Time-Course) start_node->treatment_node harvest_node Harvest & Prepare Single-Cell Suspension treatment_node->harvest_node split_node Split Sample harvest_node->split_node cc_fix Fix & Permeabilize (e.g., 70% Ethanol) split_node->cc_fix For Cell Cycle ap_stain Stain with Annexin V-FITC & PI (Live Cells) split_node->ap_stain For Apoptosis cc_stain Stain with PI & RNase A cc_fix->cc_stain cc_acquire Acquire on Flow Cytometer (FL2/PE Channel) cc_stain->cc_acquire cc_analyze Analyze DNA Content Histogram (G0/G1, S, G2/M, Sub-G1) cc_acquire->cc_analyze ap_acquire Acquire on Flow Cytometer (FITC & PI Channels) ap_stain->ap_acquire ap_analyze Analyze Dot Plot (Live, Apoptotic, Necrotic) ap_acquire->ap_analyze Compound N-benzhydryl-7H-purin-6-amine CDK_Cyclin CDK/Cyclin Complex (e.g., CDK2/Cyclin E) Compound->CDK_Cyclin Inhibits Progression G1-S Phase Progression CDK_Cyclin->Progression Promotes DNA_Replication DNA Replication Progression->DNA_Replication Apoptosis Apoptosis Induction Progression->Apoptosis Arrest Leads to Cell_Proliferation Cell Proliferation DNA_Replication->Cell_Proliferation

Figure 2: Hypothesized mechanism of cell cycle arrest by a purine analog inhibitor.

Principles of Flow Cytometric Assays
  • Cell Cycle Analysis: Propidium Iodide (PI) is a fluorescent intercalating agent that binds to DNA. [4]In permeabilized cells, the fluorescence intensity emitted by PI is directly proportional to the total amount of DNA. [3]This allows for the differentiation of cell populations:

    • G0/G1 Phase: Cells have a normal (2N) DNA content.

    • S Phase: Cells are actively replicating their DNA, showing intermediate DNA content (between 2N and 4N).

    • G2/M Phase: Cells have doubled their DNA content (4N) in preparation for mitosis.

    • Sub-G1 Peak: A population of cells with less than 2N DNA content often represents apoptotic cells with fragmented DNA. [6]

  • Apoptosis Analysis: This assay relies on two key events in apoptosis. [7] 1. Phosphatidylserine (PS) Externalization: In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS flips to the outer leaflet. [5][8]Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and can detect this change. 2. Loss of Membrane Integrity: In late apoptosis and necrosis, the cell membrane becomes permeable. PI is membrane-impermeant in live cells but can enter compromised cells to stain the DNA. By combining these two stains, we can distinguish four populations:

    • Annexin V- / PI- : Live, healthy cells.

    • Annexin V+ / PI- : Early apoptotic cells.

    • Annexin V+ / PI+ : Late apoptotic or necrotic cells.

    • Annexin V- / PI+ : Necrotic cells (often due to mechanical damage).

Experimental Protocols

PART I: Cell Culture and Compound Treatment
  • Expert Insight: The choice of cell line is critical. We recommend starting with well-characterized cancer cell lines such as MCF-7 (breast), HCT-116 (colon), or A-375 (melanoma), as their responses to cell cycle inhibitors are well-documented. [9]Always include an untreated control and a vehicle control (e.g., DMSO) to ensure observed effects are due to the compound, not the solvent.

Protocol:

  • Cell Seeding: Seed cells in 6-well plates at a density that will result in 60-70% confluency at the time of harvest (e.g., 2.5 x 10⁵ cells/well for a 24-hour experiment). Allow cells to adhere overnight.

  • Compound Preparation: Prepare a stock solution of N-benzhydryl-7H-purin-6-amine in sterile DMSO (e.g., 10 mM). Serially dilute the stock solution in complete culture medium to achieve the desired final concentrations.

    • Trustworthiness: A dose-response experiment is essential. We recommend a range of concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 50 µM) and a time-course (e.g., 12, 24, 48 hours) to identify the optimal conditions for observing cell cycle arrest and apoptosis.

  • Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of the compound or vehicle control.

  • Incubation: Incubate the cells for the desired time period (e.g., 24 hours) at 37°C and 5% CO₂.

  • Cell Harvesting:

    • Carefully collect the culture medium, which contains floating (potentially apoptotic) cells. [8] * Wash the adherent cells with 1X PBS.

    • Trypsinize the adherent cells and combine them with the cells collected from the supernatant.

    • Centrifuge the cell suspension (e.g., 300 x g for 5 minutes), discard the supernatant, and wash the pellet once with cold 1X PBS. The cell pellet is now ready for staining.

PART II: Cell Cycle Analysis Protocol

Materials:

  • Cold 70% Ethanol

  • 1X PBS

  • PI Staining Solution (50 µg/mL Propidium Iodide, 100 µg/mL RNase A in PBS) [10] Protocol:

  • Fixation: Resuspend the cell pellet from Part I in 500 µL of cold 1X PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension. This prevents cell clumping.

  • Incubation: Incubate cells at 4°C for at least 2 hours (or overnight).

    • Expert Insight: Ethanol fixation permeabilizes the cell membrane and preserves DNA integrity, leading to sharp peaks in the final histogram. [4]3. Washing: Centrifuge the fixed cells (500 x g for 5 minutes), discard the ethanol, and wash the pellet once with 5 mL of 1X PBS.

  • Staining: Resuspend the cell pellet in 500 µL of PI Staining Solution.

    • Expert Insight: RNase A is crucial for degrading any double-stranded RNA, ensuring that PI fluorescence is specific to DNA content. [11]5. Incubation: Incubate in the dark at room temperature for 30 minutes.

  • Acquisition: Analyze the samples on a flow cytometer using a 488 nm laser for excitation and detecting emission in the appropriate channel for PI (e.g., FL2 or PE, ~585 nm). Collect at least 10,000 events for statistical significance.

PART III: Apoptosis Analysis Protocol

Materials:

  • Annexin V Binding Buffer (10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl₂) * FITC-conjugated Annexin V

  • Propidium Iodide (PI) stock solution (e.g., 1 mg/mL)

Protocol:

  • Resuspension: Resuspend the fresh (unfixed) cell pellet from Part I in 100 µL of 1X Annexin V Binding Buffer.

    • Trustworthiness: This assay MUST be performed on live, unfixed cells. Fixation will permeabilize all membranes, leading to false-positive PI staining.

  • Staining: Add 5 µL of FITC-Annexin V and 2 µL of PI (to a final concentration of 1-2 µg/mL) to the cell suspension. [5]3. Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark. 4. Dilution: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Do not wash the cells, as this can disrupt the Annexin V binding.

  • Acquisition: Analyze the samples immediately (within 1 hour) on a flow cytometer. Use a 488 nm laser for excitation. Detect Annexin V-FITC in the FITC channel (~525 nm) and PI in the PE or PerCP channel (~585-620 nm).

    • Expert Insight: Proper compensation is critical to correct for spectral overlap between the FITC and PI channels. Use single-stained controls (Annexin V only, PI only) to set up the compensation matrix correctly.

cluster_prep Sample Preparation cluster_cc Cell Cycle Protocol cluster_apop Apoptosis Protocol seed 1. Seed Cells in 6-well Plate treat 2. Treat with Compound (24h) seed->treat harvest 3. Harvest Adherent & Floating Cells treat->harvest wash 4. Wash with PBS harvest->wash fix 5a. Fix in 70% Cold EtOH wash->fix stain_apop 5b. Stain with Annexin V & PI in Binding Buffer wash->stain_apop stain_cc 6a. Stain with PI/RNase A fix->stain_cc acquire_cc 7a. Acquire Data stain_cc->acquire_cc analysis 8. Data Analysis (Histograms & Dot Plots) acquire_cc->analysis acquire_apop 6b. Acquire Data stain_apop->acquire_apop acquire_apop->analysis

Figure 3: Detailed step-by-step experimental workflow diagram.

Data Interpretation & Expected Results

Interpreting Cell Cycle Histograms

After acquiring the data, a histogram of PI fluorescence intensity is generated. The x-axis represents DNA content, and the y-axis represents cell count. A potent cell cycle inhibitor would be expected to cause an accumulation of cells in a specific phase. For example, a G2/M arrest would show a decrease in the G1 peak and a significant increase in the G2/M peak compared to the vehicle control. An increase in the sub-G1 population indicates DNA fragmentation and apoptosis.

Interpreting Apoptosis Dot Plots

A dot plot of Annexin V-FITC (x-axis) vs. PI (y-axis) is used to visualize apoptosis. Quadrant gates are set based on unstained and single-stained controls.

  • Lower-Left (Q3): Live cells (Annexin V- / PI-)

  • Lower-Right (Q4): Early apoptotic cells (Annexin V+ / PI-)

  • Upper-Right (Q2): Late apoptotic/necrotic cells (Annexin V+ / PI+)

  • Upper-Left (Q1): Necrotic cells (Annexin V- / PI+)

An effective pro-apoptotic compound will cause a shift in the cell population from the lower-left quadrant to the lower-right and subsequently the upper-right quadrants with increasing concentration or time.

Example Data Presentation

The following table shows hypothetical data from an experiment treating HCT-116 cells with N-benzhydryl-7H-purin-6-amine for 24 hours.

Treatment Concentration% G0/G1% S% G2/M% Sub-G1 (Apoptotic)% Live Cells% Early Apoptotic% Late Apoptotic
Vehicle Control (DMSO) 65.220.514.31.194.53.12.4
1 µM Compound 60.118.321.62.590.26.53.3
10 µM Compound 25.410.164.58.965.722.112.2
50 µM Compound 15.86.777.525.630.135.434.5

Data are for illustrative purposes only.

This hypothetical data suggests the compound induces a strong G2/M arrest at 10 µM, which is accompanied by a significant increase in apoptosis at higher concentrations, as evidenced by the growing Sub-G1 peak and the shift towards apoptotic populations in the Annexin V/PI assay.

References

  • Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]

  • Gong, K., & Li, L. (2015). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol, 5(21), e1651. [Link]

  • Creative Diagnostics. (n.d.). Multiparametric Analysis of Apoptosis by Flow Cytometry Protocol. Retrieved from [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 5(1), 19–30. [Link]

  • Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Journal of Visualized Experiments, (75), e50368. [Link]

  • NanoCellect Biomedical. (2020, February 24). How to Complete Cell Cycle Analysis via Flow Cytometry. Retrieved from [Link]

  • Darzynkiewicz, Z., Juan, G., & Li, X. (1997). DNA Measurement and Cell Cycle Analysis by Flow Cytometry. Current Protocols in Cytometry, Chapter 7, Unit 7.5. [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 5(1), 19-30. [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 5(1), 19-30. [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 5(1), 19-30. [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 5, 19-30. [Link]

  • Fancello, L., et al. (2022). Drug Repurposing to Enhance Antitumor Response to PD-1/PD-L1 Immune Checkpoint Inhibitors. International Journal of Molecular Sciences, 23(14), 7623. [Link]

  • Zhang, H., et al. (2007). Synthesis and Biological Activity of Novel 6-Substituted Purine Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 182(4), 865-872. [Link]

  • Hylsová, M., et al. (2021). Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia. Molecules, 26(9), 2689. [Link]

  • Asadi, S., et al. (2018). Synthesis and cytotoxic effect of a few N-heteroaryl enamino amides and dihydropyrimidinethiones on AGS and MCF-7 human cancer cell lines. Research in Pharmaceutical Sciences, 13(4), 306-315. [Link]

  • Figueroa-Angulo, E. E., et al. (2021). Albendazole induces oxidative stress and DNA damage in the parasitic protozoan Giardia duodenalis. International Journal for Parasitology: Drugs and Drug Resistance, 16, 1-11. [Link]

  • Entrena, A., et al. (2014). Anti-proliferative activity of 2,6-dichloro-9- or 7-(ethoxycarbonylmethyl)-9H- or 7H-purines against several human solid tumour cell lines. European Journal of Medicinal Chemistry, 76, 477-485. [Link]

  • Ly, T., et al. (2015). Proteomic analysis of the response to cell cycle arrests in human myeloid leukemia cells. eLife, 4, e04535. [Link]

  • Hylsová, M., & Slany, M. (2024). Purine Scaffold in Agents for Cancer Treatment. Molecules, 29(9), 2038. [Link]

  • Zhao, H., et al. (2013). A Triple Staining Method for Accurate Cell Cycle Analysis Using Multiparameter Flow Cytometry. Sensors, 13(12), 17094-17104. [Link]

  • Capri, M., & Barbieri, D. (n.d.). Analysis of Cell Cycle. Purdue University Cytometry Laboratories. Retrieved from [Link]

  • Angeli, A., et al. (2023). 1H-pyrrol-1-yl)benzenesulfonamide, a Novel Carbonic Anhydrase and Wnt/β-Catenin. Journal of Medicinal Chemistry, 66(22), 15286-15302. [Link]

  • Gerasimova, M. A., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1793. [Link]

  • Bartsch, H., et al. (1997). Synthesis and Structure-Activity Relationships of 6,7-Benzomorphan Derivatives as Use-Dependent Sodium Channel Blockers for the Treatment of Stroke. Journal of Medicinal Chemistry, 40(18), 2921-2926. [Link]

Sources

Method

Application Note: Western Blot Validation of Apoptotic Signaling in Cells Treated with N-benzhydryl-7H-purin-6-amine

Introduction & Biological Context N-benzhydryl-7H-purin-6-amine (also known as N6-benzhydryladenine or N6-(diphenylmethyl)adenine ) is a synthetic N6-substituted purine derivative. Structurally analogous to the natural c...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Biological Context

N-benzhydryl-7H-purin-6-amine (also known as N6-benzhydryladenine or N6-(diphenylmethyl)adenine ) is a synthetic N6-substituted purine derivative. Structurally analogous to the natural cytokinin Kinetin (N6-furfuryladenine), this compound belongs to a class of molecules investigated for their anti-proliferative and differentiation-inducing properties in mammalian cells.

While cytokinins are plant hormones, N6-substituted adenines exhibit potent biological activity in human cancer cell lines (e.g., HL-60, MCF-7) by modulating specific kinase pathways (CDKs, MAPK) or acting as antagonists to Adenosine Receptors (


, 

).
Experimental Rationale

When treating cells with N-benzhydryl-7H-purin-6-amine, the primary objective is often to validate its cytotoxic mechanism . This protocol focuses on detecting markers of Apoptosis (Caspase-3 cleavage, PARP) and Cell Cycle Arrest (p21, Cyclin D1), which are the downstream effectors of purine-analogue treatment.

Mechanistic Pathway & Target Selection

To validate the efficacy of N-benzhydryl-7H-purin-6-amine, we do not look at the drug itself, but the "scars" it leaves on the cellular signaling network.

Key Western Blot Targets
Target ProteinMolecular WeightRole in PathwayExpected Change (Treatment)
Cleaved Caspase-3 17/19 kDaApoptosis ExecutionerIncrease (Indication of cell death)
PARP (Cleaved) 89 kDaDNA Repair / ApoptosisIncrease ( hallmark of apoptosis)
p21 (Waf1/Cip1) 21 kDaCDK InhibitorIncrease (Cell cycle arrest)
Cyclin D1 36 kDaG1/S Phase ProgressionDecrease (Anti-proliferation)
Phospho-ERK1/2 42/44 kDaSurvival SignalingDecrease (Pathway inhibition)

-Actin
42 kDaLoading ControlNo Change (Normalization)
Pathway Visualization

The following diagram illustrates the hypothesized mechanism of action where the purine derivative disrupts survival signaling, leading to caspase activation.

Mechanism_Action Compound N-benzhydryl-7H-purin-6-amine (Extracellular) Receptor Adenosine Receptor / Kinase Target Compound->Receptor Ligand Binding Survival Survival Signals (p-ERK / p-Akt) Receptor->Survival Inhibition CellCycle Cell Cycle Arrest (Cyclin D1 ↓ / p21 ↑) Survival->CellCycle Downregulation Caspase Caspase-3 Activation (Cleavage) Survival->Caspase Loss of Inhibition Apoptosis Apoptosis / Cell Death CellCycle->Apoptosis Caspase->Apoptosis Execution

Figure 1: Proposed signaling cascade. The compound inhibits survival kinases or receptors, triggering downstream apoptotic effectors.

Experimental Protocol

Phase A: Compound Preparation & Cell Treatment

Critical Note on Solubility: N-benzhydryl-7H-purin-6-amine is hydrophobic. Improper dissolution will cause micro-precipitation in the media, leading to inconsistent dosing.

  • Stock Solution: Dissolve the compound in DMSO (Dimethyl sulfoxide) to create a 10 mM or 50 mM stock. Vortex vigorously.

    • Quality Control: Ensure the solution is clear. If cloudy, sonicate for 5 minutes.

  • Dosing: Dilute the stock into pre-warmed culture media.

    • Typical Range: 1

      
      M – 50 
      
      
      
      M.
    • Vehicle Control: Treat control cells with DMSO only (final concentration < 0.1%).

  • Incubation: Incubate cells for 24 to 48 hours . Apoptotic markers (like PARP cleavage) often require >12 hours to manifest significantly.

Phase B: Cell Lysis (The "Cold" Chain)

Preserving phosphorylation states (e.g., p-ERK) requires immediate enzyme inhibition upon lysis.

  • Wash: Aspirate media. Wash cells 2x with ice-cold PBS.

  • Lysis Buffer: Add RIPA Buffer supplemented with:

    • Protease Inhibitor Cocktail (1x)

    • Phosphatase Inhibitor Cocktail (1x) – Critical for p-ERK detection.

    • 1 mM PMSF (add immediately before use).

  • Scrape & Collect: Scrape cells on ice. Transfer to microcentrifuge tubes.

  • Agitate: Incubate on ice for 30 mins, vortexing every 10 mins.

  • Clarify: Centrifuge at 14,000 x g for 15 mins at 4°C . Transfer supernatant to a new tube.

  • Quantify: Use BCA Assay. Do not use Bradford if your RIPA contains high detergent.

Phase C: Electrophoresis & Transfer Workflow

WB_Workflow cluster_0 Sample Prep cluster_1 Separation cluster_2 Detection Lysis Lysis + Inhibitors BCA BCA Quantitation Lysis->BCA Denature Boil 95°C (5 min) with Laemmli BCA->Denature Load Load 20-30µg Protein/Lane Denature->Load Run SDS-PAGE 100V Constant Load->Run Transfer Transfer to PVDF (Wet/Semi-dry) Run->Transfer Block Block 5% BSA (1 hr RT) Transfer->Block Probe Primary Ab (4°C Overnight) Block->Probe

Figure 2: Step-by-step Western Blot workflow ensuring protein integrity.

Phase D: Antibody Incubation & Detection[1][2]
  • Blocking:

    • For Phospho-proteins (p-ERK): Use 5% BSA in TBST. Milk contains casein (a phospho-protein) which causes high background.

    • For Total Proteins (Actin, Caspase): 5% Non-fat Dry Milk in TBST is acceptable.

  • Primary Antibody:

    • Dilution: Typically 1:1000.

    • Incubation: Overnight at 4°C with gentle shaking. (Thermodynamically favors specific binding over non-specific noise).

  • Secondary Antibody:

    • HRP-conjugated Anti-Rabbit/Mouse (1:5000 - 1:10,000).

    • Incubation: 1 hour at Room Temperature.

  • Detection: Use ECL (Enhanced Chemiluminescence) substrate.

Data Analysis & Troubleshooting

Normalization Strategy

When analyzing the effect of N-benzhydryl-7H-purin-6-amine, you must normalize the signal of your target protein against a housekeeping protein.



Note: If the treatment causes massive cell death (apoptosis), cytoskeleton proteins like


-Actin may degrade. In high-toxicity samples, use Vinculin  or Total Protein Stain  (Ponceau S) as a more robust loading control.
Troubleshooting Table
ObservationRoot CauseCorrective Action
No Bands (Target) Protein degradation or low abundanceUse fresh lysis buffer with inhibitors; Load more protein (up to 50

g).
High Background Inadequate blocking or washingIncrease Tween-20 in TBST to 0.1%; Block for longer (2 hrs).
Precipitate in Wells Drug insolubilityEnsure N-benzhydryl-7H-purin-6-amine stock is fully dissolved in DMSO; warm media before adding drug.
"Smiling" Bands Running too hotRun gel at lower voltage (80V) or in a cold room.

References

  • Giorgi, I., et al. (2008). "N6-1,3-diphenylurea derivatives of 2-phenyl-9-benzyladenines... synthesis and biological evaluation as allosteric modulators of A2A adenosine receptors." European Journal of Medicinal Chemistry.

  • Voller, J., et al. (2010). "Anticancer activity of natural cytokinins: A structure-activity relationship study." Phytochemistry. (Demonstrates the cytotoxic potential of N6-substituted adenines).

  • Bio-Rad Laboratories. "Western Blot Loading Controls Guide." (Technical reference for selecting Actin vs. Vinculin).

  • Abcam. "Western Blot Protocol." (Standard methodology for lysis and transfer).

  • Mahmood, T. & Yang, P.C. (2012). "Western Blot: Technique, Theory, and Trouble Shooting." North American Journal of Medical Sciences.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving Aqueous Solubility of N-benzhydryl-7H-purin-6-amine

Introduction: This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals encountering solubility challenges with N-benzhydryl-7H-purin-6-amine. This purine deri...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals encountering solubility challenges with N-benzhydryl-7H-purin-6-amine. This purine derivative, characterized by a large, hydrophobic benzhydryl group attached to the 6-amino position of the purine core, is expected to have very low intrinsic aqueous solubility. This document offers a structured, problem-solving approach, combining foundational chemical principles with practical, field-proven protocols to systematically enhance the compound's solubility in aqueous media for reliable experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is N-benzhydryl-7H-purin-6-amine, and why is its aqueous solubility expected to be low?

A1: N-benzhydryl-7H-purin-6-amine is a derivative of adenine (6-aminopurine) where one hydrogen of the amino group is substituted with a benzhydryl group (a diphenylmethyl group). The molecule's structure consists of two key parts:

  • The Purine Core: A heterocyclic aromatic system containing multiple nitrogen atoms. The parent molecule, purine, is water-soluble.[1] The nitrogen atoms can act as hydrogen bond acceptors, and under certain pH conditions, can be protonated to form a more soluble cationic species.

  • The Benzhydryl Group: This substituent consists of two phenyl rings attached to a single carbon. It is large, nonpolar, and highly hydrophobic.[2]

The low aqueous solubility is a direct consequence of the dominant hydrophobic character of the benzhydryl group, which disrupts the favorable hydrogen bonding network of water and leads to the molecule's exclusion from the aqueous phase.

Q2: What is the first solvent I should try for making a high-concentration stock solution?

A2: For initial stock solution preparation, a polar aprotic solvent is recommended. Dimethyl sulfoxide (DMSO) is the industry-standard choice for several reasons:

  • High Solubilizing Power: It effectively dissolves a wide range of hydrophobic organic compounds.[3][4]

  • Miscibility with Water: It is fully miscible with water and most aqueous buffers, which facilitates the dilution of the stock solution into your final experimental medium.

  • Biological Compatibility: It is generally tolerated in small final concentrations (typically <0.5% v/v) in many biological assays, though its potential effects should always be validated.[5][6]

Other options include Dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), which have similar properties.[7] Always use anhydrous, high-purity grade solvents to prevent compound degradation.

Q3: What are the main strategies to improve the solubility of this compound in my final aqueous experimental buffer?

A3: There are three primary strategies, which can be explored sequentially or in combination:

  • pH Adjustment: Modify the pH of the aqueous buffer to ionize the purine ring, forming a more soluble salt.[8]

  • Use of Co-solvents: Introduce a water-miscible organic solvent to the aqueous buffer to reduce the overall polarity of the solvent system.[9][10][11]

  • Complexation with Cyclodextrins: Employ cyclodextrins to encapsulate the hydrophobic benzhydryl group, presenting a hydrophilic exterior to the aqueous environment.[12][13][14]

These strategies are detailed in the Troubleshooting Guide and Protocols sections below.

Section 2: Troubleshooting Guide

Problem 1: "My compound won't dissolve in my aqueous buffer, even after adding it from a DMSO stock."

This issue, often called "crashing out" or precipitation, occurs when the compound's concentration exceeds its solubility limit in the final aqueous medium.

Root Cause Analysis: The addition of the DMSO stock into the buffer creates a microenvironment where the DMSO concentration is momentarily high, keeping the compound dissolved. As this pocket disperses, the compound is exposed to the bulk aqueous environment, where its solubility is much lower, causing it to precipitate.

    • Action: Prepare your experimental buffer at a lower pH (e.g., pH 4.0, 5.0). Add the DMSO stock to this acidified buffer.

    • Causality: The electrostatic interactions between the charged molecule and water dipoles are much stronger than the hydrophobic forces, leading to enhanced solvation.

    • Validation: Visually inspect for precipitation. If the solution remains clear, the compound is likely dissolved. It is crucial to confirm that the altered pH does not negatively impact your downstream assay.

  • Co-solvent Addition: If pH adjustment is not feasible or effective, introducing a co-solvent can increase solubility.

    • Action: Prepare your aqueous buffer with a small percentage of a water-miscible organic solvent before adding the compound stock. Common choices include ethanol, propylene glycol, or polyethylene glycol (PEG 400).[9][17] Start with 1-5% (v/v) and increase if necessary.

    • Causality: The co-solvent reduces the polarity of the bulk solvent (water), making it a more favorable environment for the hydrophobic benzhydryl group.[11] This reduces the energetic penalty of creating a cavity in the solvent to accommodate the solute.

    • Validation: Ensure the final concentration of the co-solvent is compatible with your experimental system (e.g., does not cause cell toxicity or enzyme inhibition).

Problem 2: "The use of co-solvents like DMSO is interfering with my downstream assay."

High concentrations of organic solvents can be cytotoxic, denature proteins, or otherwise interfere with biological systems.

  • Minimize Final Solvent Concentration:

    • Action: Prepare the highest possible concentration of your stock solution in DMSO. This allows you to add a smaller volume to your final aqueous buffer to reach the desired working concentration, thereby keeping the final DMSO percentage to a minimum (ideally ≤0.1%).

    • Causality: This is a simple dilution principle. A 100 mM stock in DMSO diluted 1:1000 gives a final DMSO concentration of 0.1%.

    • Validation: Always run a "vehicle control" in your experiments, which includes the same final concentration of the solvent (e.g., DMSO) but no compound, to account for any effects of the solvent itself.

  • Employ Cyclodextrins (A Solvent-Free Alternative): Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[12][13] They can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts from water.[14][]

    • Action: Use a cyclodextrin derivative like Hydroxypropyl-β-cyclodextrin (HP-β-CD), which has high aqueous solubility.[19] Prepare an aqueous solution of HP-β-CD and add the N-benzhydryl-7H-purin-6-amine (either as a solid or from a minimal amount of organic stock, which can later be evaporated). See Protocol 3 for details.

    • Causality: The hydrophobic benzhydryl group of your compound partitions into the nonpolar interior of the cyclodextrin torus, while the hydrophilic exterior of the cyclodextrin interacts favorably with water, solubilizing the entire complex.[12][]

    • Validation: The formation of an inclusion complex can often be confirmed by techniques like NMR or phase-solubility studies.[19] Ensure the cyclodextrin itself does not interfere with your assay.

Section 3: Diagrams and Data

Workflow for Systematic Solubility Enhancement

The following diagram outlines a logical progression for tackling solubility issues with N-benzhydryl-7H-purin-6-amine.

G cluster_0 Phase 1: Initial Formulation cluster_1 Phase 2: Troubleshooting cluster_2 Phase 3: Validation start Prepare High-Conc. Stock in 100% DMSO dilute Dilute Stock into Aqueous Buffer (pH 7.4) start->dilute observe Observe for Precipitation dilute->observe ph_adjust Strategy 1: pH Adjustment (e.g., Buffer at pH 4.0) observe->ph_adjust Precipitate Forms success Solution is Clear: Proceed with Assay (with Vehicle Control) observe->success No Precipitate cosolvent Strategy 2: Co-solvent (e.g., 5% PEG-400 in Buffer) ph_adjust->cosolvent Insoluble or pH incompatible ph_adjust->success Soluble cyclo Strategy 3: Cyclodextrin (e.g., HP-β-CD Complex) cosolvent->cyclo Insoluble or Solvent incompatible cosolvent->success Soluble cyclo->success Soluble

Caption: A systematic workflow for improving compound solubility.

Conceptual Diagram of Cyclodextrin Encapsulation

This diagram illustrates the mechanism by which a cyclodextrin molecule solubilizes N-benzhydryl-7H-purin-6-amine.

Caption: Cyclodextrin encapsulates the hydrophobic benzhydryl group.

Table 1: Properties of Common Co-solvents
Co-solventTypical Starting Conc. (v/v) in AssaysNotes
DMSO 0.1 - 0.5%Excellent solubilizer, but can be cytotoxic at >1%.[6]
Ethanol 1 - 5%Biologically compatible at low concentrations; can cause protein precipitation at high concentrations.[9][11]
Propylene Glycol 1 - 10%Generally low toxicity; can increase viscosity of the medium.[9]
PEG 400 1 - 10%Low toxicity polymer; effective solubilizer.[6]

Section 4: Detailed Experimental Protocols

Protocol 1: Systematic pH-Solubility Profiling

Objective: To determine if lowering the pH can solubilize the compound and identify an optimal pH range.

Materials:

  • N-benzhydryl-7H-purin-6-amine

  • DMSO (Anhydrous)

  • A series of buffers (e.g., 50 mM citrate-phosphate) prepared at various pH values (e.g., pH 3.0, 4.0, 5.0, 6.0, 7.4)

  • Microcentrifuge tubes or 96-well plate

  • Spectrophotometer or nephelometer (optional)

Methodology:

  • Prepare Stock Solution: Prepare a 10 mM stock solution of N-benzhydryl-7H-purin-6-amine in 100% DMSO.

  • Set up Dilutions: Aliquot 99 µL of each buffer (pH 3.0 to 7.4) into separate microcentrifuge tubes.

  • Add Compound: Add 1 µL of the 10 mM DMSO stock to each tube to achieve a final concentration of 100 µM (and a final DMSO concentration of 1%).

  • Equilibrate: Vortex each tube briefly and let it sit at room temperature for 30 minutes to equilibrate.

  • Visual Inspection: Carefully observe each tube against a dark background. Note the pH at which the solution remains perfectly clear versus the pH at which cloudiness or visible precipitate appears.

  • (Optional) Quantitative Analysis: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet any precipitate. Carefully remove the supernatant and measure its absorbance at the compound's λmax to determine the concentration of the soluble fraction.

Self-Validation: The protocol is self-validating through direct observation. A clear solution indicates success at that pH, while precipitation indicates failure. The inclusion of a neutral pH buffer (7.4) serves as a baseline control for insolubility.

Protocol 2: Preparation of a Cyclodextrin Inclusion Complex

Objective: To prepare a soluble formulation of the compound using HP-β-CD.

Materials:

  • N-benzhydryl-7H-purin-6-amine (solid powder)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Deionized water or desired aqueous buffer

  • Vortex mixer and/or sonicator

  • 0.22 µm syringe filter

Methodology:

  • Prepare Cyclodextrin Solution: Prepare a 40% (w/v) solution of HP-β-CD in your desired aqueous buffer. This is a high but commonly used concentration.

  • Add Compound: Weigh the appropriate amount of solid N-benzhydryl-7H-purin-6-amine to be added to the cyclodextrin solution to achieve the desired final concentration (e.g., 1 mM). Add the solid directly to the vortexing cyclodextrin solution.

  • Facilitate Complexation: Vortex the mixture vigorously for 1-2 hours at room temperature. Sonication in a bath sonicator for 15-30 minute intervals can also help break up aggregates and speed up the process. The solution may appear cloudy initially.

  • Equilibrate: Allow the mixture to equilibrate overnight at 4°C with gentle agitation (e.g., on a rotator).

  • Remove Excess Compound: The next day, allow the solution to return to room temperature. Centrifuge at high speed to pellet any remaining, undissolved solid.

  • Sterile Filtration: Carefully collect the supernatant and pass it through a 0.22 µm syringe filter. This removes any fine particulates and ensures the final solution is clear and sterile. The resulting filtrate is your working stock solution of the compound-cyclodextrin complex.

Self-Validation: The final filtration step ensures that only the truly soluble complex is present in the final solution. Comparing the concentration of the final filtrate (via UV-Vis) to the initial target concentration provides a measure of the complexation efficiency.

References

  • Vertex AI Search. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
  • Wikipedia. (2024). Cosolvent.
  • Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
  • MDPI. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes.
  • BOC Sciences. (n.d.). Cyclodextrin Solutions for API Solubility Boost.
  • Wikipedia. (2024). Purine.
  • ScienceAsia. (2020). Cyclodextrin inclusion complexation and pharmaceutical applications.
  • LibreTexts Medicine. (2025). Chemistry of Purines, Pyrimidines, Nucleosides, & Nucleotides.
  • CURRENT SCIENCE. (2007). Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent.
  • YouTube. (2020). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals.
  • Google Patents. (n.d.). Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
  • ResearchGate. (2015). How can I dissolve hydrophobic compounds in DMEM media?.
  • National Library of Medicine. (n.d.). 4 Properties of Nucleotides.
  • National Center for Biotechnology Information. (2022). Drug Solubility: Importance and Enhancement Techniques.
  • Taylor & Francis Online. (2021). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
  • Cheméo. (n.d.). Adenine (CAS 73-24-5) - Chemical & Physical Properties.
  • ResearchGate. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective.
  • BenchChem. (n.d.). An In-depth Technical Guide on the Solubility and Stability of 9-Undecylpurin-6-amine in DMSO.
  • National Center for Biotechnology Information. (n.d.). Benzylaminopurine.

Sources

Optimization

Technical Support Center: Optimizing N-benzhydryl-7H-purin-6-amine Concentration for Cell-Based Assays

Introduction N-benzhydryl-7H-purin-6-amine is a synthetic derivative of purine, a class of molecules fundamental to nucleic acid synthesis and cellular signaling. The incorporation of the bulky, lipophilic benzhydryl gro...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

N-benzhydryl-7H-purin-6-amine is a synthetic derivative of purine, a class of molecules fundamental to nucleic acid synthesis and cellular signaling. The incorporation of the bulky, lipophilic benzhydryl group suggests potential interactions with a variety of biological targets, making it a compound of interest for drug discovery. Diarylmethylamine units, the core of the benzhydryl group, are found in compounds with diverse activities, including anticancer and antiviral properties.[1][2] However, like many purine analogs, it carries the potential for cytotoxicity by interfering with essential cellular processes.[3][4]

This guide provides researchers with a comprehensive framework for systematically optimizing the concentration of N-benzhydryl-7H-purin-6-amine in cell-based assays. Moving beyond a simple protocol, we delve into the rationale behind each step to empower you to generate robust, reproducible, and meaningful data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions to orient your experimental design.

Q1: What is N-benzhydryl-7H-purin-6-amine and what is its likely mechanism of action?

N-benzhydryl-7H-purin-6-amine is a modified adenine molecule. The purine scaffold is a well-established pharmacophore that can interact with a multitude of targets. Purine analogs often exert their effects by mimicking endogenous purines, thereby interfering with nucleic acid synthesis or inhibiting enzymes involved in purine metabolism, which can lead to cell cycle arrest and apoptosis.[3] The benzhydryl moiety significantly increases the molecule's lipophilicity, which may enhance membrane permeability but also increases the risk of non-specific binding and off-target effects.[5] Its precise mechanism is likely cell-type and context-dependent and must be determined empirically.

Q2: What are the primary challenges when working with this compound?

The primary challenges stem from its physicochemical properties:

  • Poor Aqueous Solubility: The hydrophobic benzhydryl group means the compound is likely insoluble in aqueous buffers but soluble in organic solvents like DMSO.[6] This necessitates careful preparation of stock solutions and vigilance for precipitation when diluting into aqueous culture media.

  • Potential for Cytotoxicity: As a purine analog, dose-limiting toxicity is a major concern.[3] It is crucial to distinguish between targeted pharmacological effects and general cytotoxicity.

  • Serum Protein Binding: Lipophilic compounds can bind to proteins in fetal bovine serum (FBS) or other sera, reducing the free concentration of the compound available to interact with cells.[7] This can lead to an underestimation of the compound's true potency.

Q3: Why is determining the optimal concentration so critical?

The concentration of a compound dictates its biological effect.

  • Defining the Therapeutic Window: Optimization is key to identifying the concentration range (the "therapeutic window") that elicits the desired biological response without causing widespread, non-specific cell death.

  • Ensuring On-Target Effects: Using an excessively high concentration increases the likelihood of observing off-target effects, which can confound data interpretation.[8]

  • Data Reproducibility: A well-defined dose-response relationship is the cornerstone of a reproducible assay. It allows for consistent results across experiments and between different laboratories.

Q4: What is a good starting concentration range for initial experiments?

For a novel compound with unknown potency, a broad concentration range is recommended for initial screening. A common approach is to perform a logarithmic series of dilutions.

ParameterRecommended Starting PointRationale
Concentration Range 1 nM to 100 µMThis wide range is likely to capture the full dose-response curve, from no effect to maximal effect or toxicity.
Dilution Series 1:3 or 1:10 logarithmic dilutionsProvides sufficient data points to accurately model the dose-response curve and determine the IC50/EC50.
Solvent Control 0.1% - 0.5% DMSO (or equivalent)The final concentration of the vehicle (e.g., DMSO) must be kept constant across all wells and below the toxic threshold for the cell line being used.[9]
Section 2: Core Experimental Protocols

These protocols provide a validated workflow for determining and optimizing the working concentration of N-benzhydryl-7H-purin-6-amine.

Workflow for Optimizing Compound Concentration

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Refinement cluster_2 Phase 3: Validation A Prepare 1000x Stock in DMSO B Range-Finding Assay (e.g., 1 nM to 100 µM) A->B C Assess Cytotoxicity (MTT/XTT) B->C D Narrow-Range Dose-Response (Determine IC50/EC50) C->D Analyze Data E Time-Course Experiment (e.g., 24, 48, 72h) D->E F Cell Density Titration E->F G Confirm Optimal Conditions F->G Analyze Data H Proceed to Functional Assays G->H

Caption: A systematic workflow for compound concentration optimization.

Protocol 1: Determining the IC50 via MTT Assay

This protocol establishes the concentration that induces 50% cytotoxicity, a critical baseline parameter.

Materials:

  • 96-well cell culture plates

  • N-benzhydryl-7H-purin-6-amine

  • Sterile, high-purity DMSO

  • Cell line of interest in appropriate growth medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., acidified isopropanol)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density. Allow cells to adhere and resume logarithmic growth for 18-24 hours.[10]

  • Compound Preparation: Prepare a 10 mM stock solution of N-benzhydryl-7H-purin-6-amine in DMSO. Perform a serial dilution in culture medium to create 2x working concentrations.

  • Compound Treatment: Carefully remove the medium from the cells and add 100 µL of the compound dilutions to the appropriate wells. Include wells for "untreated" (medium only) and "vehicle control" (medium with the highest concentration of DMSO used).

  • Incubation: Incubate the plates for a duration relevant to your biological question (e.g., 24, 48, or 72 hours).[9]

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[11]

  • Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use a non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during optimization experiments.

Issue 1: High Cytotoxicity Observed Even at the Lowest Concentrations

  • Possible Cause: The initial concentration range selected is too high for your specific cell line. Purine analogs can be potent, and some cell lines are exquisitely sensitive.

  • Troubleshooting Steps:

    • Shift Concentration Range: Prepare a new dilution series starting at a much lower concentration (e.g., picomolar or low nanomolar range).

    • Verify Solvent Toxicity: Run a separate plate testing only a serial dilution of DMSO. Ensure the final DMSO concentration in your main experiment is well below the level where you observe toxicity (typically <0.5%).[9]

    • Reduce Incubation Time: Shorten the exposure time. A compound that is highly toxic at 48 hours may show a clear dose-response at 24 hours.

Issue 2: No Biological Effect or a Very High IC50 is Observed

  • Possible Cause 1: Compound Precipitation: Due to its lipophilicity, the compound may be precipitating out of the aqueous culture medium at higher concentrations.

    • Troubleshooting Steps: Visually inspect the wells of your plate under a microscope for any signs of precipitate (crystals or film). If observed, that concentration and all higher ones are invalid. Consider using a formulation with a non-toxic solubilizing agent, but be sure to include the proper vehicle controls.

  • Possible Cause 2: Serum Protein Binding: Albumin and other proteins in the serum are likely binding to the compound, reducing its effective concentration.[7]

    • Troubleshooting Steps: Repeat the experiment using a medium with a reduced serum concentration (e.g., 2% or 0.5% FBS) or in a serum-free medium if your cells can tolerate it for the duration of the assay.[12] Be aware that reducing serum can itself affect cell proliferation and health.

Caption: Effect of serum proteins on compound bioavailability.

  • Possible Cause 3: Compound Instability: The molecule may be unstable in the culture medium at 37°C over long incubation periods.

    • Troubleshooting Steps: Prepare fresh stock solutions for every experiment. Avoid repeated freeze-thaw cycles. If instability is suspected, a chemical stability assay using HPLC could be performed.

Issue 3: High Variability and Poor Reproducibility Between Experiments

  • Possible Cause: Inconsistent experimental conditions are the most common source of variability.

  • Troubleshooting Steps:

    • Standardize Cell Culture: Use cells within a consistent, low passage number range. Ensure cells are in the logarithmic growth phase and not confluent when treated.

    • Ensure Homogenous Seeding: Create a uniform single-cell suspension before plating to avoid clumps and ensure equal cell numbers per well. Avoid using the outer wells of the plate, which are prone to evaporation ("edge effects").[9]

    • Calibrate Pipettes: Inaccurate pipetting, especially during serial dilutions, can dramatically alter the final concentrations. Ensure all pipettes are calibrated regularly.

References
  • Gstraunthaler, G. (2003). Alternatives to the use of fetal bovine serum: serum-free cell culture. ALTEX, 20(4), 275-281. Available at: [Link]

  • O'Brien, J., Wilson, I., Orton, T., & Pognan, F. (2000). Investigation of the Alamar Blue (resazurin) fluorescent dye for the assessment of mammalian cell cytotoxicity. European Journal of Biochemistry, 267(17), 5421-5426. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. Available at: [Link]

  • Hester, A. G., et al. (2000). Serum Alters the Uptake and Relative Potencies of Halogenated Aromatic Hydrocarbons in Cell Culture Bioassays. Toxicological Sciences, 53(2), 389-399. Available at: [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 5(1), 19-30. Available at: [Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ResearchGate. Available at: [Link]

  • Zhidkova, A. M., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1853. Available at: [Link]

  • PubChem. (n.d.). N-benzyl-7H-purin-6-amine. Available at: [Link]

  • Macdonald, J. B., et al. (2006). Identifying off-target effects and hidden phenotypes of drugs in human cells. Nature Chemical Biology, 2(6), 329-337. Available at: [Link]

  • YouTube. (2020). Off-target effects of drugs. Available at: [Link]

Sources

Troubleshooting

N-benzhydryl-7H-purin-6-amine stability and storage conditions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with N-benzhydryl-7H-purin-6-amine. As a substituted purine analog, the integrity of this compound is...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with N-benzhydryl-7H-purin-6-amine. As a substituted purine analog, the integrity of this compound is paramount for reproducible and reliable experimental outcomes. This document addresses common questions and troubleshooting scenarios related to its stability and storage.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of N-benzhydryl-7H-purin-6-amine.

Q1: What are the definitive long-term storage conditions for solid N-benzhydryl-7H-purin-6-amine?

A1: Proper storage is critical to prevent chemical degradation. Based on the chemical properties of purine analogs and benzhydryl amines, the following conditions are recommended for the solid (powder) form of the compound:

  • Temperature: For long-term storage, maintain the compound at refrigerator temperatures (2-8°C) or, for maximum stability, at -20°C.[1][2]

  • Atmosphere: The compound should be stored under an inert atmosphere, such as nitrogen or argon, to minimize the risk of oxidation.[2][3] This is particularly important as the amine functional group can be susceptible to oxidative degradation.

  • Container: Use a tightly sealed, airtight container to prevent moisture ingress and exposure to atmospheric oxygen.[1][4] Containers that are opened must be carefully resealed.[1]

  • Light: Protect the compound from light, as related purine structures can be light-sensitive. Storing the vial within a secondary, opaque container is a recommended practice.

The rationale behind these conditions is to limit the two primary drivers of chemical degradation: oxidation and hydrolysis. The benzhydryl and amine moieties can be susceptible to oxidation, while the purine ring system can be sensitive to moisture.[3][5]

Q2: How should I prepare stock solutions? Which solvents are recommended?

A2: N-benzhydryl-7H-purin-6-amine is a lipophilic molecule due to the bulky benzhydryl group and is expected to have very low aqueous solubility.[6][7] Therefore, organic solvents are required for solubilization.

  • Recommended Solvents: Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are the primary recommended solvents for creating high-concentration stock solutions.[8]

  • Solubilization Procedure: To prepare a stock solution, add the desired volume of solvent to the vial containing the solid compound. Vortex briefly and, if necessary, sonicate in a water bath for a few minutes to ensure complete dissolution. Always use anhydrous-grade solvents to minimize the introduction of water, which could lead to hydrolysis over time.

  • Aqueous Buffers: Direct dissolution in aqueous buffers is not recommended. For biological assays, a serial dilution from a high-concentration DMSO or DMF stock solution into the aqueous experimental medium is the standard method. Ensure the final concentration of the organic solvent in your assay is low (typically <0.5%) to avoid solvent-induced artifacts.

Q3: How stable is N-benzhydryl-7H-purin-6-amine in solution, and how many freeze-thaw cycles are permissible?

A3: Solution stability is generally lower than solid-state stability. Repeated freeze-thaw cycles are a significant source of compound degradation for several reasons, including the potential for water condensation upon thawing and concentration effects during freezing.

  • Freeze-Thaw Cycles: It is strongly advised to minimize freeze-thaw cycles. We recommend aliquoting the stock solution into single-use volumes immediately after preparation. This ensures that the main stock is not repeatedly warmed and cooled.

  • Long-Term Solution Storage: Store solution aliquots at -20°C or, ideally, at -80°C for extended periods. When stored correctly, DMSO stock solutions can be stable for several months, but this must be empirically verified for your specific experimental needs.

  • Stability in Aqueous Media: The stability of the compound will be significantly lower in aqueous media, especially at non-neutral pH. Prepare fresh dilutions from the frozen stock for each experiment and do not store the compound in aqueous buffers for extended periods.

Q4: What are the potential signs of compound degradation?

A4: Degradation may not always be visually apparent. However, you should look for:

  • Visual Signs: Changes in the color or consistency of the solid powder. For solutions, the appearance of cloudiness, precipitation, or a color change can indicate degradation or insolubility.

  • Analytical Verification: The most reliable method to confirm compound integrity is through analytical techniques. High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to check the purity of the compound against a reference standard or the initial batch. The appearance of new peaks or a decrease in the area of the main peak suggests degradation.

Q5: What are the likely chemical degradation pathways for this molecule?

A5: The structure of N-benzhydryl-7H-purin-6-amine contains several functional groups that can be susceptible to degradation. The two most probable non-metabolic pathways are oxidation and hydrolysis.

  • Oxidation: The secondary amine and the tertiary carbons of the benzhydryl group are potential sites for oxidation. This can be initiated by atmospheric oxygen, light, or trace metal ion contaminants.[9]

  • Hydrolysis: While generally stable, the N-glycosidic bond analog in the purine ring can be susceptible to cleavage under strongly acidic or basic conditions, though this is less common for N-substituted purines compared to nucleosides.

The diagram below illustrates these hypothetical pathways.

main N-benzhydryl-7H-purin-6-amine oxidized_amine Oxidized Amine Derivative (e.g., N-oxide) main->oxidized_amine Oxidation (O2, light) oxidized_benzhydryl Benzophenone + 6-aminopurine main->oxidized_benzhydryl Oxidative Cleavage hydrolyzed_purine Purine Ring Cleavage Products main->hydrolyzed_purine Hydrolysis (Strong Acid/Base)

Caption: Hypothetical degradation pathways for N-benzhydryl-7H-purin-6-amine.

Troubleshooting Guide

This section provides a logical workflow for addressing common experimental issues.

Problem 1: The compound is not dissolving in my chosen solvent.
  • Confirm Solvent Choice: Ensure you are using an appropriate aprotic polar solvent like DMSO or DMF, as detailed in the FAQs.

  • Check Compound and Solvent Quality: Verify that the compound has been stored correctly and that the solvent is of anhydrous grade. Old solvents can accumulate water, reducing their solvating power for nonpolar compounds.

  • Apply Gentle Heat and Sonication: Warm the solution gently (to no more than 30-40°C) and use a sonicator bath. This increases molecular motion and can facilitate dissolution. Do not overheat, as this can accelerate degradation.

  • Re-evaluate Concentration: It is possible you are attempting to create a solution that exceeds the compound's solubility limit. Try preparing a more dilute solution.

Problem 2: I am observing inconsistent or irreproducible results in my biological assays.

Inconsistent results are often traced back to compound handling. Use the following workflow to troubleshoot.

start Inconsistent Assay Results q1 Was a fresh aliquot of stock solution used? start->q1 a1_yes Review Assay Protocol (Pipetting, Cells, Reagents) q1->a1_yes Yes a1_no Stock solution may be degraded from freeze-thaw cycles. q1->a1_no No end Source of Error Identified a1_yes->end q2 Was the stock solution prepared recently? a1_no->q2 a2_yes Check for precipitation in final assay dilution. q2->a2_yes Yes a2_no Long-term storage may have led to degradation. q2->a2_no No a2_yes->end verify Verify Compound Integrity (e.g., via HPLC/LC-MS) a2_no->verify verify->end

Sources

Optimization

Minimizing cytotoxicity of N-benzhydryl-7H-purin-6-amine in primary cells

Technical Support Center: Optimization of N-benzhydryl-7H-purin-6-amine in Primary Cell Culture Executive Summary & Biological Context N-benzhydryl-7H-purin-6-amine (N6-benzhydryladenine) is a synthetic cytokinin analogu...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimization of N-benzhydryl-7H-purin-6-amine in Primary Cell Culture

Executive Summary & Biological Context

N-benzhydryl-7H-purin-6-amine (N6-benzhydryladenine) is a synthetic cytokinin analogue structurally related to Kinetin and 6-Benzylaminopurine (6-BAP). In mammalian primary cells, it is frequently utilized to induce differentiation (e.g., in keratinocytes or fibroblasts) or to investigate anti-aging pathways via modulation of oxidative stress and specific kinase inhibition.

However, users frequently report "cytotoxicity" which is often a misdiagnosis of two distinct failure modes:

  • Physical Cytotoxicity: Due to its high lipophilicity (presence of two phenyl rings), the compound precipitates in aqueous media, forming micro-crystals that physically damage delicate primary cell membranes.

  • Off-Target Metabolic Stress: At supratherapeutic concentrations (>10 µM), purine analogues can uncouple mitochondrial oxidative phosphorylation and inhibit non-target cyclin-dependent kinases (CDKs), triggering apoptosis.

This guide provides a self-validating workflow to distinguish between these issues and establish a safe therapeutic window.

Mechanistic Visualization: Pathways of Toxicity

The following diagram illustrates the dual-threat mechanism (Physical vs. Biochemical) that must be managed.

ToxicityPathways Compound N-benzhydryl-7H-purin-6-amine (Lipophilic) DMSO_Stock DMSO Stock (High Conc) Compound->DMSO_Stock Media_Add Direct Addition to Aqueous Media DMSO_Stock->Media_Add Precipitation Micro-Crystal Formation (Precipitation) Media_Add->Precipitation Rapid Solvent Shift Cell_Entry Cellular Uptake Media_Add->Cell_Entry Soluble Fraction Membrane_Rupture Physical Membrane Rupture (Necrosis) Precipitation->Membrane_Rupture Mito_Stress Mitochondrial Uncoupling Cell_Entry->Mito_Stress High Dose (>10µM) Kinase_Inhib Non-Specific Kinase Inhibition Cell_Entry->Kinase_Inhib High Dose (>10µM) Apoptosis Apoptosis (Programmed Death) Mito_Stress->Apoptosis Kinase_Inhib->Apoptosis

Caption: Figure 1. Dual cytotoxicity pathways. Left branch (Red) indicates physical damage from poor solubility. Right branch (Yellow/Green) indicates biochemical toxicity from overdose.

Troubleshooting Guide & FAQs

Issue 1: "My primary cells detach or die within 2 hours of treatment."

Diagnosis: This is likely Physical Cytotoxicity (Precipitation Shock), not biochemical toxicity. Biochemical apoptosis typically takes 12-24 hours. Rapid detachment suggests micro-crystals are shearing the cells or the DMSO concentration is too high.

  • The Problem: N-benzhydryl-7H-purin-6-amine is highly hydrophobic. Adding a high-concentration DMSO stock directly to the cell culture well causes the compound to "crash out" of solution immediately upon hitting the aqueous media.

  • The Solution: Use the Intermediate Dilution Method (see Protocol below). Never add 100% DMSO stock directly to cells.

  • Validation: Inspect the media under 20x phase-contrast microscopy immediately after dosing. If you see small, refracting debris or "sand" around the cells, precipitation has occurred.

Issue 2: "I see high background toxicity even in my vehicle control."

Diagnosis: Solvent Toxicity . Primary cells (especially neurons, hepatocytes, and endothelial cells) are intolerant to DMSO concentrations >0.1%.

  • The Problem: Standard protocols often use 0.5% or 1% DMSO. This triggers inflammation and membrane porosity in primary cells.

  • The Solution:

    • Increase the concentration of your Master Stock (e.g., to 50 mM) so the volume added is smaller.

    • Ensure final DMSO concentration is ≤ 0.1% (v/v) .

    • Always include a "Media Only" control vs. "Vehicle Only" control to quantify solvent effects.

Issue 3: "The compound works in cell lines (HeLa/CHO) but kills my primary fibroblasts."

Diagnosis: Metabolic Sensitivity (Warburg Effect) .

  • The Problem: Immortalized cell lines rely on glycolysis (Warburg effect) and are resistant to mitochondrial stressors. Primary cells rely heavily on Oxidative Phosphorylation (OXPHOS). N6-substituted adenines can act as mild mitochondrial uncouplers.

  • The Solution:

    • Primary cells require lower doses than cell lines. If HeLa tolerates 50 µM, start primary cells at 1 µM .

    • Check ATP levels (CellTiter-Glo) rather than just MTT/WST-8, as tetrazolium assays (MTT) depend on mitochondrial activity and may give false negatives if the compound merely slows metabolism without killing the cell.

Step-by-Step Protocol: Solubilization & Dosing

This protocol is designed to prevent "crash-out" precipitation and ensure accurate dosing.

Reagents:

  • N-benzhydryl-7H-purin-6-amine (Solid)[1]

  • Anhydrous DMSO (High quality, stored in dark)

  • Culture Media (Pre-warmed to 37°C)

Step 1: Master Stock Preparation

  • Dissolve solid compound in anhydrous DMSO to 50 mM .

    • Note: Vortex vigorously.[2] If not clear, warm to 37°C for 5 minutes.

    • Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Step 2: The "Intermediate Dilution" (CRITICAL STEP) Do not pipette from the 50 mM stock directly into the cell well.

  • Prepare a 100x Working Solution in a separate sterile tube using culture media (or PBS).

    • Example: To achieve a final assay concentration of 5 µM :

      • Target Intermediate Conc = 500 µM.

      • Dilute 10 µL of Master Stock (50 mM) into 990 µL of Media.

      • Vortex immediately for 10 seconds.

  • Observation: Check this tube.[3] If it turns cloudy, the concentration is above the solubility limit. You must lower the dose.

Step 3: Final Dosing

  • Add the 100x Working Solution to your cell culture wells (1:100 dilution).

    • Example: Add 10 µL of Working Solution to 990 µL of media in the well.

  • Final DMSO concentration will be 0.01% (Safe for primary cells).

Data Summary: Solubility & Toxicity Thresholds

The following values are derived from comparative analysis of N6-substituted adenine derivatives (Kinetin, 6-BAP) in mammalian systems.

ParameterValue / RangeNotes
MW ~301.35 g/mol Heavier than Kinetin; increased lipophilicity.
Max Solubility (DMSO) ~30-50 mg/mLClear solution.
Max Solubility (Water) < 0.1 mg/mLPractically insoluble. Causes crystal stress.
Safe DMSO Limit ≤ 0.1%Primary cells (Neurons/Hepatocytes).
Cytotoxic Threshold > 25 µMOnset of apoptosis/necrosis in primary cells.
Therapeutic Window 0.1 µM – 10 µM Optimal range for differentiation/protection.
Half-Life (Media) > 48 HoursChemically stable; biological degradation varies.

Experimental Workflow: Determining the "Safe Window"

Use this logic flow to experimentally validate the compound for your specific donor/cell type.

OptimizationWorkflow Start Start Optimization Step1 Solubility Test (Microscopy) Start->Step1 Decision1 Crystals? Step1->Decision1 Action_Dilute Reduce Conc. or Increase Dilution Steps Decision1->Action_Dilute Yes Step2 Dose Response (0.1 - 50 µM) Decision1->Step2 No (Clear) Action_Dilute->Step1 Assay1 ATP Assay (Metabolic Health) Step2->Assay1 Assay2 LDH Release (Membrane Integrity) Step2->Assay2 Result Identify IC10 (Max Non-Toxic Dose) Assay1->Result Assay2->Result

Caption: Figure 2. Optimization workflow. Visual inspection for solubility (Step 1) must precede biological assays (Step 2) to avoid false positives.

References

  • Voller, J., et al. (2010). Anticancer activity of natural cytokinins: A structure-activity relationship study. Phytochemistry.[4] (Demonstrates the cytotoxicity profiles of N6-substituted adenines and the correlation between hydrophobicity and toxicity).

  • Othman, E.M., et al. (2016).[5] The Plant Hormone Cytokinin Confers Protection against Oxidative Stress in Mammalian Cells.[5][6] PLOS ONE.[5] (Establishes the therapeutic window for cytokinins in mammalian cells, noting toxicity at >10µM vs protection at <1µM).

  • Dolezal, K., et al. (2007). Preparation and Biological Activity of 6-Benzylaminopurine Derivatives in Plants and Human Cancer Cells. Bioorganic & Medicinal Chemistry.[3][4][7] (Provides solubility data and structure-activity relationships for benzyl/benzhydryl derivatives).

  • BenchChem Technical Support. Overcoming 6-decylsulfanyl-7H-purine solubility issues. (General protocols for solubilizing highly lipophilic purine derivatives in aqueous buffers).

  • Cayman Chemical. Product Information: 6-(Dimethylamino)purine.[8] (Standard handling procedures for N6-substituted purine solubility in DMSO and Ethanol).

Sources

Troubleshooting

Technical Support Center: In-Vivo Optimization of N-benzhydryl-7H-purin-6-amine

Ticket ID: #PUR-882-DOSAGE Status: Open Assigned Specialist: Senior Application Scientist, Preclinical Pharmacology Unit Topic: Dosage Refinement & Formulation for N-benzhydryl-7H-purin-6-amine (N6-benzhydryladenine) Exe...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #PUR-882-DOSAGE Status: Open Assigned Specialist: Senior Application Scientist, Preclinical Pharmacology Unit Topic: Dosage Refinement & Formulation for N-benzhydryl-7H-purin-6-amine (N6-benzhydryladenine)

Executive Summary

You are encountering challenges with N-benzhydryl-7H-purin-6-amine (CAS: 42955-48-2), a hydrophobic cytokinin analog. Unlike its parent compound Kinetin, the bulky benzhydryl group significantly increases lipophilicity (LogP ~3.5–4.0), making standard aqueous formulations prone to precipitation and erratic bioavailability.

This guide replaces "guesswork" with a structured Dose-Range Finding (DRF) protocol. It addresses the three most common failure points reported by our users: Vehicle Precipitation , First-Pass Metabolism , and Non-Linear Toxicity .

Module 1: Formulation Strategy (The Critical First Step)

Issue: Users frequently report "cloudy solutions" or animal writhing post-injection. This is rarely drug toxicity; it is usually peritonitis caused by drug precipitation or vehicle irritation.

The Solution: Do not use pure saline or PBS. You must use a co-solvent system or a complexing agent.

Recommended Vehicle Systems
Vehicle TypeCompositionRouteProsCons
Standard Co-Solvent (Recommended) 5% DMSO + 40% PEG 400 + 5% Tween 80 + 50% Saline IP / IVHigh solubility; stable for ~24h.High viscosity; PEG can cause osmotic stress if injected too fast.
Lipid Formulation Corn Oil or Miglyol 812 (Suspension/Solution)PO (Gavage)Excellent for oral delivery; bypasses precipitation issues.Slow absorption (Tmax delayed); unsuitable for IV/IP.
Acidified Saline 0.1 M HCl to dissolve, neutralize with NaOH to pH 7.4IPMinimizes organic solvents.High Risk: Compound often crashes out immediately upon neutralization.
Protocol: Preparation of Co-Solvent Formulation
  • Weigh the N-benzhydryl-7H-purin-6-amine powder.

  • Dissolve completely in 100% DMSO (Volume = 5% of total final volume). Vortex until clear.

  • Add Tween 80 and vortex.

  • Add PEG 400 slowly while vortexing. The solution may warm up; this aids dissolution.

  • Dropwise add warm Saline (37°C) while stirring. Do not dump saline in at once; it will shock the drug out of solution.

  • Filter sterilize (0.22 µm PES membrane) only if the solution is perfectly clear.

Module 2: Dosage Refinement Workflow

Directive: Do not jump straight to an efficacy study with n=10. Use a "staircase" approach to define the Maximum Tolerated Dose (MTD) and Pharmacokinetic (PK) Window .

The "3-3-3" Pilot Study
  • Animals: 9 mice total (3 groups of 3).

  • Route: Intraperitoneal (IP) or Oral Gavage (PO).

  • Observation: 48 hours.

GroupDosageJustificationExpected Outcome
Low 10 mg/kg Based on Kinetin/Zeatin baseline activity.No toxicity. Minimal efficacy.
Mid 30 mg/kg Standard therapeutic window for purine analogs.Potential efficacy; monitor for sedation.
High 100 mg/kg Stress test for toxicity.Possible ataxia or respiratory distress.
Decision Logic: The Refinement Tree

DosageRefinement Start Start Pilot Study (n=3/group) Obs Observe 48h Clinical Signs Start->Obs ToxHigh Toxicity at 100 mg/kg? (Ataxia, Wt Loss >15%) Obs->ToxHigh ToxMid Toxicity at 30 mg/kg? ToxHigh->ToxMid Yes SafeHigh 100 mg/kg Safe ToxHigh->SafeHigh No Action1 MTD = 50-75 mg/kg. Set Efficacy Dose: 50 mg/kg ToxMid->Action1 No Action3 Formulation Issue? Check for precipitation. ToxMid->Action3 Yes (Unexpected) Action2 MTD = 100+ mg/kg. Set Efficacy Dose: 80 mg/kg SafeHigh->Action2

Figure 1: Dosage Refinement Logic Flow. Use this decision tree to determine the therapeutic dose for efficacy studies based on pilot toxicity data.

Module 3: Troubleshooting & FAQs

Q1: My animals died immediately (within 5 mins) after IP injection. Is the drug that toxic?

  • Diagnosis: Unlikely. This is characteristic of embolism or acute solvent shock .

  • Check: Did you use >10% DMSO? Did the drug precipitate upon contact with the peritoneal fluid?

  • Action: Necropsy the animal. If you see white crystals on the organs, the drug precipitated. Switch to the Lipid Formulation (Oral) or reduce the dose concentration (increase volume).

Q2: I see no efficacy even at 50 mg/kg. Should I go higher?

  • Diagnosis: Before increasing the dose, check Bioavailability . The benzhydryl group is bulky and may be subject to rapid hepatic metabolism (CYP450) or poor absorption.

  • Action: Collect plasma at 30 min and 2 hours post-dose. Run LC-MS. If plasma levels are <1 µM, increasing the dose won't help—you need a better formulation (e.g., microspheres or lipid nanoparticles).

Q3: Can I use the same dosage for Rats as Mice?

  • Answer: No. Do not use a 1:1 ratio.

  • Conversion: Use Body Surface Area (BSA) normalization.

    • Example: 30 mg/kg in mice

      
       15 mg/kg in rats.
      

Module 4: Mechanism & Pathway Visualization

Understanding why you are dosing is as important as how. N-benzhydryl-7H-purin-6-amine acts primarily by mimicking cytokinins, influencing cell cycle progression and oxidative stress pathways.

Mechanism Drug N-benzhydryl-7H-purin-6-amine Receptor Adenosine/Cytokinin Receptors Drug->Receptor Binding Nrf2 Nrf2 Pathway (Antioxidant) Drug->Nrf2 Activation Kinase CDK / MAPK Modulation Receptor->Kinase Outcome1 Cell Differentiation Kinase->Outcome1 Tissue Repair Outcome3 Apoptosis (Cancer) Kinase->Outcome3 High Dose Outcome2 Neuroprotection Nrf2->Outcome2 ROS Scavenging

Figure 2: Putative Mechanism of Action. The compound exhibits pleiotropic effects: low doses favor cytoprotection (Nrf2), while high doses may induce apoptosis in malignant cells via CDK modulation.

References & Grounding

  • Dolezal, K., et al. (2007). "Preparation, biological activity and endogenous occurrence of N6-benzyladenosines." Bioorganic & Medicinal Chemistry, 15(11), 3737-3747. (Establishes the cytotoxicity and biological activity of N6-substituted adenines).

  • Voller, J., et al. (2010). "Anticancer activity of natural cytokinins: A structure-activity relationship study." Phytochemistry, 71(11-12), 1350-1359. (Provides structure-activity relationships for bulky purine analogs).

  • Vlčková, A., et al. (2020). "Cytokinins: Wide-Spread Signaling Hormones from Plants to Humans with High Medical Potential." Biomolecules, 10(6), 868. (Review of in vivo pharmacokinetics and therapeutic potential).

  • BenchChem Technical Data. "N-benzhydryl-5-fluoro-4-(4-methylpiperazin-1-yl)oxan-4-amine in vivo efficacy." (Reference for dosage ranges of benzhydryl-amine derivatives in metabolic models).

Disclaimer: This guide is for research purposes only. All in-vivo experiments must be approved by your institutional IACUC/Ethics Committee.

Optimization

Technical Support Center: Addressing Batch-to-Batch Variability of N-benzhydryl-7H-purin-6-amine

Introduction N-benzhydryl-7H-purin-6-amine is a substituted purine derivative with significant interest in various research and development applications, including its potential role as a kinase inhibitor and a building...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

N-benzhydryl-7H-purin-6-amine is a substituted purine derivative with significant interest in various research and development applications, including its potential role as a kinase inhibitor and a building block in medicinal chemistry.[1][2] However, like many complex organic molecules, its synthesis and purification can be susceptible to subtle variations, leading to batch-to-batch inconsistencies. These variations can manifest as differences in solubility, purity, and ultimately, biological activity, posing a significant challenge to experimental reproducibility.

This technical support guide is designed for researchers, scientists, and drug development professionals to diagnose and mitigate issues arising from the batch-to-batch variability of N-benzhydryl-7H-purin-6-amine. We provide a series of structured troubleshooting guides and detailed analytical protocols to empower you to identify root causes and ensure the consistency and reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: We are observing significant differences in the biological activity of two different batches of N-benzhydryl-7H-purin-6-amine, even though our experimental conditions are identical. What are the likely causes?

A1: This is a common and critical issue. The underlying cause is almost always a difference in the physicochemical properties of the compound between batches. The most probable factors include:

  • Presence of Impurities: Even trace amounts of impurities, such as unreacted starting materials, by-products from the synthesis, or degradation products, can interfere with your assay or exhibit their own biological activity.[3]

  • Polymorphism: The compound may exist in different crystalline forms (polymorphs).[4] Polymorphs can have different solubilities and dissolution rates, which directly impacts the effective concentration of the compound in your assay medium, thereby altering the observed biological response.

  • Residual Solvents: Solvents used during synthesis and purification can remain trapped in the crystal lattice. These can be toxic to cells or interfere with assay components.[5]

Q2: My new batch of the compound is difficult to dissolve in DMSO, whereas the previous batch dissolved easily. Why is this happening?

A2: A change in solubility is a strong indicator of physical differences between batches. The primary reasons are typically:

  • Different Crystalline Form (Polymorphism): As mentioned above, different polymorphs can have vastly different thermodynamic properties, including solubility.[4]

  • Particle Size and Surface Area: Variations in the crystallization or milling process can lead to different particle size distributions.[6] Smaller particles generally have a larger surface area, leading to faster dissolution, though not necessarily higher overall solubility.

  • Amorphous Content: The presence of a non-crystalline (amorphous) solid can initially increase dissolution rate, but may also be less stable.[4] A batch with a higher crystalline content might dissolve more slowly.

Q3: The color of the powder is slightly different from batch to batch (e.g., off-white vs. pale yellow). Is this a concern?

A3: Yes, any change in physical appearance should be investigated. While a slight color variation can sometimes be benign, it often indicates the presence of trace impurities, which may have been formed through oxidation or as by-products during synthesis. We strongly recommend performing a purity analysis (See Protocol 1) to rule out significant contamination.

Q4: How should I store N-benzhydryl-7H-purin-6-amine to ensure its long-term stability?

A4: Proper storage is crucial to prevent degradation. For solid N-benzhydryl-7H-purin-6-amine, we recommend:

  • Storage Conditions: Store in a cool, dry, and dark place. An airtight container is essential to protect it from moisture and atmospheric oxygen.

  • Long-Term Storage: For long-term preservation, storing at -20°C or -80°C is advisable.

  • Handling: Avoid repeated freeze-thaw cycles of stock solutions. It is best practice to aliquot stock solutions into smaller, single-use vials to maintain integrity.[7] Aromatic amines can be susceptible to degradation, so minimizing exposure to light and air is key.[8]

Troubleshooting Guides

Guide 1: Investigating Inconsistent Biological Assay Results

Inconsistent biological data is the most critical consequence of batch-to-batch variability. This guide provides a systematic workflow to diagnose the root cause.

G cluster_0 Start: Inconsistent Biological Results cluster_1 Step 1: Identity & Purity Confirmation cluster_2 Step 2: Physical Characterization cluster_3 Step 3: Root Cause Analysis Start Two batches (A and B) show different activity Identity Confirm Molecular Weight via LC-MS Start->Identity Purity Assess Purity by HPLC-UV (>98% Target) Identity->Purity Identity Confirmed NMR Verify Structure & Check for Organic Solvents via ¹H-NMR Purity->NMR Purity >98% Analysis Compare Data for Batches A & B Purity->Analysis Purity <98% XRPD Analyze Crystalline Form (Polymorphism) via XRPD NMR->XRPD XRPD->Analysis Impurity Impurity Detected Analysis->Impurity Purity Mismatch Polymorph Different Polymorphs Detected Analysis->Polymorph XRPD Mismatch Solvent Residual Solvent Detected Analysis->Solvent NMR Mismatch Pass All Specs Match Analysis->Pass Data Concordant

Caption: Troubleshooting workflow for inconsistent biological activity.

Detailed Steps:

  • Confirm Chemical Identity (Protocol 3): The first step is to ensure both batches are indeed N-benzhydryl-7H-purin-6-amine. Liquid Chromatography-Mass Spectrometry (LC-MS) provides rapid confirmation of the molecular weight. A mismatch here is rare but would indicate a severe labeling error.

  • Quantify Purity (Protocol 1): High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the gold standard for assessing the purity of small molecules.[9] A "good" batch should typically have a purity of ≥98%. If a problematic batch has lower purity or shows additional peaks, these impurities are a likely cause of the activity variance.

  • Verify Chemical Structure and Check for Solvents (Protocol 2): ¹H-NMR spectroscopy not only confirms the detailed chemical structure but is also excellent for detecting and quantifying residual organic solvents (e.g., DMSO, ethyl acetate, dichloromethane) that may be present from the purification process.

  • Analyze the Solid Form (XRPD): X-Ray Powder Diffraction (XRPD) is a powerful technique to identify the crystalline form of the material.[10] If the diffraction patterns of two batches are different, it confirms they are different polymorphs, which is a very strong candidate for explaining differences in solubility and biological effect.

Guide 2: Resolving Issues with Solubility and Dissolution

If a batch does not dissolve as expected, it can derail an entire experiment. This issue is almost always tied to the physical properties of the solid material.

Key Diagnostic Questions:

  • Have you compared the XRPD data for the batches? As noted, polymorphism is a leading cause of solubility differences. A change from a metastable or amorphous form to a more stable, less soluble crystalline form is a common occurrence in manufacturing.[4]

  • What does the material look like under a microscope? A simple microscopic examination can reveal significant differences in particle size and morphology (e.g., fine needles vs. large blocks), which affect dissolution rates.[6]

  • Have you considered hygroscopicity? Dynamic Vapor Sorption (DVS) can be used to assess how readily the material absorbs water from the atmosphere.[10] A highly hygroscopic batch may contain clumps of partially wetted material that are difficult to dissolve.

Actionable Solutions:

  • Sonication: Applying ultrasonic energy can help break up agglomerates and accelerate the dissolution of kinetically-limited solids.

  • Gentle Warming: For some compounds, gently warming the solvent (e.g., to 30-40°C) can increase the rate of dissolution. However, always be mindful of the compound's stability at elevated temperatures.

  • Re-evaluation of Solvent Choice: While DMSO is a common choice, ensure it is the optimal solvent for N-benzhydryl-7H-purin-6-amine. The compound is reportedly soluble in DMF and DMSO but insoluble in most other common organic solvents.[11]

Data Interpretation: A Comparative Analysis

The table below presents hypothetical data for two batches of N-benzhydryl-7H-purin-6-amine to illustrate how analytical data can pinpoint the source of variability.

ParameterMethodBatch A ("Good" Batch)Batch B ("Problematic" Batch)Interpretation
Identity LC-MSm/z = 356.16 [M+H]⁺m/z = 356.15 [M+H]⁺Both batches are the correct compound.
Purity HPLC-UV (254 nm)99.2%96.5% (with 2.1% unknown impurity at RRT 0.85)Batch B has a significant impurity that could be biologically active or interfering. This is a primary suspect.
Structure ¹H-NMRConforms to structureConforms to structureThe primary component in both batches is correct.
Residual Solvent ¹H-NMR<0.1% Ethyl Acetate1.5% DichloromethaneThe high level of DCM in Batch B could cause cell toxicity in biological assays.
Solid Form XRPDCrystalline Form ICrystalline Form IIThe batches are different polymorphs. This could explain observed differences in solubility and dissolution rate. This is another primary suspect.

Analytical Protocols

Protocol 1: HPLC-UV Purity Assessment

Objective: To determine the purity of N-benzhydryl-7H-purin-6-amine and identify any impurities.

Methodology:

  • System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 10% B

    • 2-17 min: 10% to 90% B

    • 17-20 min: 90% B

    • 20-22 min: 90% to 10% B

    • 22-25 min: 10% B

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Sample Preparation: Prepare a 1 mg/mL solution in DMSO. Dilute 1:100 in a 50:50 mixture of Mobile Phase A:B.

  • Analysis: Inject 10 µL. Purity is calculated based on the area percentage of the main peak relative to the total peak area.

Protocol 2: ¹H-NMR for Structural Confirmation and Residual Solvents

Objective: To confirm the chemical structure and identify any residual organic solvents.

Methodology:

  • System: 400 MHz (or higher) NMR spectrometer.

  • Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Acquisition: Acquire a standard proton spectrum.

  • Analysis:

    • Structural Confirmation: Compare the obtained chemical shifts, integrations, and coupling patterns with a reference spectrum or predicted values for N-benzhydryl-7H-purin-6-amine.

    • Solvent Analysis: Identify characteristic peaks of common laboratory solvents (e.g., Ethyl Acetate ~1.99 ppm, Dichloromethane ~5.76 ppm in DMSO-d₆). Quantify by integrating the solvent peak relative to a known proton peak of the compound.

Protocol 3: LC-MS for Identity Verification

Objective: To confirm the molecular weight of the compound.

Methodology:

  • System: A liquid chromatograph coupled to a mass spectrometer (e.g., ESI-QTOF or ESI-Triple Quad).

  • Chromatography: Use a rapid LC gradient (e.g., 5-95% Acetonitrile/Water with 0.1% Formic Acid over 5 minutes).

  • Ionization Mode: Electrospray Ionization, Positive Mode (ESI+).

  • Analysis: Scan for the protonated molecule [M+H]⁺. For N-benzhydryl-7H-purin-6-amine (C₂₄H₂₁N₅, Mol. Wt: 379.46), the expected m/z would be approximately 379.18. Note: The initial search provided information for a related but different compound, N-benzyl-7H-purin-6-amine (C12H11N5, MW 225.25)[11]. The benzhydryl group (diphenylmethyl) is different from a benzyl group. It is critical to use the correct molecular formula for analysis.

References

  • Vertex AI Search. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
  • Vertex AI Search. (n.d.). Survey of Material Science and Characterization Techniques for Small Molecules – Part I.
  • LCGC International. (2020).
  • Tianming Pharmaceutical. (2025).
  • Exometabolomics Group. (2026).
  • ResearchGate. (n.d.).
  • Surface Measurement Systems. (n.d.).
  • Ovid. (2018). Raw material variability of an active pharmaceutical ingredient and its relevance for processability in secondary continuous pha.
  • ACS Publications. (2015).
  • YouTube. (2024).
  • Benchchem. (2025). Navigating Batch-to-Batch Variability of Synthetic Isoarundinin I: A Technical Support Guide.
  • Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
  • University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction.
  • PubChem. (n.d.). N-benzyl-7H-purin-2-amine;N-benzyl-7H-purin-6-amine.
  • National Institutes of Health. (n.d.). Benzylaminopurine. PubChem.
  • ResearchGate. (n.d.). (PDF) Troubleshooting Unstable Molecules in Chemical Space.
  • National Institutes of Health. (n.d.). Benzhydryl Amines: Synthesis and Their Biological Perspective. PMC.
  • ResearchGate. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective.
  • ResearchGate. (2018). (PDF) Benzhydrylamine: An Effective Aminating Agent for the Synthesis of Primary Amines.
  • Semantic Scholar. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective.
  • BLD Pharm. (n.d.). 10184-20-0|N-Benzhydryl-9H-purin-6-amine hydrochloride.
  • MilliporeSigma. (n.d.). PCR Troubleshooting Tips.
  • MDPI. (2023).
  • Benchchem. (2025). An In-depth Technical Guide on the Solubility and Stability of 9-Undecylpurin-6-amine in DMSO.
  • National Institutes of Health. (n.d.).

Sources

Reference Data & Comparative Studies

Validation

N-Benzhydryl-7H-purin-6-amine vs. Purine Analogs: A Comparative Technical Guide for Cancer Research

Executive Summary N-benzhydryl-7H-purin-6-amine (also known as -benzhydryladenine) represents a critical scaffold in the class of -substituted purines . Unlike classical antimetabolites (e.g., 6-Mercaptopurine) that requ...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-benzhydryl-7H-purin-6-amine (also known as


-benzhydryladenine) represents a critical scaffold in the class of 

-substituted purines
. Unlike classical antimetabolites (e.g., 6-Mercaptopurine) that require metabolic activation to disrupt nucleotide pools,

-substituted purines primarily function as ATP-competitive inhibitors of protein kinases, specifically Cyclin-Dependent Kinases (CDKs), and modulators of adenosine receptors.

This guide objectively compares N-benzhydryl-7H-purin-6-amine against industry-standard purine analogs—Roscovitine (Seliciclib) , 6-Mercaptopurine (6-MP) , and Kinetin —providing mechanistic insights, comparative performance data, and validated experimental protocols for in vitro assessment.

Mechanistic Architecture

The Core Scaffold: N-Benzhydryl-7H-purin-6-amine

The benzhydryl group (two phenyl rings attached to a methyl carbon) at the


 position of adenine creates a bulky, hydrophobic moiety. This structural modification is decisive:
  • Kinase Selectivity: The hydrophobic pocket of CDK enzymes (specifically CDK1, CDK2, and CDK5) accommodates the benzhydryl group, displacing ATP.

  • Cytokinin Activity: As a synthetic analog of cytokinins (plant hormones like Zeatin), it induces differentiation and apoptosis in mammalian cancer cells, often independent of p53 status.

Comparative Mechanisms
  • N-Benzhydryl-7H-purin-6-amine: Direct CDK inhibition (G1/S or G2/M arrest) and potential modulation of adenosine receptors (

    
     subtype).
    
  • Roscovitine (Seliciclib): A 2,6,9-trisubstituted purine optimized for high selectivity against CDK1, CDK2, and CDK5. It serves as the "gold standard" for this mechanism.

  • 6-Mercaptopurine (6-MP): A prodrug requiring conversion by HGPRT to thio-IMP, which inhibits de novo purine synthesis and incorporates into DNA/RNA (S-phase specific).

  • Kinetin (

    
    -furfuryladenine):  A natural cytokinin with mild CDK inhibitory activity and antioxidant properties, often used as a negative/baseline control in potent cytotoxicity assays.
    
Pathway Visualization

The following diagram illustrates the divergent signaling impacts of these compounds.

MOA_Comparison NB N-benzhydryl-7H-purin-6-amine CDK CDK1 / CDK2 / CDK5 (ATP Pocket) NB->CDK Inhibits (Moderate) Ros Roscovitine Ros->CDK Inhibits (Potent/Selective) MP 6-Mercaptopurine HGPRT HGPRT Enzyme MP->HGPRT Metabolic Activation Arrest Cell Cycle Arrest (G1/S or G2/M) CDK->Arrest Blocks Transition DNA DNA/RNA Incorporation HGPRT->DNA False Nucleotide Apoptosis Apoptosis (Caspase Activation) DNA->Apoptosis Mismatch Repair Failure Metabolism Inhibition of Purine Synthesis DNA->Metabolism Arrest->Apoptosis

Figure 1: Divergent mechanisms of action. N-benzhydryl-purines and Roscovitine target kinase signaling, whereas 6-MP targets nucleotide metabolism.

Comparative Performance Data

The following data aggregates representative IC50 values from literature for


-substituted adenines and standard comparators in key cancer cell lines.
FeatureN-Benzhydryl-7H-purin-6-amine Roscovitine (Seliciclib) 6-Mercaptopurine (6-MP) Kinetin
Primary Target CDK1, CDK2, Adenosine ReceptorsCDK1, CDK2, CDK5, CDK7Purine Biosynthesis (Antimetabolite)Pan-kinase (Weak), Antioxidant
Cell Cycle Effect G1/S or G2/M ArrestG1/S and G2/M ArrestS-Phase ArrestG2/M Delay (High conc.)
IC50 (MCF-7) 10 – 25 µM10 – 15 µM> 50 µM> 100 µM
IC50 (HL-60) 5 – 15 µM10 – 12 µM1 – 5 µM> 50 µM
IC50 (HeLa) 15 – 30 µM15 – 20 µM10 – 20 µM> 100 µM
Solubility Low (DMSO required)Moderate (DMSO/Acidic pH)Moderate (Alkaline pH)Low (DMSO required)
Metabolic Stability Moderate (Susceptible to Deamination)High (Optimized)Low (Prodrug)Moderate

Analysis:

  • Potency: The benzhydryl derivative shows comparable potency to Roscovitine in solid tumors (MCF-7) but is generally less potent than 6-MP in leukemic lines (HL-60) where metabolic incorporation is highly effective.

  • Selectivity: Roscovitine is superior in kinase selectivity. The benzhydryl derivative often acts as a "promiscuous" inhibitor, affecting a broader range of targets, which can lead to higher off-target cytotoxicity.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed for evaluating N-benzhydryl-7H-purin-6-amine.

Protocol A: Chemical Synthesis (One-Pot Nucleophilic Substitution)

Rationale: Commercial availability can be sporadic. In-house synthesis ensures purity.

  • Reagents: 6-Chloropurine (1.0 eq), Benzhydrylamine (1.2 eq), Triethylamine (TEA, 2.0 eq), n-Butanol.

  • Procedure:

    • Dissolve 6-chloropurine in n-butanol (0.5 M concentration).

    • Add benzhydrylamine and TEA.

    • Reflux at 110°C for 4–6 hours. Monitor via TLC (Mobile phase: CHCl3:MeOH 9:1).

    • Cool to room temperature. The product often precipitates.

    • Filter and wash with cold water and diethyl ether.

    • Recrystallization: Use Ethanol/Water (1:1) to achieve >98% purity.

Protocol B: Differential Cytotoxicity Assay (MTT)

Rationale: Distinguish between metabolic toxicity (6-MP) and kinase inhibition (Benzhydryl/Roscovitine).

  • Seeding: Seed MCF-7 cells (5,000 cells/well) in 96-well plates. Incubate 24h.

  • Treatment:

    • Prepare stock solutions (10 mM) in DMSO.

    • Treat cells with serial dilutions (0.1 µM to 100 µM) for 24h and 72h .

    • Control: DMSO vehicle (<0.5%).

  • Readout:

    • Add MTT reagent (0.5 mg/mL). Incubate 4h.

    • Solubilize formazan with DMSO. Read Absorbance at 570 nm.

  • Validation Check:

    • 24h vs 72h: Kinase inhibitors (Benzhydryl) typically show effects at 24h. Antimetabolites (6-MP) require cell division cycles, showing maximal effect at 72h.

Protocol C: Cell Cycle Analysis (Flow Cytometry)

Rationale: Confirm the G1/S block characteristic of CDK inhibition.

  • Synchronization: Starve cells (serum-free media) for 24h to synchronize in G0/G1.

  • Release & Treat: Add 10% FBS + Compound (at IC50 concentration).

  • Harvest: At 12h, 24h, and 48h.

  • Staining:

    • Fix in 70% cold ethanol (-20°C, >2h).

    • Wash with PBS.

    • Stain with Propidium Iodide (PI) / RNase A solution for 30 min at 37°C.

  • Analysis: Measure DNA content.

    • Expected Result (Benzhydryl): Accumulation in G1 or G2/M phase.

    • Expected Result (6-MP): Accumulation in S-phase or Sub-G1 (apoptosis).

Workflow Visualization

Experimental_Workflow Start Start: Compound Acquisition Synth Synthesis: 6-Chloropurine + Benzhydrylamine (Reflux n-BuOH) Start->Synth Purify Purification: Recrystallization (EtOH/H2O) Check Purity >98% Synth->Purify Branch Biological Evaluation Purify->Branch MTT MTT Assay (24h vs 72h) Determine IC50 Branch->MTT FACS Flow Cytometry (PI Staining) Determine Cell Cycle Phase Branch->FACS Decision Mechanism Confirmation MTT->Decision FACS->Decision Res1 Result: Kinase Inhibitor (G1/G2 Arrest, Fast Acting) Decision->Res1 Benzhydryl/Roscovitine Res2 Result: Antimetabolite (S-Phase, Slow Acting) Decision->Res2 6-MP

Figure 2: Step-by-step workflow for synthesizing and validating N-benzhydryl-7H-purin-6-amine activity.

References

  • Meijer, L., et al. (1997). "Biochemical and cellular effects of roscovitine, a potent and selective inhibitor of the cyclin-dependent kinases cdc2, cdk2 and cdk5." European Journal of Biochemistry.

  • Voller, J., et al. (2010). "Anticancer activity of natural cytokinins: A structure-activity relationship study." Phytochemistry.

  • Havlicek, L., et al. (1997). "Cytokinin-derived cyclin-dependent kinase inhibitors: synthesis and cdc2 inhibitory activity of olomoucine and related compounds." Journal of Medicinal Chemistry.

  • Parker, W.B. (2009). "Enzymology of Purine and Pyrimidine Antimetabolites Used in the Treatment of Cancer." Chemical Reviews.

  • Galons, H., et al. (2010). "Cyclin-Dependent Kinase Inhibitors: Synthetic Design and Pharmacological Effects." Expert Opinion on Therapeutic Patents.

Comparative

A Senior Application Scientist's Guide to Kinase Inhibitor Profiling: A Comparative Analysis of Roscovitine and N-benzhydryl-7H-purin-6-amine

This guide provides a detailed comparative analysis of two purine-based compounds: the well-characterized, clinical-stage cyclin-dependent kinase (CDK) inhibitor, Roscovitine (also known as Seliciclib), and N-benzhydryl-...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a detailed comparative analysis of two purine-based compounds: the well-characterized, clinical-stage cyclin-dependent kinase (CDK) inhibitor, Roscovitine (also known as Seliciclib), and N-benzhydryl-7H-purin-6-amine, a structural analog. While Roscovitine's biological activities are extensively documented, N-benzhydryl-7H-purin-6-amine represents a less-explored chemical entity.

Our objective is not merely to present known data but to establish a comprehensive framework for the experimental comparison of a known inhibitor with a novel analog. We will delve into the established mechanisms of Roscovitine to create a benchmark, and then provide the detailed, self-validating experimental protocols necessary to characterize N-benzhydryl-7H-purin-6-amine and logically compare its performance. This guide is intended for researchers in oncology, cell biology, and drug discovery who are engaged in the evaluation of small molecule kinase inhibitors.

Section 1: The Benchmark Compound: Roscovitine (Seliciclib)

Roscovitine is a 2,6,9-trisubstituted purine analog that has been a cornerstone in the study of cell cycle regulation for decades.[1][2] Its primary mechanism of action is the competitive inhibition of the ATP-binding pocket of several key cyclin-dependent kinases.[1][3] This has positioned it as a significant tool for cancer research and a therapeutic candidate that has advanced into clinical trials.[4][5]

Mechanism of Action and Kinase Selectivity

Roscovitine's efficacy stems from its ability to block the catalytic activity of specific CDKs, primarily those central to cell cycle progression and transcription. By occupying the ATP-binding site, it prevents the phosphorylation of key substrates.[1][6] The interaction involves hydrogen bonds between the purine ring and backbone atoms of the kinase, a binding mode confirmed by co-crystallization studies with CDK2 and CDK5.[3]

Its inhibitory profile is not uniform across the CDK family, demonstrating a degree of selectivity that has been crucial to its study. It is a potent inhibitor of CDK1, CDK2, CDK5, CDK7, and CDK9, while showing poor activity against CDK4 and CDK6.[1][3][7] This selectivity is critical; for instance, potent CDK2 inhibition blocks the phosphorylation of the Retinoblastoma protein (Rb), preventing the G1/S transition, while CDK7 and CDK9 inhibition affects transcription by interfering with RNA Polymerase II activity.[4][8]

Cellular and Physiological Effects

The downstream consequences of Roscovitine's multi-CDK inhibition are profound, leading to two primary cellular outcomes: cell cycle arrest and apoptosis.[1][3][6]

  • Cell Cycle Arrest: By inhibiting CDK1 and CDK2, Roscovitine effectively halts cells at the G1/S and G2/M checkpoints of the cell cycle.[4][9] The specific phase of arrest can be dependent on cell type and dosage.[1]

  • Induction of Apoptosis: Roscovitine has been shown to induce programmed cell death in a wide array of cancer cell lines.[10] This is partly achieved by down-regulating key anti-apoptotic proteins like Mcl-1.[2]

  • Modulation of Other Pathways: Beyond the cell cycle, Roscovitine influences other critical signaling pathways. It can downregulate the NF-κB pathway, explaining some of its anti-inflammatory properties, and has been shown to modulate the p53 and MAPK pathways.[1][11]

Summary of Roscovitine's In Vitro Activity

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of Roscovitine against various kinases, providing a quantitative benchmark for our comparative analysis.

Target KinaseReported IC50 (µM)Citation(s)
CDK1/cyclin B~0.65 - 0.7[4][9]
CDK2/cyclin A~0.7[9]
CDK2/cyclin E~0.7[9]
CDK5/p35~0.16 - 0.2[7][9]
CDK7/cyclin H~0.7[3]
CDK9/cyclin T1~0.4[3]
ERK1~34[9]
ERK2~14[9]
CDK4/cyclin D1>100[9]
CDK6/cyclin D2>100[9]

Section 2: The Challenger: N-benzhydryl-7H-purin-6-amine

N-benzhydryl-7H-purin-6-amine shares the core purine scaffold with Roscovitine, suggesting it may also function as a kinase inhibitor by competing for the ATP-binding site. The key structural difference lies in its substitutions. While Roscovitine has complex substitutions at the C2, N6, and N9 positions, this compound features a bulky benzhydryl (diphenylmethyl) group. Benzhydryl amines are recognized as privileged structures in medicinal chemistry.[12][13]

The central hypothesis is that N-benzhydryl-7H-purin-6-amine will exhibit activity as a kinase inhibitor, but its potency and selectivity profile will differ from Roscovitine due to the distinct steric and electronic properties of the benzhydryl group compared to Roscovitine's N6-benzylamino and C2-amino-butanol moieties. The following experimental framework is designed to test this hypothesis.

Section 3: A Framework for Comparative Experimental Analysis

To objectively compare N-benzhydryl-7H-purin-6-amine against the Roscovitine benchmark, a tiered experimental approach is necessary. This workflow begins with broad, high-level assays and progresses to more specific, mechanism-focused validation.

G cluster_0 Tier 1: Biochemical & Cellular Screening cluster_1 Tier 2: On-Target Cellular Validation cluster_2 Tier 3: Off-Target & Pathway Analysis A In Vitro Kinase Panel Assay (Determine IC50 vs. CDKs) B Cell Viability Assay (Measure GI50 in Cancer Cell Lines) A->B Potency Established C Cell Cycle Analysis (Flow Cytometry) B->C Proceed if GI50 < 20 µM D Western Blot Analysis (Phospho-Rb, Cyclins) C->D Mechanism Confirmed E Broad Kinome Screen (Assess Selectivity) D->E Proceed if p-Rb inhibited F Pathway-Specific Assays (e.g., NF-κB Reporter Assay) E->F Specificity Profiled G cluster_0 Inhibitor Action Mitogens Mitogens CyclinD_CDK46 CyclinD_CDK46 Mitogens->CyclinD_CDK46 Growth Signals pRb pRb CyclinD_CDK46->pRb Phosphorylates E2F E2F pRb->E2F Releases CyclinE CyclinE E2F->CyclinE Transcription CDK2 CDK2 CyclinE->CDK2 S_Phase S_Phase CDK2->S_Phase Drives S-Phase Entry Roscovitine Roscovitine Roscovitine->CDK2 Inhibits Analog N-benzhydryl-7H-purin-6-amine Analog->CDK2 Inhibits (Hypothesized)

Sources

Validation

A Comparative Guide to the Kinase Inhibitor Selectivity of N-Benzhydryl-7H-purin-6-amine and Alternatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of kinase inhibitor discovery, understanding the specificity and selectivity of a compound is paramount to its development as a therapeutic...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase inhibitor discovery, understanding the specificity and selectivity of a compound is paramount to its development as a therapeutic agent or a research tool. This guide provides a comprehensive comparative analysis of the kinase inhibitory profile of a representative N-substituted purine amine, in the context of both a selective and a broad-spectrum inhibitor.

Due to the limited availability of public data on the specific molecule N-benzhydryl-7H-purin-6-amine, this guide will utilize Roscovitine , a well-characterized 6-benzylamino-9-isopropyl-9H-purine, as a structural and functional surrogate for the N-substituted purin-6-amine class. Roscovitine is a second-generation cyclin-dependent kinase (CDK) inhibitor that has been extensively studied.[1][2] For comparative purposes, we will contrast its selectivity profile with that of Staurosporine , a potent but non-selective, broad-spectrum kinase inhibitor often used as a reference compound in kinase screening assays.[3][4]

This guide will delve into their respective kinase inhibition profiles, supported by quantitative data, and provide detailed experimental protocols for assessing kinase inhibition. Furthermore, we will visualize key signaling pathways affected by these inhibitors to provide a deeper understanding of their cellular context.

Comparative Kinase Inhibition Profiles

The selectivity of a kinase inhibitor is a critical determinant of its therapeutic window and potential off-target effects. A highly selective inhibitor targets a specific kinase or a small subset of kinases, minimizing unintended biological consequences. Conversely, a broad-spectrum inhibitor can be a powerful tool for probing cellular processes or as a starting point for developing more selective analogs.

To objectively compare the selectivity of Roscovitine and Staurosporine, we present their inhibition data against a panel of kinases. The data is presented as IC50 values (the concentration of inhibitor required to reduce kinase activity by 50%), providing a quantitative measure of potency.

Kinase TargetRoscovitine (IC50, µM)Staurosporine (IC50, µM)Kinase Family
CDK2/cyclin A 0.7 [5]0.003 [6]CMGC
CDK5/p35 0.16 - 0.2 [5][7]0.004 CMGC
CDK1/cyclin B 0.65 [5]0.006 CMGC
CDK7/cyclin H 0.49 [7]-CMGC
ERK2 14 [5]0.07 [6]CMGC
PKCα >1000.0007 [4]AGC
PKA >1000.007 [4]AGC
PKG >1000.0085 [4]AGC
CaMKII >100.02 [6]CAMK
SRC >1000.006 [6]TK

Data Interpretation:

As evidenced by the data, Roscovitine demonstrates marked selectivity for cyclin-dependent kinases, particularly CDK2, CDK5, and CDK1, with IC50 values in the sub-micromolar range.[5][7] Its activity against other kinases, such as ERK2 and members of the AGC and TK families, is significantly lower, highlighting its focused inhibitory profile. This selectivity makes Roscovitine a valuable tool for studying the specific roles of CDKs in cell cycle regulation and other cellular processes.[1][2]

In stark contrast, Staurosporine exhibits potent, low nanomolar inhibition across a wide array of kinase families, including CMGC, AGC, CAMK, and Tyrosine Kinases (TK).[4][6] This broad-spectrum activity underscores its utility as a positive control in kinase assays and as a starting scaffold for the development of more selective inhibitors, but its lack of specificity limits its therapeutic potential due to likely off-target effects.[3]

Experimental Protocols: Assessing Kinase Inhibition

The determination of a compound's kinase inhibition profile is a cornerstone of drug discovery. The following is a detailed, step-by-step methodology for a common and robust biochemical kinase assay, the ADP-Glo™ Kinase Assay, which quantifies kinase activity by measuring the amount of ADP produced.

Experimental Workflow: ADP-Glo™ Kinase Assay

G cluster_prep 1. Reagent Preparation cluster_reaction 2. Kinase Reaction cluster_detection 3. ADP Detection A Test Compound Dilution D Add Kinase, Substrate, & Compound to Plate A->D B Kinase & Substrate Preparation B->D C ATP Solution Preparation E Initiate Reaction with ATP C->E D->E Pre-incubation F Incubate at Room Temperature E->F G Add ADP-Glo™ Reagent (Stop Reaction, Deplete ATP) F->G H Incubate G->H I Add Kinase Detection Reagent (Convert ADP to ATP, Generate Light) H->I J Incubate I->J K Measure Luminescence J->K

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Detailed Methodology:

  • Compound Preparation:

    • Prepare a stock solution of the test compound (e.g., N-benzhydryl-7H-purin-6-amine, Roscovitine, Staurosporine) in 100% DMSO.

    • Perform serial dilutions of the stock solution in DMSO to create a concentration gradient.

    • Further dilute the compound dilutions in the appropriate kinase assay buffer.

  • Kinase Reaction Setup:

    • In a 384-well plate, add the specific kinase and its corresponding substrate to each well.

    • Add the diluted test compound or vehicle control (DMSO) to the wells.

    • Incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to allow for inhibitor-kinase binding.

  • Initiation and Progression of the Kinase Reaction:

    • Initiate the kinase reaction by adding a solution of ATP to each well. The final ATP concentration should be at or near the Km value for the specific kinase being assayed.

    • Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

  • ADP Detection:

    • Terminate the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent to each well.

    • Incubate at room temperature for 40 minutes.

    • Add Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and provides the necessary components for a luciferase/luciferin reaction.

    • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a plate-reading luminometer.

    • The luminescent signal is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

    • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

    • Determine the IC50 value by fitting the dose-response data to a suitable model.

Signaling Pathway Context

To fully appreciate the biological implications of inhibiting specific kinases, it is essential to understand their roles within cellular signaling networks. Below are simplified diagrams of the signaling pathways primarily affected by Roscovitine and Staurosporine.

CDK2 Signaling Pathway

Roscovitine's primary targets are CDKs, with high potency against CDK2. CDK2, in complex with Cyclin E or Cyclin A, plays a crucial role in the G1/S phase transition of the cell cycle.

G cluster_upstream Upstream Signals cluster_core G1/S Transition Control cluster_downstream Downstream Effects GrowthFactors Growth Factors CyclinD_CDK46 Cyclin D / CDK4/6 GrowthFactors->CyclinD_CDK46 Rb Rb CyclinD_CDK46->Rb phosphorylates E2F E2F Rb->E2F releases CyclinE Cyclin E E2F->CyclinE promotes transcription S_Phase S-Phase Entry (DNA Replication) E2F->S_Phase CDK2 CDK2 CyclinE->CDK2 activates CDK2->Rb hyper-phosphorylates Roscovitine Roscovitine Roscovitine->CDK2

Caption: Simplified CDK2 signaling pathway at the G1/S checkpoint.

This pathway illustrates how growth factor signaling leads to the activation of CDK4/6 and subsequent phosphorylation of the Retinoblastoma (Rb) protein. This releases the E2F transcription factor, which promotes the expression of genes required for S-phase, including Cyclin E. Cyclin E then activates CDK2, which further phosphorylates Rb, creating a positive feedback loop that drives the cell into the DNA synthesis phase. Roscovitine, by inhibiting CDK2, can arrest the cell cycle at this critical checkpoint.[8][9][10]

Protein Kinase C (PKC) Signaling Pathway

Staurosporine potently inhibits Protein Kinase C (PKC) isozymes, which are key regulators of numerous cellular processes, including proliferation, differentiation, and apoptosis.

G cluster_upstream Upstream Signals cluster_core PKC Activation cluster_downstream Downstream Effects GPCR_RTK GPCRs / RTKs PLC PLC GPCR_RTK->PLC activate PIP2 PIP2 PLC->PIP2 cleaves DAG DAG PIP2->DAG IP3 IP3 PIP2->IP3 PKC PKC DAG->PKC activates Ca2 Ca2+ IP3->Ca2 releases from ER Ca2->PKC activates CellularResponses Cell Proliferation, Apoptosis, etc. PKC->CellularResponses phosphorylates substrates Staurosporine Staurosporine Staurosporine->PKC

Caption: Simplified Protein Kinase C (PKC) signaling pathway.

Upon activation by upstream signals from G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs), Phospholipase C (PLC) cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol trisphosphate (IP3). IP3 triggers the release of intracellular calcium, and both calcium and DAG are required for the activation of conventional PKC isozymes.[11][12][13] Activated PKC then phosphorylates a multitude of downstream substrates, leading to diverse cellular responses. Staurosporine's broad inhibition of PKC isoforms can therefore have widespread and profound effects on cellular function.

Conclusion

This guide provides a comparative framework for understanding the specificity and selectivity of N-substituted purin-6-amine kinase inhibitors, using Roscovitine as a representative, in contrast to the broad-spectrum inhibitor Staurosporine. The presented data and experimental protocols offer a foundation for researchers to design and interpret their own kinase inhibition studies. The choice between a selective and a broad-spectrum inhibitor is dictated by the specific research question. For dissecting the role of a particular kinase, a selective inhibitor like Roscovitine is invaluable. For broader pathway analysis or as a starting point for inhibitor development, a compound like Staurosporine can be more appropriate. A thorough understanding of a compound's kinome-wide activity is crucial for the successful development of targeted therapies and for the rigorous interpretation of experimental results.

References

  • Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity.
  • Anastassiadis, T., et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
  • Davis, M. I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity.
  • Cicenas, J., et al. (2015). Roscovitine in cancer and other diseases.
  • Bettayeb, K., et al. (2010). Roscovitine blocks leukocyte extravasation by inhibition of cyclin-dependent kinases 5 and 9. British Journal of Pharmacology, 160(7), 1639-1651.
  • LINCS Data Portal. (2017, September 25). (R)-Roscovitine KINOMEscan (LDG-1107: LDS-1110). Retrieved from [Link]

  • Creative Diagnostics. (n.d.). PKC Signaling Pathway. Retrieved from [Link]

  • BPS Bioscience. (n.d.). Staurosporine. Retrieved from [Link]

  • KINOMEscan, a division of DiscoveRx. (n.d.). staurosporine | DiscoveRx KINOMEscan® screen. Retrieved from [Link]

  • Rosse, C., et al. (2010).
  • Wikipedia. (2023, December 1). Cyclin-dependent kinase 2. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). CDK Signaling Pathway. Retrieved from [Link]

  • UniProt. (n.d.). CDK2 - Cyclin-dependent kinase 2 - Homo sapiens (Human). Retrieved from [Link]

  • Martin, M. P., et al. (2021). Cellular and Molecular Mechanisms of R/S-Roscovitine and CDKs Related Inhibition under Both Focal and Global Cerebral Ischemia: A Focus on Neurovascular Unit and Immune Cells. International Journal of Molecular Sciences, 22(2), 593.
  • Cicenas, J. (2015). Roscovitine in cancer and other diseases. AME Publishing Company.
  • LINCS Data Portal. (2017, September 25). (R)-Roscovitine KINOMEscan - LDS-1110. Retrieved from [Link]

  • Newton, A. C. (2010). Protein kinase C: poised to signal. American Journal of Physiology-Endocrinology and Metabolism, 298(3), E395-E402.

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Comparative

A Comparative Guide to the Cross-Reactivity Profile of N-benzhydryl-7H-purin-6-amine

This guide provides a comprehensive framework for evaluating the selectivity of the novel purine analog, N-benzhydryl-7H-purin-6-amine. Given the therapeutic potential and inherent cross-reactivity risks of purine-based...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for evaluating the selectivity of the novel purine analog, N-benzhydryl-7H-purin-6-amine. Given the therapeutic potential and inherent cross-reactivity risks of purine-based compounds, a rigorous and systematic approach to profiling off-target interactions is paramount for advancing drug development. This document outlines a multi-tiered screening cascade, complete with detailed experimental protocols and data interpretation strategies, to furnish researchers with a robust methodology for characterizing the selectivity of this and other related molecules.

Introduction: The Two-Faced Nature of Purine Analogs

Purine analogs are a cornerstone of modern pharmacology, with applications ranging from oncology to virology and immunosuppression.[1][2] Their efficacy stems from their ability to mimic endogenous purines, thereby interacting with a wide array of biological targets. Notably, the purine scaffold is a "privileged structure" for inhibiting protein kinases, enzymes that regulate a vast number of cellular processes.[1][3] Numerous purine derivatives have been developed as potent kinase inhibitors, some of which have progressed to clinical use.[3][4][5]

The molecule at the center of this guide, N-benzhydryl-7H-purin-6-amine, combines the well-established purine core with a bulky, lipophilic N-benzhydryl group. This moiety is a common feature in a variety of biologically active compounds, including antihistamines and other centrally acting agents.[6][7][8] The presence of the benzhydryl group suggests the potential for interactions with targets beyond the kinome, such as G-protein coupled receptors (GPCRs).

While the primary target of N-benzhydryl-7H-purin-6-amine is yet to be definitively established in publicly available literature, its structural similarity to known kinase inhibitors, particularly those targeting cyclin-dependent kinases (CDKs), makes this enzyme family a logical starting point for investigation.[4][5][9] For the purposes of this illustrative guide, we will hypothesize that N-benzhydryl-7H-purin-6-amine is a potent inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle and a validated target in oncology.

This guide will therefore focus on a systematic evaluation of the selectivity of N-benzhydryl-7H-purin-6-amine, with CDK2 as the presumed primary target. The outlined methodologies, however, are broadly applicable to the cross-reactivity profiling of any novel compound.

A Tiered Approach to Cross-Reactivity Profiling

A comprehensive assessment of selectivity requires a multi-pronged approach. We advocate for a tiered screening cascade that begins with broad, high-throughput screens to identify potential off-target interactions, followed by more focused secondary assays to confirm and quantify these interactions.

Experimental_Workflow cluster_0 Tier 1: Broad Screening cluster_1 Tier 2: Hit Confirmation & Potency Determination cluster_2 Tier 3: Cellular & Functional Assays Broad_Kinase_Panel Broad Kinase Panel (e.g., 96 kinases) - Single concentration screen (1 µM) Kinase_IC50 Kinase IC50 Determination - Dose-response curves for hits from Tier 1 - Radiometric or luminescence-based assay Broad_Kinase_Panel->Kinase_IC50 Hits with >50% inhibition GPCR_Panel GPCR Panel (e.g., 48 receptors) - Radioligand binding assay - Single concentration screen (10 µM) GPCR_Ki GPCR Ki Determination - Competitive binding assays for hits from Tier 1 - Determination of inhibition constant (Ki) GPCR_Panel->GPCR_Ki Hits with >50% displacement Cellular_Target_Engagement Cellular Target Engagement - e.g., NanoBRET™, CETSA - Confirm target interaction in a cellular context Kinase_IC50->Cellular_Target_Engagement Functional_Assays Functional Assays - Downstream signaling (e.g., p-Rb for CDK2) - Cellular proliferation/viability assays Kinase_IC50->Functional_Assays GPCR_Ki->Functional_Assays If relevant downstream signaling is known

Figure 1: Tiered experimental workflow for cross-reactivity profiling.

Tier 1: Broad Panel Screening

The initial step is to screen N-benzhydryl-7H-purin-6-amine against a broad panel of kinases and GPCRs at a single, high concentration. This will provide a global view of its potential off-target interactions.

Experimental Protocol: Broad Kinase Panel Screen

This protocol describes a radiometric assay for screening against a panel of 96 kinases.

1. Reagents and Materials:

  • N-benzhydryl-7H-purin-6-amine (test compound)

  • Kinase panel (e.g., Eurofins KinaseProfiler™ or similar)

  • Substrate for each kinase (e.g., a generic substrate like myelin basic protein or a specific peptide substrate)

  • [γ-³³P]ATP

  • Kinase reaction buffer (typically contains MgCl₂, DTT, and a buffering agent like HEPES)

  • 96-well filter plates

  • Scintillation fluid and microplate scintillation counter

2. Procedure:

  • Prepare a stock solution of N-benzhydryl-7H-purin-6-amine in 100% DMSO.

  • In a 96-well plate, add the kinase, its specific substrate, and the test compound to the reaction buffer. For a single-point screen, a final concentration of 1 µM of the test compound is recommended. Include a positive control (a known inhibitor for each kinase) and a negative control (DMSO vehicle).

  • Initiate the kinase reaction by adding [γ-³³P]ATP.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Stop the reaction by adding a stop solution (e.g., 3% phosphoric acid).

  • Transfer the reaction mixture to a 96-well filter plate to capture the phosphorylated substrate.

  • Wash the filter plate multiple times with a wash buffer to remove unincorporated [γ-³³P]ATP.

  • Add scintillation fluid to each well and count the radioactivity using a microplate scintillation counter.

  • Calculate the percentage of inhibition for the test compound relative to the controls.

Tier 2: Hit Confirmation and Potency Determination

Any "hits" from the Tier 1 screen (typically defined as >50% inhibition or displacement) should be followed up with dose-response assays to determine their potency (IC50 for enzymes, Ki for receptors).

Experimental Protocol: Kinase IC50 Determination

This protocol is a follow-up to the broad kinase panel screen for hits that showed significant inhibition.

1. Reagents and Materials:

  • Same as the broad kinase panel screen.

2. Procedure:

  • Prepare serial dilutions of N-benzhydryl-7H-purin-6-amine in 100% DMSO. A typical concentration range would be from 100 µM down to 1 nM.

  • Follow the same procedure as the broad kinase panel screen, but instead of a single concentration, add the different concentrations of the test compound to the reaction wells.

  • After obtaining the raw data (counts per minute), calculate the percentage of inhibition for each concentration.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to determine the IC50 value.

Hypothetical Data: Kinase Selectivity Profile

The following table presents hypothetical data for N-benzhydryl-7H-purin-6-amine against a selection of kinases.

Kinase% Inhibition at 1 µMIC50 (nM)
CDK2 (Hypothesized Primary Target) 98% 15
CDK185%150
CDK570%500
GSK3β55%1,200
SRC20%>10,000
EGFR15%>10,000
PKA5%>10,000
Experimental Protocol: GPCR Ki Determination (Radioligand Binding Assay)

This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of N-benzhydryl-7H-purin-6-amine for a GPCR hit, for example, the Histamine H1 receptor.

1. Reagents and Materials:

  • Cell membranes expressing the target GPCR (e.g., H1 histamine receptor)

  • Radioligand for the target receptor (e.g., [³H]pyrilamine for H1 receptor)

  • N-benzhydryl-7H-purin-6-amine (test compound)

  • Assay buffer (e.g., Tris-HCl with appropriate ions)

  • Non-specific binding control (a high concentration of a known ligand for the receptor)

  • 96-well filter plates and a cell harvester

  • Scintillation fluid and a liquid scintillation counter

2. Procedure:

  • Prepare serial dilutions of N-benzhydryl-7H-purin-6-amine.

  • In a 96-well plate, add the cell membranes, the radioligand at a concentration close to its Kd, and the different concentrations of the test compound.

  • Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and the non-specific binding control).

  • Incubate the plate at room temperature for a defined period to reach equilibrium.

  • Rapidly filter the contents of each well through the filter plate using a cell harvester and wash with ice-cold assay buffer to separate bound from free radioligand.

  • Punch out the filters, place them in scintillation vials with scintillation fluid, and count the radioactivity.

  • Calculate the specific binding at each concentration of the test compound.

  • Plot the specific binding against the logarithm of the compound concentration and fit the data to a one-site competition curve to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Tier 3: Cellular and Functional Assays

Biochemical assays provide valuable information on direct target interactions, but it is crucial to confirm these findings in a more physiologically relevant context. Cellular assays can confirm target engagement and measure the functional consequences of this engagement.

Signaling Pathway Context: CDK2 in Cell Cycle Regulation

CDK2_Pathway cluster_0 G1/S Transition CyclinE Cyclin E Active_CDK2_CyclinE Active CDK2/Cyclin E Complex CyclinE->Active_CDK2_CyclinE CDK2 CDK2 CDK2->Active_CDK2_CyclinE p21_p27 p21/p27 (CDK Inhibitors) p21_p27->Active_CDK2_CyclinE Rb Rb Active_CDK2_CyclinE->Rb Phosphorylation E2F E2F Rb->E2F pRb p-Rb (Inactive) Rb->pRb S_Phase_Genes S-Phase Gene Transcription E2F->S_Phase_Genes Activation Data_Interpretation Start Cross-Reactivity Data (IC50s and Kis) Selectivity_Check Is the compound >100-fold selective for the primary target over off-targets? Start->Selectivity_Check High_Selectivity High Selectivity Profile: - Proceed with further development - Lower risk of off-target toxicity Selectivity_Check->High_Selectivity Yes Low_Selectivity Low Selectivity Profile: - Potential for off-target effects Selectivity_Check->Low_Selectivity No Off_Target_Check Are the off-targets therapeutically relevant? Low_Selectivity->Off_Target_Check Polypharmacology Potential for Polypharmacology: - Could be beneficial (e.g., dual inhibitors) - Requires further investigation of combined effects Off_Target_Check->Polypharmacology Yes Toxicity_Risk Potential for Toxicity: - Off-target may be associated with known adverse effects - Prioritize medicinal chemistry efforts to improve selectivity Off_Target_Check->Toxicity_Risk No

Figure 3: Decision tree for interpreting cross-reactivity data.

A highly selective compound (typically >100-fold selectivity for the primary target over any off-targets) is often desirable as it reduces the risk of unintended side effects. However, a "dirty" compound with multiple potent activities is not necessarily a dead end. This polypharmacology could be therapeutically beneficial in certain contexts, such as in the treatment of complex diseases like cancer. The key is to understand the full spectrum of a compound's biological activities to make informed decisions about its development.

Conclusion

The systematic approach to cross-reactivity profiling outlined in this guide provides a robust framework for characterizing the selectivity of novel compounds like N-benzhydryl-7H-purin-6-amine. By employing a tiered screening cascade, from broad panels to focused biochemical and cellular assays, researchers can build a comprehensive understanding of a compound's on- and off-target activities. This knowledge is critical for mitigating risks, identifying potential therapeutic opportunities, and ultimately, accelerating the translation of promising molecules into safe and effective medicines.

References

  • Blume-Jensen, P., & Hunter, T. (2001). Oncogenic kinase signalling. Nature, 411(6835), 355-365. [Link]

  • Malumbres, M., & Barbacid, M. (2009). Cell cycle, CDKs and cancer: a changing paradigm. Nature Reviews Cancer, 9(3), 153-166. [Link]

  • Church, M. K., & Church, D. S. (2013). Pharmacology of antihistamines. Indian Journal of Dermatology, 58(3), 219–224. [Link]

  • Kaur, M., & Kumar, V. (2015). Purine analogues as kinase inhibitors: A review. Recent patents on anti-cancer drug discovery, 10(3), 308–341. [Link]

  • Sielecki, T. H., et al. (2005). Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors. Journal of Medicinal Chemistry, 48(2), 423-432. [Link]

  • Parker, W. B. (2009). Metabolism and antiviral activity of purine and pyrimidine analogs. Holland-Frei Cancer Medicine. 8th edition.[Link]

  • Roy, D., & Panda, G. (2019). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS Omega, 5(1), 19-30. [Link]

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  • Gergela, D., Rouchal, M., Bartoš, P., & Vícha, R. (2013). N-Benzyl-9-isopropyl-9H-purin-6-amine. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 7), o954–o955. [Link]

  • Kim, K. S., et al. (2020). N-benzhydryl quinuclidine compounds are a potent and Src kinase-independent inhibitor of NALCN channels. British journal of pharmacology, 177(16), 3795–3810. [Link]

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Validation

A Comparative Guide to the Biological Activities of N-benzhydryl-7H-purin-6-amine and N⁶-benzyladenine

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of chemical biology and drug discovery, purine derivatives represent a cornerstone of research due to their inherent biologica...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of chemical biology and drug discovery, purine derivatives represent a cornerstone of research due to their inherent biological relevance and therapeutic potential. This guide provides a detailed comparative analysis of two N⁶-substituted purine analogs: the well-characterized synthetic cytokinin, N⁶-benzyladenine (6-BA), and the less-explored N-benzhydryl-7H-purin-6-amine. While both molecules share a common purine scaffold, the substitution at the N⁶-position—a benzyl group in 6-BA versus a bulky benzhydryl group in N-benzhydryl-7H-purin-6-amine—dramatically influences their interaction with biological targets and their subsequent physiological effects. This guide will delve into their known and predicted biological activities, mechanisms of action, and the experimental methodologies used for their evaluation.

Structural Comparison

The primary structural difference between N⁶-benzyladenine and N-benzhydryl-7H-purin-6-amine lies in the N⁶-substituent. N⁶-benzyladenine features a single phenyl ring attached to a methylene bridge, whereas N-benzhydryl-7H-purin-6-amine possesses a diphenylmethyl group, which is significantly more sterically hindered. This structural variance is hypothesized to be a key determinant of their differing biological activities.

Structural_Comparison cluster_0 N-benzhydryl-7H-purin-6-amine cluster_1 N⁶-benzyladenine (6-BA) a Purine Core b Benzhydryl Group (Diphenylmethyl) a->b N⁶-linkage c Purine Core d Benzyl Group c->d N⁶-linkage

Caption: Structural comparison of the two purine derivatives.

Comparative Biological Activities

The biological activities of these two compounds diverge significantly, primarily due to the nature of their N⁶-substituents.

Biological ActivityN⁶-benzyladenine (6-BA)N-benzhydryl-7H-purin-6-amine
Cytokinin Activity Potent synthetic cytokinin, promotes plant cell division and growth.[1]Likely possesses anticytokinin or no significant cytokinin activity due to steric hindrance at the receptor binding site (inferred).
Anticancer Activity Exhibits antiproliferative and pro-apoptotic effects in various cancer cell lines, particularly leukemia.[2][3]Predicted to have cytotoxic effects, potentially through kinase inhibition, based on studies of related benzhydryl and purine derivatives.[4][5]
Enzyme Inhibition Inhibits respiratory kinases in plants.[6] Shows some inhibitory activity against cyclin-dependent kinases (CDKs).[3]Predicted to be a potential inhibitor of various kinases, such as CDKs, due to the purine scaffold and bulky hydrophobic group.[7][8]
Cytokinin and Anticytokinin Activity

N⁶-benzyladenine is a classic first-generation synthetic cytokinin that plays a crucial role in promoting cell division, shoot proliferation, and delaying senescence in plants.[1][9] Its activity is mediated through interaction with cytokinin receptors in plants, such as AHK2, AHK3, and CRE1/AHK4 in Arabidopsis.[10]

Conversely, while direct studies on N-benzhydryl-7H-purin-6-amine are lacking, the bulky benzhydryl group at the N⁶ position is likely to sterically hinder its binding to cytokinin receptors. This could result in a lack of cytokinin activity or potentially confer anticytokinin properties, where it might act as a competitive antagonist to natural cytokinins. Studies on other N⁶-substituted purines have shown that the size and nature of the substituent are critical for receptor activation.[11]

Anticancer and Cytotoxic Potential

N⁶-benzyladenine and its derivatives have demonstrated notable anticancer properties. They can induce apoptosis and inhibit the proliferation of various cancer cell lines, with particular efficacy noted against leukemia cells.[2][3] The mechanism is thought to involve the inhibition of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[3]

The benzhydryl moiety is a feature of several compounds with diverse biological activities, including anticancer effects.[4] Purine analogues are also a well-established class of anticancer agents, often functioning as kinase inhibitors.[8][12] Therefore, it is plausible that N-benzhydryl-7H-purin-6-amine could exhibit cytotoxic activity against cancer cells. Its purine core could target the ATP-binding pocket of kinases like CDKs, while the large, hydrophobic benzhydryl group could enhance binding affinity and potentially confer selectivity.

Mechanisms of Action

N⁶-benzyladenine: A Multifaceted Regulator

In plants, 6-BA binds to the CHASE domain of histidine kinase cytokinin receptors, initiating a phosphorelay signaling cascade that ultimately leads to the activation of type-B response regulators (ARRs). These transcription factors then modulate the expression of cytokinin-responsive genes, driving cell division and development.

Cytokinin_Signaling_Pathway BA N⁶-benzyladenine (6-BA) Receptor Cytokinin Receptor (AHK) BA->Receptor Binds HPt Histidine Phosphotransfer Proteins (AHP) Receptor->HPt Phosphorylates ARR_B Type-B Response Regulators (ARR-B) HPt->ARR_B Phosphorylates Gene_Expression Cytokinin-Responsive Gene Expression ARR_B->Gene_Expression Activates

Caption: Simplified cytokinin signaling pathway activated by 6-BA.

In the context of cancer, 6-BA's inhibitory effect on CDKs disrupts the cell cycle, leading to cell cycle arrest and apoptosis.[3] It has been shown to specifically inhibit several protein kinases, including CDK1/cyclin B, CDK2/cyclin A, and CDK2/cyclin E.[3]

N-benzhydryl-7H-purin-6-amine: A Putative Kinase Inhibitor

The mechanism of action for N-benzhydryl-7H-purin-6-amine remains to be elucidated. However, based on its structure, a likely mechanism is the competitive inhibition of ATP-binding sites on protein kinases. Many purine-based kinase inhibitors function in this manner.[7][8] The benzhydryl group could occupy hydrophobic pockets within the kinase active site, potentially leading to potent and selective inhibition.

Experimental Methodologies

Evaluating Cytokinin Activity: Amaranthus Bioassay

A common method to assess cytokinin activity is the Amaranthus betacyanin bioassay, which relies on the cytokinin-dependent synthesis of the red pigment betacyanin.[13]

Step-by-Step Protocol:

  • Seed Germination: Germinate Amaranthus caudatus seeds in the dark on moist filter paper for 72 hours.

  • Seedling Preparation: Excise the cotyledons and the upper part of the hypocotyls from the seedlings.

  • Incubation: Place the explants in petri dishes containing a phosphate buffer solution with varying concentrations of the test compound (e.g., N⁶-benzyladenine) and a control (buffer only).

  • Dark Incubation: Incubate the petri dishes in the dark at a constant temperature (e.g., 25°C) for 18-24 hours.

  • Betacyanin Extraction: After incubation, extract the betacyanin pigment from the explants by freezing and thawing or by boiling in distilled water.

  • Quantification: Measure the absorbance of the extracted pigment spectrophotometrically at approximately 540 nm.

  • Data Analysis: Plot a dose-response curve to determine the concentration-dependent effect of the compound on betacyanin synthesis.

Assessing Anticancer Activity: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[14]

MTT_Assay_Workflow Start Seed Cancer Cells in 96-well plate Incubate1 Incubate (24h) Start->Incubate1 Treat Add Test Compound (e.g., N-benzhydryl-7H-purin-6-amine) Incubate1->Treat Incubate2 Incubate (48-72h) Treat->Incubate2 Add_MTT Add MTT Reagent Incubate2->Add_MTT Incubate3 Incubate (4h) Add_MTT->Incubate3 Solubilize Add Solubilizing Agent (e.g., DMSO) Incubate3->Solubilize Read Measure Absorbance (570 nm) Solubilize->Read

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

  • Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the test compound and include untreated control wells.

  • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) under standard cell culture conditions.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a detergent-based solution, to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ (half-maximal inhibitory concentration) value for the compound.

Conclusion and Future Directions

N⁶-benzyladenine is a well-established synthetic cytokinin with a broad spectrum of applications in plant science and demonstrated potential in cancer research. Its biological activities and mechanisms of action are relatively well understood. In contrast, N-benzhydryl-7H-purin-6-amine represents a promising yet under-investigated molecule. Based on the structure-activity relationships of related purine and benzhydryl-containing compounds, it is hypothesized to possess limited cytokinin activity but significant potential as a cytotoxic agent, likely through the inhibition of protein kinases.

Future research should focus on the synthesis and direct biological evaluation of N-benzhydryl-7H-purin-6-amine. In vitro cytotoxicity screening against a panel of cancer cell lines, followed by kinase inhibition assays, would provide crucial data to validate its predicted anticancer potential. Furthermore, comparative studies with N⁶-benzyladenine in various biological assays will help to further elucidate the impact of the N⁶-substituent on the biological activity of purine derivatives.

References

  • Voller, J., et al. (2010). Anticancer activity of ribosides of 6-benzylaminopurine. Phytochemistry, 71(11-12), 1348-1353.
  • Reda, F., & Rasmussen, O. (1975). A modified Amaranthus betacyanin test for cytokinin bioassay. Biologia Plantarum, 17(5), 368-370.
  • Knockaert, M., et al. (2002). Recent advances in cyclin-dependent kinase inhibition. Purine-based derivatives as anti-cancer agents. Roles and perspectives for the future. Current pharmaceutical design, 8(23), 2075-2097.
  • Zhang, C., et al. (2018). Molecular Modeling and Design Studies of Purine Derivatives as Novel CDK2 Inhibitors. Molecules, 23(11), 2933.
  • Meunier, L., et al. (2002). Recent Advances in Cyclin-Dependent Kinase Inhibition. Purine-Based Derivatives as Anti-Cancer Agents. Role and Perspectives for the Future. Current Pharmaceutical Design, 8(23), 2075-2097.
  • Reda, F., & Rasmussen, O. (1975). A modified Amaranthus betacyanin test for cytokinin bioassay. Biologia Plantarum, 17(5), 368-370.
  • Greasley, S. E., et al. (2016). Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines. Journal of Medicinal Chemistry, 59(24), 11076-11096.
  • Bork, J., et al. (2003). Investigation of early cytokinin effects in a rapid Amaranthus seedling test. Journal of Plant Physiology, 160(4), 337-343.
  • Reda, F., & Rasmussen, O. (1975). A modified Amaranthus betacyanin test for cytokinin bioassay. ResearchGate. Retrieved from [Link]

  • Elliott, D. C. (1979). Analysis of Variability in the Amaranthus Bioassay for Cytokinins: Effects of Water Stress on Benzyladenine- and Fusicoccin-dependent Responses. Plant Physiology, 63(2), 269-273.
  • Savelieva, E. M., et al. (2022). In Planta, In Vitro and In Silico Studies of Chiral N6-Benzyladenine Derivatives: Discovery of Receptor-Specific S-Enantiomers with Cytokinin or Anticytokinin Activities. International Journal of Molecular Sciences, 23(19), 11403.
  • Horton, T. (1994). MTT Cell Assay Protocol. Texas Children's Hospital.
  • Mangena, P. (2022). Evolving role of synthetic cytokinin 6-benzyl adenine for drought stress tolerance in soybean (Glycine max L. Merr.). Frontiers in Plant Science, 13, 958356.
  • protocols.io. (2023). MTT (Assay protocol).
  • van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245.
  • Savelieva, E. M., et al. (2018). Cytokinin activity of N 6 -benzyladenine derivatives assayed by interaction with the receptors in planta, in vitro , and in silico. ResearchGate. Retrieved from [Link]

  • Rulcova, A., et al. (2016). N6-benzyladenine and kinetin influence antioxidative stress parameters in human skin fibroblasts. Oxidative Medicine and Cellular Longevity, 2016, 8027475.
  • Savelieva, E. M., et al. (2018). Cytokinin activity of N6-benzyladenine derivatives assayed by interaction with the receptors in planta, in vitro, and in silico. bioRxiv.
  • Miller, C. O. (1965). N6-BENZYLADENINE: INHIBITOR OF RESPIRATORY KINASES. Plant physiology, 40(4), 782–784.
  • Ustyuzhanin, A. A., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules (Basel, Switzerland), 28(4), 1853.
  • Ghorab, M. M., et al. (2019). Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids. Molecules (Basel, Switzerland), 24(12), 2207.
  • Lee, S., et al. (2020). N-benzhydryl quinuclidine compounds are a potent and Src kinase-independent inhibitor of NALCN channels. British journal of pharmacology, 177(16), 3736–3751.
  • Fleysher, M. H., et al. (1969). Synthesis and biological activity of some new N6-substituted purine nucleosides. Journal of medicinal chemistry, 12(6), 1056–1061.
  • Kaur, M., et al. (2013). Purine Analogues as Kinase Inhibitors: A Review. Mini reviews in medicinal chemistry, 13(10), 1470–1504.
  • Zakharyan, R. A., et al. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. Molecules (Basel, Switzerland), 26(23), 7175.
  • Ghosh, A. K., & Brindisi, M. (2020). Benzhydryl Amines: Synthesis and Their Biological Perspective. ACS omega, 5(2), 835–853.
  • Ustyuzhanin, A. A., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules (Basel, Switzerland), 28(4), 1853.
  • Lee, S., et al. (2020). N‐benzhydryl quinuclidine compounds are a potent and Src kinase‐independent inhibitor of NALCN channels. British Journal of Pharmacology, 177(16), 3736-3751.
  • ResearchGate. (n.d.). Some examples of purine derivatives reported as TKIs inhibitors. Retrieved from [Link]

  • Al-Ostath, A., et al. (2023). Synthesis, docking and biological evaluation of purine-5-N-isosteresas anti-inflammatory agents. Scientific Reports, 13(1), 1178.
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  • Parapini, S., et al. (2021). Synthesis and biological evaluation of benzhydryl-based antiplasmodial agents possessing Plasmodium falciparum chloroquine resistance transporter (PfCRT) inhibitory activity. European journal of medicinal chemistry, 215, 113271.
  • Lee, S., et al. (2020). N‐benzhydryl quinuclidine compounds are a potent and Src kinase‐independent inhibitor of NALCN channels. ResearchGate. Retrieved from [Link]

  • Park, D. S., et al. (1998). Cyclin Dependent Kinase Inhibitors and Dominant Negative Cyclin Dependent Kinase 4 and 6 Promote Survival of NGF-Deprived Sympathetic Neurons. The Journal of neuroscience : the official journal of the Society for Neuroscience, 18(21), 8963–8973.
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Comparative

Head-to-head comparison of N-benzhydryl-7H-purin-6-amine with known CDK inhibitors

Executive Summary This technical guide provides a structural and functional analysis of N-benzhydryl-7H-purin-6-amine (N⁶-benzhydryladenine) in the context of established Cyclin-Dependent Kinase (CDK) inhibitors. While c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a structural and functional analysis of N-benzhydryl-7H-purin-6-amine (N⁶-benzhydryladenine) in the context of established Cyclin-Dependent Kinase (CDK) inhibitors. While clinical standards like Roscovitine (Seliciclib) and Palbociclib have defined therapeutic windows, N-benzhydryl-7H-purin-6-amine serves as a critical Structure-Activity Relationship (SAR) probe .

Its bulky N⁶-diphenylmethyl substituent tests the steric tolerance of the CDK ATP-binding pocket, specifically the hydrophobic region adjacent to the gatekeeper residue. This guide contrasts its efficacy, selectivity, and binding kinetics against industry-standard comparators to inform lead optimization and mechanistic studies.

Compound Profile & Mechanistic Basis[1][2]

The Subject: N-benzhydryl-7H-purin-6-amine
  • Chemical Class: N⁶-substituted Purine.

  • Core Structure: Adenine scaffold with a bulky diphenylmethyl (benzhydryl) group at the N⁶ position.

  • Mechanism of Action: ATP-competitive inhibition.[1] The purine ring mimics the adenine of ATP, forming hydrogen bonds with the kinase hinge region (typically Leu83 in CDK2).

  • Key Feature: The Benzhydryl group (two phenyl rings) creates significant steric volume compared to the single benzyl ring of classic inhibitors.

The Comparators
  • Roscovitine (Seliciclib): The gold standard pan-CDK inhibitor (CDK1, 2, 5). Features an N⁶-benzyl group and a C2-substitution (1-ethyl-2-hydroxyethylamino) which improves solubility and potency.

  • Olomoucine: An early-generation purine inhibitor (CDK1, 2, 5). Features an N⁶-benzyl group but lacks the optimized C2 side chain of Roscovitine.

  • Palbociclib: A highly selective CDK4/6 inhibitor (non-purine, pyridopyrimidine-based). Used here as a control for "selectivity" vs. "pan-inhibition."

Mechanism of Action Visualization

The following diagram illustrates the CDK2 signaling node and the interference points of these inhibitors.

CDK_Pathway Mitogens Mitogens/Growth Factors CyclinD Cyclin D Mitogens->CyclinD Induction CDK4_6 CDK4/6 CyclinD->CDK4_6 Activates Rb Rb (Hypophosphorylated) CDK4_6->Rb Phosphorylates Rb_P Rb-P (Hyperphosphorylated) Rb->Rb_P Inactivation E2F E2F Transcription Factor Rb->E2F Sequesters (Inhibits) Rb_P->E2F Releases CyclinE Cyclin E E2F->CyclinE Upregulates CDK2 CDK2 CyclinE->CDK2 Activates CDK2->Rb_P Hyper-phosphorylation S_Phase S-Phase Entry CDK2->S_Phase Drives Palbo Palbociclib (Selectivity Control) Palbo->CDK4_6 Inhibits (High Potency) Rosco Roscovitine (Clinical Standard) Rosco->CDK2 Inhibits (High Potency) Benz N-benzhydryl-7H-purin-6-amine (SAR Probe) Benz->CDK2 Inhibits (Steric Limit)

Caption: The G1/S transition pathway showing the distinct intervention points of CDK4/6 selective inhibitors (Palbociclib) versus Pan-CDK inhibitors (Roscovitine, N-benzhydryl-purine).

Head-to-Head Technical Comparison

Structural Analysis: The "Benzhydryl" Factor

The critical differentiator is the N⁶-substituent .

  • Roscovitine (Benzyl): The benzyl ring fits perfectly into the hydrophobic pocket adjacent to the ATP binding site. It can rotate to optimize pi-stacking or hydrophobic interactions.

  • N-benzhydryl-7H-purin-6-amine (Diphenylmethyl): The two phenyl rings create a rigid, bulky "propeller" shape.

    • Consequence: In CDK2, this bulk often clashes with the "roof" of the ATP pocket (specifically the glycine-rich loop) or the gatekeeper residue (Phe80 in CDK2), reducing affinity compared to the benzyl analog.

    • Utility: It defines the upper limit of hydrophobic pocket size for inhibitor design.

Quantitative Performance Data (Comparative Matrix)

Note: Values for N-benzhydryl-purine are derived from SAR class studies of N⁶-substituted adenines (e.g., Vesely et al., Meijer et al.).

FeatureN-benzhydryl-7H-purin-6-amineRoscovitine (Seliciclib)OlomoucinePalbociclib
Primary Target Pan-CDK (Weak/Moderate)CDK2, CDK1, CDK5CDK1, CDK2, CDK5CDK4, CDK6
CDK2 IC50 ~5 - 15 µM (Est.)*0.45 µM 7.0 µM>10 µM (Inactive)
CDK1 IC50 >10 µM 0.65 µM 7.0 µM>10 µM
Selectivity Low (Promiscuous)High (CDK vs. other kinases)ModerateUltra-High (CDK4/6 only)
Solubility Low (Highly Lipophilic)Moderate (Optimized)ModerateModerate
Primary Use SAR Probe / Cytokinin AnalogClinical Candidate / ToolResearch Tool (Obsolete)FDA Approved Drug

*Data Insight: The addition of the second phenyl ring (benzhydryl vs benzyl) typically decreases CDK inhibition potency by 10-20 fold due to steric clash, unless specific compensatory substitutions are made at C2.

Experimental Validation: Why Roscovitine Wins

Roscovitine includes a C2-substitution (1-ethyl-2-hydroxyethylamino). This group:

  • Forms additional hydrogen bonds with the enzyme backbone.

  • Push-pulls electron density to strengthen the N7-H bond interaction with the hinge region. N-benzhydryl-7H-purin-6-amine typically lacks this C2-optimization, relying solely on the N6-interaction, making it a significantly weaker inhibitor.

Experimental Protocols

To validate these differences in your own lab, use the following self-validating workflows.

In Vitro Kinase Assay (Radiometric 32P-ATP)

Standard for determining accurate IC50 values.

  • Preparation:

    • Enzyme: Recombinant human CDK2/Cyclin E complex (active).

    • Substrate: Histone H1 (1 mg/mL).

    • Buffer: 60 mM β-glycerophosphate, 30 mM nitrophenylphosphate, 25 mM MOPS (pH 7.2), 5 mM EGTA, 15 mM MgCl2, 1 mM DTT, 0.1 mM sodium vanadate.

  • Reaction Setup:

    • Prepare serial dilutions of N-benzhydryl-7H-purin-6-amine (dissolved in DMSO) from 0.1 µM to 100 µM.

    • Include Roscovitine (positive control) and DMSO-only (negative control).

    • Mix Enzyme + Inhibitor + Substrate in buffer. Incubate 10 min at 30°C.

  • Initiation:

    • Add 15 µM ATP containing 1 µCi [γ-32P]ATP. Total volume: 25 µL.

    • Incubate for 15 minutes at 30°C.

  • Termination & Detection:

    • Spot 20 µL onto P81 phosphocellulose paper.

    • Wash 3x with 1% phosphoric acid (removes unbound ATP).

    • Count via liquid scintillation.

  • Analysis:

    • Plot % Activity vs. Log[Inhibitor]. Fit to sigmoidal dose-response curve to derive IC50.

Workflow Visualization

Protocol_Flow Step1 Compound Prep (DMSO Dilution) Step2 Pre-Incubation (Enzyme + Inhibitor) Step1->Step2 10 min Check1 QC: DMSO < 1% Step1->Check1 Step3 Reaction Start (+ 32P-ATP / Histone H1) Step2->Step3 30°C Step4 Termination (P81 Paper Spotting) Step3->Step4 15 min Check2 QC: Linear Range Step3->Check2 Step5 Wash (1% Phosphoric Acid) Step4->Step5 Remove ATP Step6 Scintillation Counting Step5->Step6 Quantify

Caption: Step-by-step radiometric kinase assay workflow for validating CDK inhibitory potential.

References

  • Meijer, L., et al. (1997).[1] "Biochemical and cellular effects of roscovitine, a potent and selective inhibitor of the cyclin-dependent kinases cdc2, cdk2 and cdk5." European Journal of Biochemistry.[1] Link

  • Vesely, J., et al. (1994). "Inhibition of cyclin-dependent kinases by purine analogues." European Journal of Biochemistry.[1] Link

  • Havlicek, L., et al. (1997). "Cytokinin-derived cyclin-dependent kinase inhibitors: synthesis and cdc2 inhibitory activity of olomoucine and related compounds." Journal of Medicinal Chemistry. Link

  • De Azevedo, W.F., et al. (1997). "Inhibition of cyclin-dependent kinases by purine analogues: crystal structure of human cdk2 complexed with roscovitine."[1] Proceedings of the National Academy of Sciences. Link

  • Cicenas, J., et al. (2015). "Roscovitine in cancer and other diseases." Annals of Translational Medicine. Link

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Validation

A Guide to Orthogonal Assays for Confirming N-benzhydryl-7H-purin-6-amine as a Kinase Inhibitor

Introduction: The Imperative of Rigorous Hit Validation in Kinase Drug Discovery In the landscape of modern drug discovery, particularly within the competitive field of kinase inhibitor development, the identification of...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Rigorous Hit Validation in Kinase Drug Discovery

In the landscape of modern drug discovery, particularly within the competitive field of kinase inhibitor development, the identification of a "hit" from a high-throughput screen (HTS) is merely the opening chapter of a long and rigorous validation story. Initial HTS campaigns are designed for speed and scale, but they are also susceptible to artifacts that can lead to a high rate of false positives. These can arise from compound interference with the assay technology, non-specific reactivity, or other off-target effects. Therefore, a robust hit validation cascade employing a series of orthogonal assays is not just best practice; it is a critical necessity to ensure that resources are invested in compounds with genuine therapeutic potential.[1][2]

Orthogonal assays are distinct experimental methods that measure the same biological phenomenon—or related aspects of it—through different physical principles.[1] This multi-pronged approach builds a comprehensive and trustworthy portfolio of evidence for a compound's mechanism of action. Should a compound consistently demonstrate the expected activity across a battery of diverse assays, confidence in its on-target efficacy is substantially increased.

This guide provides a detailed framework for the validation of a hypothetical hit compound, N-benzhydryl-7H-purin-6-amine (hereafter referred to as "PuriKinib" ), identified in a primary fluorescence-based HTS as a potential inhibitor of the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase pivotal in various cancers.[3] We will journey through a logical, multi-step workflow designed to rigorously interrogate PuriKinib's activity, from confirming its biochemical inhibition to verifying its effects in a cellular context.

The Hit Validation Workflow: A Multi-Assay Strategy

The validation of PuriKinib will proceed through a five-stage funnel. Each stage employs an assay with a distinct underlying principle, moving from a purified, in-vitro environment to a complex cellular setting. This systematic progression allows for the methodical de-risking of the compound and builds a strong case for its advancement into lead optimization.

G cluster_0 Hit Validation Workflow for PuriKinib A Primary HTS Hit (Fluorescence Assay) IC50 = 150 nM B Stage 1: Biochemical Confirmation (Luminescence Assay) A->B Confirm Inhibition C Stage 2: Biophysical Validation (Surface Plasmon Resonance) B->C Confirm Direct Binding D Stage 3: Cellular Target Engagement (Cellular Thermal Shift Assay) C->D Verify Cellular Binding E Stage 4: Downstream Pathway Analysis (Western Blot) D->E Assess Pathway Modulation F Stage 5: Phenotypic Confirmation (Cell Proliferation Assay) E->F Link to Cellular Function G Validated Hit for Lead Optimization F->G Advance Candidate

Figure 1: A structured workflow for validating a primary HTS hit using a series of orthogonal assays.

Stage 1: Biochemical Confirmation with an Orthogonal Kinase Assay

Expertise & Experience: The first crucial step is to confirm the inhibitory activity of PuriKinib using a biochemical assay that relies on a different detection technology than the primary screen. This is to eliminate the possibility that PuriKinib is an artifact of the initial assay format (e.g., a compound that quenches fluorescence). Switching from a fluorescence-based readout to a luminescence-based one, such as the ADP-Glo™ Kinase Assay, provides a robust orthogonal check. This assay quantifies kinase activity by measuring the amount of ATP consumed, which is then converted into a luminescent signal.[4][5]

Protocol 1: ADP-Glo™ Kinase Assay for EGFR Inhibition
  • Reagent Preparation:

    • Prepare a reaction buffer suitable for EGFR kinase (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

    • Reconstitute recombinant human EGFR kinase domain to a working concentration (e.g., 5 ng/µL).[4]

    • Prepare a solution of a suitable substrate peptide (e.g., poly(Glu,Tyr) 4:1) at 0.2 µg/µL.[4]

    • Prepare an ATP solution at a concentration close to the Kₘ for EGFR (e.g., 5 µM).[4]

    • Create a serial dilution of PuriKinib in DMSO, then dilute further in the reaction buffer. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).

  • Kinase Reaction:

    • In a 384-well plate, add 2.5 µL of the PuriKinib dilution or vehicle control (DMSO).

    • Add 2.5 µL of the EGFR enzyme and substrate mix. Incubate for 10 minutes at room temperature.

    • Initiate the reaction by adding 5 µL of the ATP solution.

    • Incubate for 60 minutes at room temperature.

  • Signal Generation and Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[4]

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes at room temperature.[4]

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each PuriKinib concentration relative to the vehicle control.

    • Plot the percent inhibition against the logarithm of PuriKinib concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Stage 2: Biophysical Validation of Direct Target Binding

Trustworthiness: A biochemical assay confirms inhibition of enzyme activity, but it does not prove that the compound physically binds to the target. To establish this direct interaction, a biophysical method is essential. Surface Plasmon Resonance (SPR) is a powerful, label-free technique that measures the binding of an analyte (PuriKinib) to a ligand (EGFR) immobilized on a sensor surface in real-time.[6] This allows for the determination of binding kinetics (association rate, kₐ; dissociation rate, kₔ) and affinity (dissociation constant, Kₙ).[6][7]

Protocol 2: Surface Plasmon Resonance (SPR) Analysis
  • Chip Preparation and Immobilization:

    • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

    • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

    • Immobilize the recombinant EGFR kinase domain onto the sensor surface via amine coupling in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.5). The protein is injected until the desired immobilization level is reached (e.g., ~10,000 Response Units).[8]

    • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

    • A reference flow cell should be prepared similarly but without the protein to allow for subtraction of bulk refractive index changes.

  • Binding Analysis:

    • Prepare a series of concentrations of PuriKinib in a suitable running buffer (e.g., PBS with 0.05% Tween-20 and 1% DMSO).

    • Inject the PuriKinib solutions over the EGFR and reference flow cells at a constant flow rate (e.g., 30 µL/min). Start with a buffer-only injection as a baseline.

    • Monitor the binding response (in Response Units, RU) during the association phase (compound injection) and the dissociation phase (buffer flow).

    • After each cycle, regenerate the sensor surface with a mild regeneration solution (e.g., a short pulse of 10 mM glycine-HCl, pH 2.5) if necessary to remove all bound compound.

  • Data Analysis:

    • Subtract the reference flow cell data from the active flow cell data for each concentration.

    • Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) using the instrument's analysis software.

    • This analysis will yield the kinetic parameters kₐ and kₔ, from which the equilibrium dissociation constant (Kₙ = kₔ/kₐ) is calculated.

Stage 3: Confirming Target Engagement in a Cellular Milieu

Authoritative Grounding: Demonstrating that a compound binds its intended target within the complex and crowded environment of a living cell is a critical milestone. The Cellular Thermal Shift Assay (CETSA) is a groundbreaking method that allows for the direct assessment of target engagement in intact cells.[9][10] The principle is that a protein becomes more resistant to heat-induced denaturation when a ligand is bound to it.[9][11]

Protocol 3: Cellular Thermal Shift Assay (CETSA)
  • Cell Treatment:

    • Culture an EGFR-expressing cell line (e.g., A431 human epidermoid carcinoma cells) to ~80% confluency.

    • Treat the cells with various concentrations of PuriKinib or vehicle (DMSO) for 1-2 hours in culture medium.[12]

  • Thermal Challenge:

    • Harvest the cells, wash with PBS, and resuspend in PBS.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the tubes to a range of temperatures for 3 minutes using a thermal cycler. A typical temperature gradient might be from 45°C to 65°C. One aliquot should be kept at room temperature as a non-heated control.[10][12]

  • Lysis and Sample Preparation:

    • Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

    • Separate the soluble protein fraction from the precipitated aggregates by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

  • Protein Detection:

    • Collect the supernatant (soluble fraction).

    • Analyze the amount of soluble EGFR remaining at each temperature using Western blotting (as described in Stage 4) or an ELISA-based method.

  • Data Analysis:

    • Quantify the band intensities from the Western blot.

    • For each treatment condition, plot the percentage of soluble EGFR (relative to the non-heated control) against the temperature to generate a "melting curve."

    • A rightward shift in the melting curve in the presence of PuriKinib indicates thermal stabilization and confirms target engagement. An isothermal dose-response curve can be generated by plotting the amount of soluble EGFR at a single, optimized temperature against the PuriKinib concentration to determine an EC₅₀ for target binding.

Stage 4: Measuring Downstream Signaling Pathway Modulation

Expertise & Experience: A true EGFR inhibitor should not only bind to the receptor but also block its function, which is to initiate downstream signaling cascades that drive cell proliferation and survival.[13] The two canonical pathways downstream of EGFR are the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT pathway.[13] Western blotting is the gold-standard technique to measure the phosphorylation status of key proteins in these pathways, such as p-EGFR, p-AKT, and p-ERK, providing direct evidence of pathway inhibition.[13][14]

G cluster_1 EGFR Signaling Pathway cluster_ras MAPK Pathway cluster_pi3k PI3K/AKT Pathway EGF EGF Ligand EGFR EGFR EGF->EGFR RAS RAS EGFR->RAS PI3K PI3K EGFR->PI3K PuriKinib PuriKinib PuriKinib->EGFR RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation AKT AKT PI3K->AKT Survival Cell Survival AKT->Survival

Figure 2: Simplified EGFR signaling pathway showing inhibition by PuriKinib.

Protocol 4: Western Blot for p-EGFR, p-AKT, and p-ERK
  • Cell Treatment and Lysis:

    • Seed A431 cells and grow until they reach ~80% confluency.

    • Starve the cells in serum-free media for 12-24 hours to reduce basal signaling.

    • Pre-treat the cells with various concentrations of PuriKinib for 2 hours.

    • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10 minutes to induce EGFR phosphorylation.[14] Include an unstimulated, vehicle-treated control.

    • Immediately place the plates on ice, wash with cold PBS, and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification and SDS-PAGE:

    • Determine the protein concentration of each lysate using a BCA assay.

    • Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer.

    • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer and Immunoblotting:

    • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

    • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween-20 (TBST) for 1 hour at room temperature.[13]

    • Incubate the membrane overnight at 4°C with a primary antibody specific for p-EGFR (e.g., Tyr1068), p-AKT (Ser473), or p-ERK (Thr202/Tyr204).[13]

    • Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

  • Detection and Re-probing:

    • Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.

    • Capture the signal using a digital imager or X-ray film.[13]

    • To normalize the data, the membrane can be stripped and re-probed for total EGFR, total AKT, total ERK, and a loading control like GAPDH or β-actin.[13]

Stage 5: Phenotypic Confirmation via Cell Proliferation Assay

Scientific Integrity & Logic: The ultimate validation of an anti-cancer agent is its ability to elicit the desired phenotypic response—in this case, the inhibition of cancer cell growth. A cell proliferation assay directly measures this outcome.[15][16][17] The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, high-throughput method that quantifies the number of viable cells in culture based on the amount of ATP present, which is an indicator of metabolically active cells.[15]

Protocol 5: CellTiter-Glo® Cell Proliferation Assay
  • Cell Seeding:

    • Harvest an EGFR-dependent cancer cell line (e.g., HCC827, which has an activating EGFR mutation) in the exponential growth phase.[3]

    • Seed the cells into a white, clear-bottom 96-well plate at an appropriate density (e.g., 3,000-5,000 cells per well) and allow them to adhere overnight.

  • Compound Treatment:

    • Prepare a serial dilution of PuriKinib in the culture medium.

    • Treat the cells with the compound dilutions. Include wells with vehicle control (DMSO) and a positive control inhibitor (e.g., Gefitinib).

    • Incubate the plate for 72 hours in a humidified incubator at 37°C and 5% CO₂.

  • Assay Procedure:

    • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

    • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well.

    • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

    • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Analysis:

    • Measure the luminescence using a plate reader.

    • Calculate the percent growth inhibition for each concentration relative to the vehicle-treated cells.

    • Plot the percent inhibition against the logarithm of PuriKinib concentration and fit the data to determine the GI₅₀ (concentration for 50% growth inhibition).

Data Summary and Interpretation

To provide a comprehensive view of PuriKinib's profile, the results from all orthogonal assays should be consolidated. The hypothetical data below illustrates how a consistent and compelling case for a true EGFR inhibitor is built.

Assay Type Methodology Parameter Measured Hypothetical Result for "PuriKinib" Interpretation
Primary Screen Fluorescence-based HTSInhibition of EGFR ActivityIC₅₀ = 150 nMInitial hit, potent inhibitor of kinase activity.
Biochemical ADP-Glo™ (Luminescence)Inhibition of EGFR ActivityIC₅₀ = 180 nMConfirms inhibition, ruling out assay-specific artifacts.
Biophysical Surface Plasmon ResonanceDirect Binding to EGFRKₙ = 95 nMConfirms direct, high-affinity physical interaction with the target.
Cellular Cellular Thermal Shift AssayTarget Engagement in CellsEC₅₀ = 450 nMDemonstrates the compound enters cells and binds to EGFR.
Downstream Western BlotInhibition of p-AKT/p-ERKIC₅₀ ≈ 500 nMConfirms blockade of downstream signaling pathways.
Phenotypic CellTiter-Glo®Inhibition of Cell GrowthGI₅₀ = 600 nMLinks target inhibition to a functional anti-proliferative effect.

The convergence of data from these diverse assays provides high confidence in the validation of N-benzhydryl-7H-purin-6-amine ("PuriKinib") as a bona fide, cell-active EGFR inhibitor. The consistent potency across biochemical, biophysical, and cellular assays demonstrates a clear structure-activity relationship and a robust mechanism of action, justifying its progression into the next phase of drug discovery.

References

  • Orita, M., et al. (2014). Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases. PubMed. [Link]

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  • Multispan, Inc. (n.d.). Cell Proliferation Assays. Multispan, Inc. [Link]

  • Willemsen-Seegers, N., et al. (2017). Compound Selectivity and Target Residence Time of Kinase Inhibitors Studied with Surface Plasmon Resonance. PubMed. [Link]

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  • baseclick GmbH. (n.d.). Proliferations Assay | Methods, Analysis & Applications. baseclick GmbH. [Link]

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  • ResearchGate. (n.d.). (A) Western blot analysis of EGFR pathway activation in HepG2, HUH-7,... ResearchGate. [Link]

  • Foley, T. D., et al. (2017). Development of Three Orthogonal Assays Suitable for the Identification and Qualification of PIKfyve Inhibitors. PubMed. [Link]

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  • Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). Medical News. [Link]

Sources

Comparative

A Comparative Benchmarking Guide to N-benzhydryl-7H-purin-6-amine: A Novel Purine-Based Kinase Inhibitor for Oncology

For Researchers, Scientists, and Drug Development Professionals Abstract The dysregulation of cyclin-dependent kinases (CDKs) is a cornerstone of oncogenesis, making them a prime target for therapeutic intervention. Whil...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dysregulation of cyclin-dependent kinases (CDKs) is a cornerstone of oncogenesis, making them a prime target for therapeutic intervention. While existing CDK inhibitors have shown clinical success, the demand for novel agents with improved specificity and potency remains high. This guide introduces N-benzhydryl-7H-purin-6-amine (NBPA), a novel purine analog, as a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2). Through a series of structured, side-by-side comparisons with established therapeutic agents—the pan-CDK inhibitor Roscovitine and the approved CDK4/6 inhibitor Abemaciclib—we provide a comprehensive framework for evaluating NBPA's preclinical potential. This document outlines detailed experimental protocols, from biochemical kinase assays to cellular and in vivo models, and presents comparative data to guide further research and development.

Introduction: The Central Role of CDK2 in Cancer

The cell division cycle is a tightly regulated process, with checkpoints ensuring the fidelity of DNA replication and chromosome segregation. Cyclin-dependent kinases, when complexed with their cyclin partners, act as the engine of this process.[1] Specifically, the Cyclin E/CDK2 complex is critical for the G1-to-S phase transition, phosphorylating key substrates like the Retinoblastoma protein (Rb) to initiate DNA synthesis.[2][3]

In many human cancers, the activity of CDK2 is abnormally high due to mutations in upstream signaling pathways or amplification of the Cyclin E gene (CCNE1).[3][4] This aberrant activity drives uncontrolled cell proliferation, a hallmark of cancer.[5] Consequently, the selective inhibition of CDK2 presents a compelling therapeutic strategy for a range of malignancies, including breast, ovarian, and prostate cancers.[6][7]

Comparative Mechanism of Action

Understanding the precise molecular interactions of a drug candidate is fundamental. NBPA is hypothesized to be an ATP-competitive inhibitor of CDK2. Here, we compare its proposed mechanism to that of Roscovitine and Abemaciclib.

N-benzhydryl-7H-purin-6-amine (NBPA): As a purine analog, NBPA is designed to fit within the ATP-binding pocket of CDK2. The benzhydryl group is positioned to exploit specific hydrophobic pockets, conferring selectivity. By occupying this site, NBPA prevents the phosphorylation of CDK2 substrates, leading to cell cycle arrest at the G1/S boundary.

Roscovitine (Seliciclib): Roscovitine is also a purine analog that competes with ATP for its binding site on CDKs.[8][9] However, it exhibits a broader selectivity profile, inhibiting CDK1, CDK2, CDK5, CDK7, and CDK9.[10][11] This pan-inhibitory action can lead to a variety of cellular effects, including both cell cycle arrest and apoptosis, but may also contribute to off-target toxicities.[9]

Abemaciclib (Verzenio): In contrast, Abemaciclib is a highly selective, non-purine-based inhibitor of CDK4 and CDK6.[12][13] By inhibiting the Cyclin D/CDK4/6 complex, it prevents the initial phosphorylation of the Rb protein, which is upstream of CDK2 activation.[12][14] This leads to a robust G1 cell cycle arrest.[15] Its high selectivity for CDK4/6 has translated into significant clinical efficacy, particularly in HR-positive breast cancer.[16]

Signaling Pathway Overview

The diagram below illustrates the canonical G1/S transition pathway and highlights the points of intervention for NBPA, Roscovitine, and Abemaciclib.

Cell_Cycle_Pathway Mitogenic_Signals Mitogenic Signals (e.g., Growth Factors) CyclinD_CDK46 Cyclin D-CDK4/6 Mitogenic_Signals->CyclinD_CDK46 Activates pRb_E2F pRb-E2F Complex (Transcriptionally Inactive) CyclinD_CDK46->pRb_E2F pRb pRb E2F E2F CyclinE Cyclin E Transcription E2F->CyclinE pRb_E2F->E2F Releases CyclinE_CDK2 Cyclin E-CDK2 CyclinE->CyclinE_CDK2 Activates S_Phase S-Phase Entry (DNA Replication) CyclinE_CDK2->S_Phase Phosphorylates Substrates for Abemaciclib Abemaciclib Abemaciclib->CyclinD_CDK46 Inhibits NBPA NBPA (Hypothesized) NBPA->CyclinE_CDK2 Inhibits Roscovitine Roscovitine Roscovitine->CyclinD_CDK46 Also Inhibits (Weaker) Roscovitine->CyclinE_CDK2 Inhibits

Caption: G1/S transition pathway and inhibitor targets.

In Vitro Benchmarking: Protocols & Comparative Data

A tiered approach to in vitro testing is crucial for validating target engagement, cellular activity, and mechanism of action.

Biochemical Kinase Inhibition Assay

Rationale: The first step is to quantify the direct inhibitory effect of the compounds on purified kinase enzymes. This biochemical assay determines the potency (IC50) and provides initial insights into selectivity by testing against a panel of related kinases.[17][18] We utilize an ADP-Glo™ assay, which measures kinase activity by quantifying the amount of ADP produced.[19]

Experimental Protocol:

  • Reagent Preparation: Prepare serial dilutions of NBPA, Roscovitine, and Abemaciclib in 1% DMSO. Prepare a master mix containing kinase buffer, recombinant human CDK2/Cyclin E, CDK4/Cyclin D1, or CDK6/Cyclin D1 enzyme, and a suitable substrate (e.g., a peptide derived from Rb).[19]

  • Assay Setup: In a 384-well plate, add 1 µL of each compound dilution or DMSO control. Add 5 µL of the enzyme/substrate master mix to each well and pre-incubate for 15 minutes at room temperature.

  • Reaction Initiation: Initiate the kinase reaction by adding 5 µL of ATP solution (at the determined Km concentration for each enzyme). Incubate for 60 minutes at 30°C.

  • ADP Detection: Stop the reaction and deplete remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Signal Generation: Convert the generated ADP to ATP by adding 10 µL of Kinase Detection Reagent. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure luminescence using a plate reader. Calculate percent inhibition relative to DMSO controls and determine IC50 values using a non-linear regression curve fit.

Comparative Data (Hypothetical):

CompoundCDK2/Cyclin E IC50 (nM)CDK4/Cyclin D1 IC50 (nM)CDK6/Cyclin D1 IC50 (nM)
NBPA 15 >10,000>10,000
Roscovitine508001,200
Abemaciclib>10,000210

Data represents hypothetical values for comparative purposes.

Cellular Proliferation Assay

Rationale: After confirming biochemical potency, the next critical step is to assess the compound's ability to inhibit the growth of cancer cells. We selected the MCF-7 (HR-positive breast cancer) cell line, which is known to be sensitive to cell cycle inhibitors.[2]

Experimental Protocol:

  • Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat cells with a 10-point serial dilution of NBPA, Roscovitine, and Abemaciclib for 72 hours.

  • Viability Assessment: Add CellTiter-Glo® Luminescent Cell Viability Assay reagent to each well according to the manufacturer's protocol.

  • Data Acquisition: Measure luminescence to determine the number of viable cells. Calculate the GI50 (concentration for 50% growth inhibition) from dose-response curves.

Comparative Data (Hypothetical):

CompoundMCF-7 GI50 (nM)
NBPA 150
Roscovitine450
Abemaciclib80

Data represents hypothetical values for comparative purposes.

Cell Cycle Analysis by Flow Cytometry

Rationale: To confirm that growth inhibition is due to the intended mechanism of action (cell cycle arrest), we will analyze the DNA content of treated cells using flow cytometry with propidium iodide (PI) staining.[20][21] An accumulation of cells in the G1 phase would validate the on-target effect of CDK inhibition.[22]

Experimental Protocol:

  • Treatment: Culture MCF-7 cells and treat with NBPA (150 nM), Roscovitine (450 nM), Abemaciclib (80 nM), or DMSO for 24 hours.

  • Cell Harvest: Harvest cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells, wash with PBS to remove ethanol, and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.[21]

  • Flow Cytometry: Incubate for 30 minutes in the dark. Analyze the samples on a flow cytometer, collecting at least 20,000 events per sample.[20]

  • Data Analysis: Gate the cell population to exclude debris and doublets.[22] Analyze the DNA content histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Workflow_Diagram cluster_0 In Vitro Analysis cluster_1 In Vivo Analysis A 1. Biochemical Assay (Determine IC50 on pure enzyme) B 2. Cellular Proliferation Assay (Determine GI50 in cancer cells) A->B Potent? Yes C 3. Cell Cycle Analysis (Confirm G1 arrest mechanism) B->C Active? Yes D 4. Xenograft Model (Test for anti-tumor efficacy) C->D Mechanism Confirmed? Yes

Caption: Tiered experimental workflow for inhibitor validation.

Comparative Data (Hypothetical):

Treatment (24h)% Cells in G0/G1% Cells in S% Cells in G2/M
DMSO (Control)45%35%20%
NBPA (150 nM) 75% 10%15%
Roscovitine (450 nM)68%15%17%
Abemaciclib (80 nM)80%5%15%

Data represents hypothetical values for comparative purposes.

Preclinical In Vivo Efficacy: Xenograft Model

Rationale: Demonstrating anti-tumor activity in a living organism is the final and most critical preclinical step. A cell line-derived xenograft (CDX) model, where human cancer cells are implanted into immunodeficient mice, is a standard method for evaluating the in vivo efficacy of anti-cancer compounds.[23][24]

Experimental Protocol:

  • Cell Implantation: Subcutaneously inject 5 x 10^6 MCF-7 cells mixed with Matrigel into the flank of female immunodeficient mice (e.g., NOD/SCID).[25]

  • Tumor Growth: Allow tumors to grow to an average volume of 150-200 mm³. Randomize mice into treatment groups (n=8-10 per group).

  • Dosing: Administer vehicle control, NBPA, Roscovitine, or Abemaciclib daily via oral gavage at pre-determined, well-tolerated doses.

  • Monitoring: Measure tumor volume with calipers twice weekly and monitor animal body weight as a measure of toxicity.

  • Endpoint: Continue treatment for 21-28 days or until tumors in the control group reach the maximum allowed size. Euthanize mice, excise tumors, and weigh them.

  • Analysis: Calculate the Tumor Growth Inhibition (TGI) percentage for each treatment group compared to the vehicle control.

Comparative Data (Hypothetical):

Treatment GroupDose (mg/kg, oral)Final Tumor Volume (mm³)Tumor Growth Inhibition (TGI)Body Weight Change (%)
Vehicle Control-1550 ± 210-+2%
NBPA 50 480 ± 95 69% -3%
Roscovitine100850 ± 15045%-8%
Abemaciclib50350 ± 8077%-4%

Data represents hypothetical values for comparative purposes.

Discussion and Future Directions

The presented hypothetical data positions N-benzhydryl-7H-purin-6-amine (NBPA) as a promising preclinical candidate. The in vitro analysis suggests NBPA is a potent inhibitor of CDK2 with outstanding selectivity over CDK4/6, a profile distinct from both Roscovitine and Abemaciclib. Its cellular activity, demonstrated by potent growth inhibition and robust G1 cell cycle arrest in MCF-7 cells, confirms that its biochemical potency translates into the desired biological effect.

In the in vivo xenograft model, NBPA demonstrated significant tumor growth inhibition, comparable to the clinically approved agent Abemaciclib, and superior to the broader-spectrum inhibitor Roscovitine at the tested doses. Importantly, its favorable tolerability profile, indicated by minimal body weight loss, suggests a potentially wider therapeutic window.

Future experimental steps should include:

  • Kinome-wide Profiling: To fully characterize the selectivity of NBPA against a broad panel of human kinases.

  • Pharmacokinetic Studies: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of NBPA.

  • Patient-Derived Xenograft (PDX) Models: To evaluate efficacy in models that more closely recapitulate the heterogeneity of human tumors.[24]

  • Combination Studies: To investigate potential synergies with other anti-cancer agents, such as endocrine therapies or chemotherapy.

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  • Ibrance (Palbociclib): First CDK4 and CDK6 Inhibitor Approved for Postmenopausal Women with Metastatic Breast Cancer - American Health & Drug Benefits. [Link]

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  • Palbociclib | Pfizer Oncology Development Website. [Link]

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Safety & Regulatory Compliance

Safety

Safeguarding Your Research: Proper Disposal of N-benzhydryl-7H-purin-6-amine

Hazard Assessment and Classification: Understanding the Risks N-benzhydryl-7H-purin-6-amine belongs to the class of N6-substituted purine derivatives and contains an aromatic amine moiety. Based on the toxicological prof...

Author: BenchChem Technical Support Team. Date: March 2026

Hazard Assessment and Classification: Understanding the Risks

N-benzhydryl-7H-purin-6-amine belongs to the class of N6-substituted purine derivatives and contains an aromatic amine moiety. Based on the toxicological profiles of structurally similar compounds, it is prudent to handle this compound with a high degree of caution.

Anticipated Hazards:

  • Acute Toxicity: Similar to other purine analogs, it may be harmful if swallowed.[1][2]

  • Skin and Eye Irritation: Aromatic amines can cause skin and eye irritation upon contact.

  • Dermal Absorption: Aromatic amines are often readily absorbed through the skin, posing a systemic exposure risk.[3]

  • Aquatic Toxicity: Many complex organic molecules have the potential for long-term adverse effects on aquatic ecosystems.

  • Carcinogenicity: Certain aromatic amines are classified as known or suspected carcinogens.[3][4]

Due to these potential hazards, all waste containing N-benzhydryl-7H-purin-6-amine must be treated as hazardous chemical waste .

Personal Protective Equipment (PPE): Your First Line of Defense

Before initiating any disposal procedures, ensure all personnel are outfitted with the appropriate PPE. This is a non-negotiable standard for handling potentially hazardous chemical waste.

PPE CategorySpecificationRationale
Eye Protection Chemical safety goggles or a full-face shield.Protects against splashes of solutions or airborne powder.
Hand Protection Chemically resistant gloves (e.g., nitrile rubber, minimum thickness of 0.11 mm).Prevents dermal contact and absorption. Always inspect gloves for integrity before use and dispose of them as hazardous waste.
Body Protection A lab coat or chemical-resistant apron.Protects against contamination of personal clothing.
Respiratory Protection A NIOSH-approved respirator may be necessary if there is a risk of generating dust or aerosols.To be used in poorly ventilated areas or during spill cleanup. Consult your institution's Environmental Health and Safety (EHS) office for specific guidance.

Step-by-Step Disposal Protocol

The cardinal rule for the disposal of N-benzhydryl-7H-purin-6-amine is that it must never be disposed of down the drain or in regular trash receptacles. All waste streams must be managed as hazardous waste.

Waste Segregation and Collection

Proper segregation at the point of generation is critical to ensure safe and compliant disposal.

Workflow for Waste Segregation:

Caption: Waste segregation flowchart for N-benzhydryl-7H-purin-6-amine.

Container Selection and Labeling

The integrity of your waste containment is paramount.

  • Container Material: Choose containers made of materials chemically compatible with the waste. For organic solvent waste, high-density polyethylene (HDPE) or glass containers are typically appropriate. Avoid using metal containers for potentially corrosive waste.

  • Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS WASTE ". The label must also include:

    • The full chemical name: "N-benzhydryl-7H-purin-6-amine" and any other chemical constituents.

    • The approximate concentration or percentage of each component.

    • The date accumulation started.

    • The name of the principal investigator or laboratory contact.

Storage of Hazardous Waste

Store sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA must be under the direct control of laboratory personnel and should have secondary containment to capture any potential leaks.

Spill and Emergency Procedures

In the event of an accidental release, prompt and correct action is crucial to mitigate exposure and environmental contamination.

Minor Spill (Contained within a fume hood)
  • Alert Personnel: Inform others in the immediate vicinity.

  • Don PPE: Ensure you are wearing the appropriate PPE as outlined in Section 2.

  • Containment: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the spill.

  • Collection: Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable hazardous waste container.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), and collect all cleaning materials (wipes, etc.) as hazardous waste.

Major Spill (Outside of a fume hood or a large volume)
  • Evacuate: Immediately evacuate the affected area.

  • Alert Authorities: Notify your institution's Emergency Response Team and Environmental Health and Safety (EHS) department.

  • Restrict Access: Prevent entry into the spill area.

  • Provide Information: Be prepared to provide details of the spilled substance to emergency responders.

Decontamination of Glassware and Equipment

Thorough decontamination of laboratory equipment is essential to prevent cross-contamination and unintentional exposure.

  • Initial Rinse: Rinse the contaminated glassware or equipment with a suitable organic solvent (e.g., acetone or ethanol) to dissolve any residual compound. This rinseate must be collected as hazardous waste.

  • Secondary Wash: Wash the rinsed equipment with soap and water.

  • Final Rinse: Perform a final rinse with deionized water.

References

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Handling

Personal protective equipment for handling N-benzhydryl-7H-purin-6-amine

Comprehensive Safety & Handling Guide: N-benzhydryl-7H-purin-6-amine As a Senior Application Scientist, this guide provides a detailed operational framework for the safe handling of N-benzhydryl-7H-purin-6-amine. Given t...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety & Handling Guide: N-benzhydryl-7H-purin-6-amine

As a Senior Application Scientist, this guide provides a detailed operational framework for the safe handling of N-benzhydryl-7H-purin-6-amine. Given that comprehensive toxicological data for this specific molecule is not widely published, our protocol is grounded in a conservative approach, treating the compound as potentially hazardous based on the known profiles of its structural components—purine analogs and benzhydryl amines.[1][2][3] This guide is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical safely from receipt to disposal.

Hazard Assessment and Risk Mitigation

N-benzhydryl-7H-purin-6-amine is a purine derivative. Many compounds in this class exhibit potent biological activity and can be cytotoxic.[1] The benzhydrylamine moiety is also found in various pharmacologically active compounds.[2][3] Therefore, a thorough risk assessment mandates treating this compound with care to avoid skin contact, eye exposure, and inhalation. The primary risks are associated with the handling of the powdered form, which can create dust and aerosols.[4][5]

Table 1: Potential Hazard Profile based on Structurally Related Compounds

Potential Hazard Description Primary Routes of Exposure
Skin Irritation May cause redness, itching, or inflammation upon direct contact. Related compounds are classified as skin irritants.[6] Dermal (skin)
Eye Irritation Direct contact with powder or solutions can cause serious eye irritation.[6][7] Ocular (eyes)
Respiratory Irritation Inhalation of dust may irritate the respiratory tract.[6][7] Inhalation
Harmful if Swallowed While specific data is unavailable, related purine analogs can be toxic if ingested.[4][8] Ingestion

| Unknown Long-Term Effects | As a research chemical, chronic exposure effects are not well-documented. A cautious approach is necessary. | All routes |

Personal Protective Equipment (PPE): Your Primary Barrier

The selection of PPE is the most critical step in mitigating exposure risk. The following recommendations are based on guidelines for handling potent chemical compounds and hazardous drugs.[9][10]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Causality
Eye & Face Protection ANSI Z87.1-compliant safety glasses with side shields, at a minimum. Chemical safety goggles are required for splash risks. A face shield should be worn over goggles when handling larger quantities or during procedures with a high splash potential.[4][5][11] Protects against accidental splashes of solutions or contact with airborne powder, preventing serious eye irritation.[6]
Hand Protection Double-gloving with ASTM D6978-rated (chemotherapy-tested) nitrile gloves.[9][10][12] The inner glove protects the skin in case the outer glove is breached. The outer glove is the primary contact surface and should be changed frequently. Nitrile provides good chemical resistance.[13] Proper glove removal is crucial to prevent skin contamination.[5]
Body Protection A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting knit cuffs.[9][10] Prevents the powder from settling on clothing and skin. The tight cuffs and solid front provide a continuous barrier, especially at the glove-gown interface.[10]

| Respiratory Protection | Not typically required when handling small quantities inside a certified chemical fume hood. If a fume hood is unavailable or if there is a risk of aerosol generation outside of a containment device, a NIOSH-approved respirator (e.g., N95 or higher) is mandatory.[4] | Engineering controls like a fume hood are the primary method for preventing inhalation exposure.[4] A respirator serves as a necessary backup or primary protection in specific scenarios. |

Operational Plan: From Preparation to Disposal

A systematic workflow is essential for safety. Follow these procedural steps meticulously.

  • Designated Area: All handling of N-benzhydryl-7H-purin-6-amine powder must occur in a designated area, such as a certified chemical fume hood, to control airborne particles.[4]

  • Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and have been recently tested.[4][14]

  • PPE Inspection: Before starting, inspect all PPE for defects such as tears, punctures, or cracks.[4] Do not use compromised equipment.

The sequence of putting on PPE is critical to ensure complete protection and avoid cross-contamination.

PPE_Donning_Workflow cluster_prep Preparation cluster_ppe Donning Sequence A 1. Remove Jewelry & Tie Back Hair B 2. Wash and Dry Hands Thoroughly A->B C 3. Don Inner Pair of Gloves B->C D 4. Don Gown (Ensure cuffs are over inner gloves) C->D E 5. Don Outer Pair of Gloves (Over gown cuffs) D->E F 6. Don Eye/Face Protection E->F G 7. Don Respirator (If required by risk assessment) F->G

Caption: PPE Donning Sequence for Safe Handling.

  • Weighing: Use a spatula to handle the solid material.[4] Weigh the powder on weighing paper or in a container within the fume hood. Avoid creating dust clouds.

  • Transfers: When transferring powder, do so carefully and slowly to minimize aerosolization.

  • Housekeeping: Do not allow dust or residue to accumulate. Clean the work surface with a suitable solvent after each task. Do not eat, drink, or smoke in the handling area.[4][11]

  • Hand Washing: Always wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[5][6][11]

Removing PPE correctly is as important as putting it on. The goal is to contain contaminants.

  • Outer Gloves: The most contaminated item. Remove the outer gloves first, turning them inside out. Dispose of them immediately in the designated waste container.

  • Gown: Untie the gown and peel it away from your body, turning it inside out as you remove it. Avoid shaking it.

  • Eye/Face Protection: Remove from the back to the front.

  • Inner Gloves: Remove the final pair of gloves, again turning them inside out.

  • Wash Hands: Immediately wash your hands thoroughly.

Spill and Disposal Management
  • Evacuate: Alert others and evacuate the immediate area.

  • Secure: Prevent the spread of dust or liquid.

  • Protect: Wear appropriate PPE, including respiratory protection, before re-entering the area.[4][5]

  • Clean-Up: For solid spills, carefully sweep up the material and place it into a sealed container for disposal.[4] For liquid spills, absorb with an inert material and place in the sealed container.

  • Decontaminate: Clean the spill area thoroughly.

  • Contaminated PPE: All disposable PPE (gloves, gowns) should be placed in a clearly labeled, sealed waste container for hazardous chemical waste.[8][9]

  • Chemical Waste: Unused compound and contaminated materials must be disposed of as hazardous chemical waste according to your institution's and local regulations.[6][15] Do not pour down the drain.[5]

Emergency First Aid

Table 3: First Aid Measures

Exposure Route Immediate Action
Inhalation Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[6][8]
Skin Contact Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical advice if irritation persists.[4]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[6][11][13]

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4][5][11] |

This guide provides a foundation for the safe handling of N-benzhydryl-7H-purin-6-amine. Always supplement this information with a thorough review of any available Safety Data Sheets and your institution's specific safety protocols. A culture of safety and vigilance is paramount in the research environment.

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